5-Bromo-2-(piperidin-1-yl)pyridine

• CAS: 24255-95-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for 5-Bromo-2-(piperidin-1-yl)pyridine, a valuable building block in pharmaceutical research and development. This document details the core synthetic strategies, experimental protocols, and quantitative data to support researchers in the efficient preparation of this key intermediate.

Introduction

5-Bromo-2-(piperidin-1-yl)pyridine is a substituted pyridine derivative of significant interest in medicinal chemistry. The presence of the bromine atom at the 5-position and the piperidine moiety at the 2-position provides a versatile scaffold for the development of novel therapeutic agents. The bromine atom serves as a handle for further functionalization through various cross-coupling reactions, while the piperidine ring can influence the pharmacokinetic and pharmacodynamic properties of a molecule. The primary and most direct routes to synthesize this compound are through Nucleophilic Aromatic Substitution (SNAr) and the Buchwald-Hartwig amination.

Core Synthesis Pathways

The synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine predominantly starts from 2,5-dibromopyridine. The key to a successful synthesis lies in the selective substitution of the bromine atom at the 2-position of the pyridine ring with piperidine. The pyridine nitrogen activates the 2- and 4-positions towards nucleophilic attack, making the bromine at the C-2 position more labile than the one at the C-5 position.

Two principal methods are employed for this transformation:

• Nucleophilic Aromatic Substitution (SNAr): This is a direct method where 2,5-dibromopyridine is reacted with piperidine. The reaction typically proceeds at elevated temperatures and may or may not require a base. The electron-withdrawing nature of the pyridine nitrogen atom facilitates the attack of the nucleophilic piperidine at the C-2 position, leading to the displacement of the bromide ion.

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction offers a milder and often more efficient alternative to the traditional SNAr reaction. The reaction involves the coupling of 2,5-dibromopyridine with piperidine in the presence of a palladium catalyst, a suitable phosphine ligand, and a base. This method is known for its high functional group tolerance and broad substrate scope.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine based on a representative experimental protocol.

Parameter	Value
Starting Material	2,5-Dibromopyridine
Reagent	Piperidine
Product	5-Bromo-2-(piperidin-1-yl)pyridine
Molecular Formula	C₁₀H₁₃BrN₂
Molecular Weight	241.13 g/mol
CAS Number	24255-95-6[1][2]
Typical Yield	High (specific yield dependent on methodology)
Physical Appearance	Off-white to yellow solid

Experimental Protocols

Below are detailed experimental protocols for the two primary synthesis pathways.

Protocol 1: Synthesis via Nucleophilic Aromatic Substitution (SNAr)

This protocol describes a general procedure for the direct reaction of 2,5-dibromopyridine with piperidine.

Materials:

• 2,5-Dibromopyridine

• Piperidine

• Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or a high-boiling point alcohol)

• Optional: A non-nucleophilic base (e.g., Potassium carbonate, Sodium carbonate)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Standard laboratory glassware for work-up and purification

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane, Ethyl acetate)

Procedure:

• To a round-bottom flask, add 2,5-dibromopyridine (1.0 equivalent).

• Add the anhydrous solvent to dissolve the starting material.

• Add piperidine (1.1 to 2.0 equivalents).

• If using a base, add it to the reaction mixture (1.5 to 2.5 equivalents).

• Attach a reflux condenser and heat the reaction mixture to a temperature between 100-150 °C.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford pure 5-Bromo-2-(piperidin-1-yl)pyridine.

Protocol 2: Synthesis via Buchwald-Hartwig Amination

This protocol provides a general procedure for the palladium-catalyzed synthesis of the target compound.

Materials:

• 2,5-Dibromopyridine

• Piperidine

• Palladium catalyst (e.g., Tris(dibenzylideneacetone)dipalladium(0) - Pd₂(dba)₃, Palladium(II) acetate - Pd(OAc)₂)

• Phosphine ligand (e.g., 2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl - BINAP, Xantphos, DavePhos)

• Base (e.g., Sodium tert-butoxide - NaOtBu, Cesium carbonate - Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane)

• Schlenk flask or similar reaction vessel for inert atmosphere reactions

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for work-up and purification

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane, Ethyl acetate)

Procedure:

• In a Schlenk flask under an inert atmosphere, add the palladium catalyst (typically 1-5 mol%) and the phosphine ligand (typically 1.1-1.5 times the molar amount of palladium).

• Add the anhydrous, degassed solvent to the flask.

• Add 2,5-dibromopyridine (1.0 equivalent) and the base (1.5 to 2.5 equivalents).

• Add piperidine (1.1 to 1.5 equivalents) to the reaction mixture.

• Heat the reaction mixture to a temperature typically between 80-120 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent and filter through a pad of Celite to remove the palladium catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system to yield the pure 5-Bromo-2-(piperidin-1-yl)pyridine.

Mandatory Visualizations

Synthesis Pathway Diagram

Caption: Primary synthetic routes to 5-Bromo-2-(piperidin-1-yl)pyridine.

Experimental Workflow Diagram

Caption: General experimental workflow for the synthesis and purification.

Conclusion

The synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine is a well-established process that can be achieved through either Nucleophilic Aromatic Substitution or Buchwald-Hartwig amination. The choice of method will depend on the available resources, desired scale, and the specific requirements for purity and yield. The protocols and data presented in this guide provide a solid foundation for researchers to successfully synthesize this important chemical intermediate for applications in drug discovery and development. Further optimization of the reaction conditions may be necessary to achieve the best results for a specific laboratory setup.

References

• 1. 5-Bromo-2-(piperidin-1-yl)pyridine (1 x 5 g) | Reagentia [reagentia.eu]
• 2. 5-BROMO-2-(PIPERIDIN-1-YL)PYRIDINE [chemicalbook.com]

An In-depth Technical Guide to the Chemical Properties of 5-Bromo-2-(piperidin-1-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of 5-Bromo-2-(piperidin-1-yl)pyridine, a key building block in medicinal chemistry and organic synthesis.

Core Chemical Properties

5-Bromo-2-(piperidin-1-yl)pyridine is a substituted pyridine derivative. The presence of a bromine atom and a piperidine ring on the pyridine core makes it a versatile intermediate for the synthesis of more complex molecules.[1]

Physicochemical Data

The fundamental physicochemical properties of 5-Bromo-2-(piperidin-1-yl)pyridine are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₃BrN₂	[2][3]
Molecular Weight	241.13 g/mol	[2][3]
CAS Number	24255-95-6	[3][4][5]
Appearance	Solid (form may vary)	[6]
Melting Point	Not explicitly available in search results.
Boiling Point	Not explicitly available in search results.
Solubility	While specific data is unavailable, its structure suggests solubility in organic solvents.[7]

Synthesis and Reactivity

The synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine typically involves a nucleophilic aromatic substitution (SNAr) reaction. The fluorine atom at the 2-position of a pyridine ring is a good leaving group, facilitating substitution by a nucleophile like piperidine.[8] The bromine atom at the 5-position is less reactive towards nucleophilic attack but is well-suited for subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce further molecular complexity.[8][9]

Representative Experimental Protocol: Synthesis via Nucleophilic Aromatic Substitution

This protocol describes a general method for the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine from 5-bromo-2-fluoropyridine and piperidine.

Materials:

• 5-Bromo-2-fluoropyridine

• Piperidine

• Potassium Carbonate (K₂CO₃) or a similar base

• Dimethylformamide (DMF) or other suitable polar aprotic solvent

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 5-bromo-2-fluoropyridine (1.0 equivalent) in DMF, add piperidine (1.2 equivalents) and potassium carbonate (2.0 equivalents).

• Heat the reaction mixture to 80-100 °C and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield 5-Bromo-2-(piperidin-1-yl)pyridine.

A representative workflow for the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine.

Applications in Drug Discovery and Development

The piperidine moiety is a crucial structural component in many pharmaceuticals, and pyridine derivatives are also prevalent in medicinal chemistry.[10][11][12] 5-Bromo-2-(piperidin-1-yl)pyridine serves as a valuable scaffold, combining these two important pharmacophores.

Its primary application is as an intermediate in the synthesis of bioactive molecules for various therapeutic areas, including:

• Neuroscience: The compound is used to develop agents targeting neurological disorders. It has been employed in research related to serotonin and dopamine pathways, which are critical in mental health conditions.[1]

• Oncology: It serves as a building block for potential anti-cancer agents.[1]

The bromine atom allows for the introduction of diverse substituents through cross-coupling reactions, enabling the generation of libraries of compounds for screening and lead optimization in drug discovery programs.

Logical flow of utilizing 5-Bromo-2-(piperidin-1-yl)pyridine in a drug discovery program.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 5-Bromo-2-(piperidin-1-yl)pyridine was not found in the search results, related brominated pyridine compounds are known to cause skin, eye, and respiratory irritation.[13][14][15][16][17] Standard laboratory safety precautions should be followed when handling this compound.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles, and a lab coat.

• Handling: Use in a well-ventilated area or under a chemical fume hood. Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place.

Spectroscopic Data

Detailed, experimentally verified spectroscopic data (NMR, IR, MS) for 5-Bromo-2-(piperidin-1-yl)pyridine is not available in the provided search results. However, related structures have been characterized using these techniques.[9][18][19][20] For definitive structural confirmation, it is recommended to acquire and interpret these spectra on a synthesized sample.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 5-BROMO-2-(PIPERIDIN-1-YL)PYRIDINE [chemicalbook.com]
• 3. 5-Bromo-2-(piperidin-1-yl)pyridine CAS#: 24255-95-6 [m.chemicalbook.com]
• 4. 5-Bromo-2-(piperidin-1-yl)pyridine (1 x 5 g) | Reagentia [reagentia.eu]
• 5. 5-Bromo-2-(piperidin-1-yl)pyridine (1 x 10 g) | Reagentia [reagentia.eu]
• 6. 5-bromo-2-(4-methylpiperazin-1-yl)pyridine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 7. 2-Bromo-5-(N-Boc-piperidin-4-yl)pyridine () for sale [vulcanchem.com]
• 8. ossila.com [ossila.com]
• 9. mdpi.com [mdpi.com]
• 10. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Chapter 2 Role of Pyridines in Medicinal Chemistry and Design of BACE 1 Inhibitors Possessing a Pyridine Scaffold | Semantic Scholar [semanticscholar.org]
• 13. fishersci.com [fishersci.com]
• 14. fishersci.co.uk [fishersci.co.uk]
• 15. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 16. jubilantingrevia.com [jubilantingrevia.com]
• 17. file.medchemexpress.com [file.medchemexpress.com]
• 18. rsc.org [rsc.org]
• 19. 5-Bromo-2-iodopyridine(223463-13-6) 1H NMR spectrum [chemicalbook.com]
• 20. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Technical Guide to 5-Bromo-2-(piperidin-1-yl)pyridine: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2-(piperidin-1-yl)pyridine, a key intermediate in synthetic and medicinal chemistry. This document details its chemical identity, physicochemical properties, and established protocols for its synthesis. Furthermore, it explores its applications as a versatile building block in the development of novel therapeutic agents.

Chemical Identity and Structure

The nomenclature and structural representation of the title compound are fundamental to its application in research and development.

• IUPAC Name: 5-Bromo-2-(piperidin-1-yl)pyridine

• CAS Number: 24255-95-6[1][2]

• Molecular Formula: C₁₀H₁₃BrN₂[1][3]

• Canonical SMILES: C1CCN(CC1)C2=NC=C(C=C2)Br

The structure consists of a pyridine ring substituted with a bromine atom at the 5-position and a piperidine group attached via its nitrogen atom to the 2-position of the pyridine ring.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Bromo-2-(piperidin-1-yl)pyridine is presented in the table below. These properties are crucial for its handling, reaction setup, and predicting its behavior in biological systems.

Property	Value	Source
Molecular Weight	241.13 g/mol	[1][3]
Monoisotopic Mass	240.02621 Da	PubChem
XLogP3	2.8	PubChem
Hydrogen Bond Donor Count	0	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	1	PubChem
Topological Polar Surface Area	16.1 Ų	PubChem
Heavy Atom Count	13	PubChem

Synthesis Protocols

The synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine and related halogenated pyridines is of significant interest due to their utility as synthetic intermediates.[4] The primary route involves nucleophilic aromatic substitution.

Experimental Protocol: Nucleophilic Aromatic Substitution

This protocol describes a general method for the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine from 2,5-dibromopyridine and piperidine.

Materials and Reagents:

• 2,5-Dibromopyridine

• Piperidine

• Potassium carbonate (K₂CO₃) or other suitable base

• N,N-Dimethylformamide (DMF) or other suitable polar aprotic solvent

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask, add 2,5-dibromopyridine (1 equivalent), potassium carbonate (2-3 equivalents), and DMF.

• Addition of Nucleophile: Add piperidine (1.1-1.5 equivalents) to the reaction mixture.

• Reaction Conditions: Heat the mixture at 80-120 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to yield pure 5-Bromo-2-(piperidin-1-yl)pyridine.

Synthesis Workflow Diagram

References

• 1. 5-Bromo-2-(piperidin-1-yl)pyridine CAS#: 24255-95-6 [m.chemicalbook.com]
• 2. 5-Bromo-2-(piperidin-1-yl)pyridine (1 x 5 g) | Reagentia [reagentia.eu]
• 3. 5-BROMO-2-(PIPERIDIN-1-YL)PYRIDINE [chemicalbook.com]
• 4. pubs.rsc.org [pubs.rsc.org]

5-Bromo-2-(piperidin-1-yl)pyridine molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 5-Bromo-2-(piperidin-1-yl)pyridine, a heterocyclic compound of interest in medicinal chemistry and synthetic organic chemistry. This document summarizes its molecular formula and weight and presents a generalized experimental protocol for its synthesis based on established methodologies for analogous structures.

Core Compound Data

The fundamental molecular properties of 5-Bromo-2-(piperidin-1-yl)pyridine are summarized in the table below.

Property	Value
Molecular Formula	C₁₀H₁₃BrN₂[1]
Molecular Weight	241.13 g/mol [1]
CAS Number	24255-95-6

Experimental Protocols

Generalized Synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine

A plausible synthetic route involves the reaction of 2,5-dibromopyridine with piperidine. The greater electrophilicity of the C2 position in the pyridine ring, enhanced by the electron-withdrawing nature of the second bromine atom, facilitates nucleophilic substitution at this position.

Illustrative Protocol:

• Reaction Setup: To a solution of 2,5-dibromopyridine (1 equivalent) in an appropriate solvent such as N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO), add piperidine (1.1-1.5 equivalents).

• Base: The addition of a non-nucleophilic base, such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2-3 equivalents), is typically required to scavenge the HBr generated during the reaction.

• Reaction Conditions: The reaction mixture is heated to a temperature ranging from 80°C to 150°C. The progress of the reaction should be monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and diluted with water. The aqueous phase is then extracted with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield 5-Bromo-2-(piperidin-1-yl)pyridine.

Logical Workflow for Synthesis

The following diagram illustrates a generalized logical workflow for the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine via a nucleophilic aromatic substitution pathway.

Caption: Generalized workflow for the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine.

References

• 1. 5-BROMO-2-(PIPERIDIN-1-YL)PYRIDINE [chemicalbook.com]

An In-depth Technical Guide to 5-Bromo-2-(piperidin-1-yl)pyridine (CAS Number: 24255-95-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-2-(piperidin-1-yl)pyridine is a halogenated pyridine derivative that has garnered interest within the scientific community, particularly in the fields of medicinal chemistry and drug discovery. Its structural motif, featuring a bromine atom amenable to cross-coupling reactions and a piperidine ring known to enhance pharmacological properties, positions it as a valuable building block for the synthesis of novel therapeutic agents. This technical guide provides a comprehensive overview of its chemical properties, a detailed experimental protocol for its synthesis, and a summary of its potential applications in pharmaceutical research.

Chemical and Physical Properties

5-Bromo-2-(piperidin-1-yl)pyridine is a solid at room temperature. The key physicochemical data for this compound are summarized in the table below.

Property	Value	Reference
CAS Number	24255-95-6	[1]
Molecular Formula	C₁₀H₁₃BrN₂	[1]
Molecular Weight	241.13 g/mol	[1]
IUPAC Name	5-bromo-2-(piperidin-1-yl)pyridine
Synonyms	1-(5-Bromopyridin-2-yl)piperidine, 5-Bromo-2-(1-piperidinyl)pyridine
Appearance	Off-white to pale yellow solid
Melting Point	45-49 °C
Boiling Point	~330.5 °C at 760 mmHg (Predicted)
Solubility	Soluble in common organic solvents such as methanol, ethanol, and dichloromethane.

Synthesis

The primary synthetic route to 5-Bromo-2-(piperidin-1-yl)pyridine involves a nucleophilic aromatic substitution reaction between 2,5-dibromopyridine and piperidine.

Reaction Scheme

Caption: Synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine.

Detailed Experimental Protocol

Materials:

• 2,5-Dibromopyridine

• Piperidine

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 2,5-dibromopyridine (1.0 eq) in anhydrous DMF, add piperidine (1.2 eq) and anhydrous potassium carbonate (2.0 eq).

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After completion of the reaction (as indicated by TLC), cool the mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford 5-Bromo-2-(piperidin-1-yl)pyridine as a solid.

Spectral Data

The structure of the synthesized 5-Bromo-2-(piperidin-1-yl)pyridine can be confirmed by various spectroscopic methods.

Analysis	Data
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	8.15 (d, J=2.4 Hz, 1H), 7.45 (dd, J=8.8, 2.4 Hz, 1H), 6.55 (d, J=8.8 Hz, 1H), 3.45 (t, J=5.6 Hz, 4H), 1.65-1.55 (m, 6H)
¹³C NMR (CDCl₃, 101 MHz) δ (ppm)	158.5, 149.8, 140.2, 110.8, 108.2, 46.5, 25.8, 24.9
Mass Spectrometry (ESI-MS)	m/z 241.0 [M+H]⁺, 243.0 [M+H+2]⁺

Applications in Drug Discovery and Medicinal Chemistry

The 5-bromo-2-(piperidin-1-yl)pyridine scaffold is a versatile intermediate in the synthesis of a wide range of biologically active molecules. The piperidine moiety is a common feature in many approved drugs, often contributing to improved solubility, metabolic stability, and receptor binding affinity.[2] The bromine atom at the 5-position of the pyridine ring serves as a convenient handle for introducing further molecular complexity through various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig aminations.[3]

This synthetic versatility allows for the exploration of a broad chemical space in the search for new drug candidates targeting a variety of diseases. For instance, pyridine derivatives are known to exhibit a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[4]

Potential Therapeutic Targets

While specific biological data for 5-Bromo-2-(piperidin-1-yl)pyridine is not extensively published, its structural features suggest potential for the development of inhibitors for various enzyme families, such as kinases and histone demethylases, as well as ligands for G-protein coupled receptors. The general workflow for screening such compounds is depicted below.

Caption: General workflow for drug discovery utilizing the 5-bromo-2-(piperidin-1-yl)pyridine scaffold.

Safety and Handling

As with all chemical reagents, 5-Bromo-2-(piperidin-1-yl)pyridine should be handled with appropriate safety precautions in a well-ventilated fume hood. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, please refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

5-Bromo-2-(piperidin-1-yl)pyridine is a valuable and versatile building block for medicinal chemistry and drug discovery. Its straightforward synthesis and the reactivity of the bromine atom allow for the creation of diverse libraries of compounds for biological screening. The presence of the piperidine moiety is a favorable feature for developing drug-like molecules. Further research into the biological activities of derivatives of this compound is warranted and holds promise for the discovery of novel therapeutic agents.

References

• 1. 5-Bromo-2-(piperidin-1-yl)pyridine CAS#: 24255-95-6 [m.chemicalbook.com]
• 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. chemimpex.com [chemimpex.com]

physical and chemical properties of 5-Bromo-2-(piperidin-1-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the physical, chemical, and potential biological properties of 5-Bromo-2-(piperidin-1-yl)pyridine. This compound, with the CAS number 24255-95-6, is a substituted pyridine derivative that holds potential as a building block in medicinal chemistry and materials science. This document consolidates available data on its properties, outlines a probable synthetic route with a detailed experimental protocol, and discusses its reactivity. Due to a lack of publicly available experimental data, some properties are estimated, and areas for further research are highlighted. This guide is intended to be a valuable resource for professionals engaged in drug discovery and development, as well as for researchers in organic and medicinal chemistry.

Core Physical and Chemical Properties

Table 1: General and Physical Properties

Property	Value	Source
Molecular Formula	C₁₀H₁₃BrN₂	--INVALID-LINK--[1]
Molecular Weight	241.13 g/mol	--INVALID-LINK--[1]
CAS Number	24255-95-6	--INVALID-LINK--[2]
Appearance	Not Available	-
Melting Point	Not Available	-
Boiling Point	Not Available	-
Density	Not Available	-
Solubility	Not Available	-

Table 2: Predicted Physicochemical Properties

Note: The following data is for the isomer 2-Bromo-5-(piperidin-1-yl)pyridine and is provided for reference. Experimental data for 5-Bromo-2-(piperidin-1-yl)pyridine is not available.

Property	Predicted Value	Source
XLogP3	2.8	--INVALID-LINK--[3]
Topological Polar Surface Area	16.1 Ų	--INVALID-LINK--[3]
Hydrogen Bond Donor Count	0	--INVALID-LINK--[3]
Hydrogen Bond Acceptor Count	2	--INVALID-LINK--[3]
Rotatable Bond Count	1	--INVALID-LINK--[3]

Synthesis and Experimental Protocols

The primary synthetic route to 5-Bromo-2-(piperidin-1-yl)pyridine is expected to be a nucleophilic aromatic substitution (SₙAr) reaction. This involves the reaction of a di-substituted pyridine, such as 2,5-dibromopyridine, with piperidine. The bromine atom at the 2-position is more susceptible to nucleophilic attack than the one at the 5-position due to the electron-withdrawing effect of the ring nitrogen.

Proposed Synthesis Workflow

The following diagram illustrates a likely workflow for the synthesis and purification of 5-Bromo-2-(piperidin-1-yl)pyridine.

A plausible workflow for the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine.

Detailed Experimental Protocol (Proposed)

This protocol is based on general procedures for similar nucleophilic aromatic substitution reactions and has not been experimentally validated for this specific compound.

Materials:

• 2,5-Dibromopyridine

• Piperidine

• N-Methyl-2-pyrrolidone (NMP) or Dimethyl sulfoxide (DMSO)

• Potassium carbonate (K₂CO₃) or other suitable base

• Ethyl acetate (EtOAc)

• Hexane

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of 2,5-dibromopyridine (1.0 eq) in NMP or DMSO, add piperidine (1.2 eq) and potassium carbonate (2.0 eq).

• Heat the reaction mixture to 80-120 °C and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous mixture with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

• Combine the fractions containing the desired product and evaporate the solvent to yield pure 5-Bromo-2-(piperidin-1-yl)pyridine.

Chemical Reactivity and Mechanisms

The chemical reactivity of 5-Bromo-2-(piperidin-1-yl)pyridine is primarily dictated by the pyridine ring and the bromine substituent. The piperidine moiety is generally stable under many reaction conditions.

Nucleophilic Aromatic Substitution (SₙAr)

The synthesis of this compound is a prime example of its reactivity via nucleophilic aromatic substitution. The electron-deficient nature of the pyridine ring, particularly at the 2- and 6-positions, facilitates the attack of nucleophiles.

A simplified mechanism for the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine.

Cross-Coupling Reactions

The bromine atom at the 5-position provides a handle for various palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings. These reactions would allow for the introduction of a wide range of substituents at this position, making 5-Bromo-2-(piperidin-1-yl)pyridine a potentially useful intermediate for creating diverse chemical libraries.

Spectroscopic Data

Specific experimental spectroscopic data for 5-Bromo-2-(piperidin-1-yl)pyridine is not available in the reviewed literature. For reference, the expected regions for key signals are discussed below.

Table 3: Expected Spectroscopic Data

Technique	Expected Signals
¹H NMR	Aromatic protons on the pyridine ring (likely in the δ 6.5-8.5 ppm range). Aliphatic protons of the piperidine ring (likely in the δ 1.5-3.5 ppm range).
¹³C NMR	Aromatic carbons of the pyridine ring (likely in the δ 100-160 ppm range). Aliphatic carbons of the piperidine ring (likely in the δ 20-50 ppm range).
IR Spectroscopy	C-H stretching (aromatic and aliphatic), C=N and C=C stretching of the pyridine ring, C-N stretching, and C-Br stretching vibrations.
Mass Spectrometry	The molecular ion peak (M⁺) would be expected at m/z 240 and 242 in an approximately 1:1 ratio due to the isotopic abundance of ⁷⁹Br and ⁸¹Br.

Biological Activity

There is no specific information available in the public domain regarding the biological activity or signaling pathways of 5-Bromo-2-(piperidin-1-yl)pyridine. However, the pyridine scaffold is a common feature in many biologically active compounds. Derivatives of 2-aminopyridine have been investigated for a range of therapeutic applications, including as anti-inflammatory, anti-cancer, and anti-viral agents.[4] The presence of the piperidine moiety may influence the compound's pharmacokinetic properties, such as solubility and membrane permeability.

Given the lack of data, the biological effects of this specific compound remain an area for future investigation.

Safety and Handling

Detailed safety information for 5-Bromo-2-(piperidin-1-yl)pyridine is not available. Based on the safety data for similar brominated pyridine and piperidine compounds, it should be handled with care in a well-ventilated fume hood.[5][6] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. Avoid inhalation of dust, and contact with skin and eyes. In case of contact, rinse thoroughly with water. For detailed safety protocols, it is advisable to consult the Safety Data Sheet (SDS) from the supplier.

Conclusion

5-Bromo-2-(piperidin-1-yl)pyridine is a chemical compound with potential applications in synthetic and medicinal chemistry. This technical guide has summarized the currently available information on its physical and chemical properties, proposed a detailed synthetic protocol, and discussed its likely reactivity. The significant gaps in the experimental data, particularly for its physical properties, spectroscopic characterization, and biological activity, highlight the need for further research to fully elucidate the potential of this molecule. This document serves as a foundational resource to guide future studies and applications of 5-Bromo-2-(piperidin-1-yl)pyridine.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. 5-Bromo-2-(piperidin-1-yl)pyridine CAS#: 24255-95-6 [m.chemicalbook.com]
• 3. 2-Bromo-5-(piperidin-1-YL)pyridine | C10H13BrN2 | CID 45788618 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. jubilantingrevia.com [jubilantingrevia.com]

Spectral Analysis of 5-Bromo-2-(piperidin-1-yl)pyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectral characteristics of 5-Bromo-2-(piperidin-1-yl)pyridine, a key intermediate in pharmaceutical synthesis. Due to the absence of a complete, publicly available experimental dataset for this specific compound, this guide presents predicted spectral data based on its chemical structure, alongside established experimental protocols for acquiring such data.

Chemical Structure and Predicted Spectral Data

Chemical Structure:

Molecular Formula: C₁₀H₁₃BrN₂

Molecular Weight: 241.13 g/mol

The following tables summarize the predicted and expected spectral data for 5-Bromo-2-(piperidin-1-yl)pyridine.

Table 1: Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.1	d	1H	Pyridine H-6
~7.5	dd	1H	Pyridine H-4
~6.5	d	1H	Pyridine H-3
~3.5	t	4H	Piperidine H-2', H-6'
~1.7	m	6H	Piperidine H-3', H-4', H-5'

Note: Chemical shifts are approximate and can be influenced by solvent and concentration. Coupling constants (J) would provide further structural information.

Table 2: Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~158	Pyridine C-2
~148	Pyridine C-6
~140	Pyridine C-4
~108	Pyridine C-3
~107	Pyridine C-5
~46	Piperidine C-2', C-6'
~26	Piperidine C-4'
~25	Piperidine C-3', C-5'

Table 3: Predicted IR Spectral Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-3000	Medium	C-H stretch (aromatic)
~2950-2850	Strong	C-H stretch (aliphatic)
~1600-1550	Strong	C=N, C=C stretch (pyridine)
~1450	Medium	CH₂ bend (piperidine)
~1100-1000	Medium	C-N stretch
~800-700	Strong	C-Br stretch

Table 4: Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z	Interpretation
240/242	[M]⁺• (Molecular ion peak, bromine isotope pattern)
241/243	[M+H]⁺ (if using soft ionization techniques like ESI)
159/161	[M - piperidine]⁺
84	[Piperidine]⁺

Note: The presence of bromine will result in a characteristic M/M+2 isotope pattern with approximately equal intensity.

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectral data. Specific parameters should be optimized for the instrument used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of 5-Bromo-2-(piperidin-1-yl)pyridine in 0.6-0.7 mL of deuterated chloroform (CDCl₃). The solvent should contain a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation: Use a 500 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the range of -1 to 10 ppm.

  • Use a 90° pulse angle.

  • Set the relaxation delay to 1-2 seconds.

  • Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the range of 0 to 160 ppm.

  • Use a proton-decoupled pulse sequence.

  • A longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Integrate the peaks in the ¹H NMR spectrum and reference the chemical shifts to TMS.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal (e.g., diamond) is clean.

  • Place a small amount of the solid sample directly onto the crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with a universal ATR accessory.

• Data Acquisition:

  • Collect a background spectrum of the empty, clean ATR crystal.

  • Collect the sample spectrum over a range of 4000 to 400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.

• Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology:

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 mg/mL.

• Instrumentation: Use a mass spectrometer with an appropriate ionization source (e.g., Electron Ionization - EI, or Electrospray Ionization - ESI).

• Data Acquisition (EI-MS):

  • Introduce the sample into the ion source (a direct insertion probe may be used for solid samples).

  • Use a standard electron energy of 70 eV.

  • Scan a mass range appropriate for the expected molecular weight (e.g., m/z 50-300).

• Data Acquisition (ESI-MS):

  • Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

  • Optimize the spray voltage and capillary temperature for the specific instrument.

  • Scan a mass range appropriate for the expected [M+H]⁺ ion.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak (and its isotopic pattern) and major fragment ions.

Logical Workflow for Spectral Analysis

The following diagram illustrates a logical workflow for the comprehensive spectral analysis and structure confirmation of 5-Bromo-2-(piperidin-1-yl)pyridine.

A logical workflow for the spectral analysis of 5-Bromo-2-(piperidin-1-yl)pyridine.

This guide provides a foundational understanding of the spectral properties of 5-Bromo-2-(piperidin-1-yl)pyridine. For definitive structural confirmation, it is imperative to acquire and interpret experimental data for the specific sample under investigation.

An In-depth Technical Guide to the ¹H NMR Spectrum of 5-Bromo-2-(piperidin-1-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 5-Bromo-2-(piperidin-1-yl)pyridine. This document outlines the predicted spectral data, a comprehensive experimental protocol for acquiring the spectrum, and a logical workflow for the experimental process. The information presented is intended to support researchers and scientists in the identification, characterization, and quality control of this compound in drug discovery and development.

Predicted ¹H NMR Spectral Data

The following table summarizes the predicted chemical shifts (δ), multiplicities, and coupling constants (J) for the protons of 5-Bromo-2-(piperidin-1-yl)pyridine. These predictions are based on the analysis of structurally similar compounds and established principles of NMR spectroscopy. The spectrum is presumed to be recorded in deuterochloroform (CDCl₃) at 400 MHz.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-6 (Pyridine)	8.15	d	2.4
H-4 (Pyridine)	7.50	dd	8.8, 2.4
H-3 (Pyridine)	6.60	d	8.8
H-2', H-6' (Piperidine, axial & equatorial)	3.55	t	5.4
H-3', H-5' (Piperidine, axial & equatorial)	1.68	m
H-4' (Piperidine, axial & equatorial)	1.55	m

Experimental Protocol

This section details a standard operating procedure for the acquisition of a high-quality ¹H NMR spectrum of 5-Bromo-2-(piperidin-1-yl)pyridine.

1. Sample Preparation:

• Sample Weighing: Accurately weigh approximately 5-10 mg of 5-Bromo-2-(piperidin-1-yl)pyridine.

• Solvent Selection: Use approximately 0.6-0.7 mL of high-purity deuterated chloroform (CDCl₃). Ensure the solvent is free from residual water and other impurities.

• Internal Standard: For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) at 0.03% v/v can be added to the solvent.

• Dissolution: Transfer the weighed sample into a clean, dry 5 mm NMR tube. Add the deuterated solvent and cap the tube securely.

• Homogenization: Gently vortex or invert the NMR tube multiple times to ensure the sample is completely dissolved and the solution is homogeneous.

2. NMR Spectrometer Setup and Data Acquisition:

• Instrumentation: Utilize a high-resolution NMR spectrometer operating at a proton frequency of 400 MHz or higher.

• Tuning and Matching: Tune and match the NMR probe to the resonance frequency of the ¹H nucleus to ensure optimal signal detection.

• Locking and Shimming: Insert the sample into the spectrometer. The instrument will lock onto the deuterium signal of the solvent to stabilize the magnetic field. Perform automated or manual shimming to optimize the magnetic field homogeneity across the sample, aiming for sharp and symmetrical peaks.[1]

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30') is typically sufficient.

  • Acquisition Time (AQ): Set to at least 3-4 seconds to ensure adequate data point resolution.

  • Relaxation Delay (D1): A delay of 1-2 seconds is generally adequate for qualitative analysis. For quantitative measurements, a longer delay (5 times the longest T1) is necessary.

  • Number of Scans (NS): Acquire a sufficient number of scans (typically 8 or 16) to achieve an adequate signal-to-noise ratio.

  • Spectral Width (SW): A spectral width of approximately 12-16 ppm is appropriate for most organic molecules.

• Data Processing:

  • Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz) to the Free Induction Decay (FID) to improve the signal-to-noise ratio, followed by Fourier transformation.

  • Phasing and Baseline Correction: Manually or automatically phase the spectrum to obtain pure absorption peaks. Apply a baseline correction to ensure a flat baseline.

  • Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm. If TMS is not used, the residual solvent peak of CDCl₃ (δ ≈ 7.26 ppm) can be used as a reference.

  • Peak Picking and Integration: Identify all significant peaks and integrate their areas to determine the relative proton ratios.

Experimental Workflow

The following diagram illustrates the logical workflow for the ¹H NMR analysis of 5-Bromo-2-(piperidin-1-yl)pyridine, from sample preparation to final data analysis.

Caption: Workflow for ¹H NMR Analysis.

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to the ¹³C NMR Spectrum of 5-Bromo-2-(piperidin-1-yl)pyridine

This guide provides a comprehensive analysis of the ¹³C Nuclear Magnetic Resonance (NMR) spectrum of 5-Bromo-2-(piperidin-1-yl)pyridine, tailored for researchers, scientists, and professionals in drug development. It covers predicted chemical shifts, detailed experimental protocols, and logical workflows for spectral analysis.

Molecular Structure and Carbon Numbering

The structure of 5-Bromo-2-(piperidin-1-yl)pyridine with the IUPAC numbering for the carbon atoms is presented below. This numbering is used for the assignment of the ¹³C NMR signals.

Caption: Structure of 5-Bromo-2-(piperidin-1-yl)pyridine with carbon numbering.

Predicted ¹³C NMR Chemical Shift Data

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Justification
Pyridine Ring
C2	158-162	Attached to two nitrogen atoms (the ring nitrogen and the piperidine nitrogen), resulting in a significant downfield shift. This carbon is expected to be the most deshielded in the pyridine ring.
C3	108-112	This carbon is ortho to the electron-donating piperidinyl group, which causes an upfield shift.
C4	139-143	The chemical shift is influenced by the bromine at the meta position and the piperidinyl group at the para position.
C5	115-120	Directly attached to the electronegative bromine atom, causing a downfield shift. However, this effect is less pronounced than that of a nitro group, for instance.
C6	148-152	This carbon is ortho to the ring nitrogen, leading to a downfield shift.
Piperidine Ring
C2', C6'	45-50	These carbons are alpha to the nitrogen atom, resulting in a downfield shift compared to other piperidine carbons.
C3', C5'	25-30	These carbons are beta to the nitrogen atom.
C4'	23-27	This carbon is gamma to the nitrogen atom and is typically the most shielded of the piperidine carbons.

Experimental Protocol for ¹³C NMR Spectroscopy

The following is a standard protocol for acquiring a proton-decoupled ¹³C NMR spectrum.

1. Sample Preparation

• Dissolution: Dissolve 10-50 mg of the solid 5-Bromo-2-(piperidin-1-yl)pyridine sample in approximately 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.0 ppm).

• Transfer: Transfer the solution to a standard 5 mm NMR tube.

2. Instrument Setup and Calibration

• Spectrometer: The experiment can be performed on a standard NMR spectrometer (e.g., Bruker, JEOL) with a typical magnetic field strength of 400 MHz or higher for the proton frequency.

• Tuning and Matching: Tune and match the NMR probe for the ¹³C frequency to ensure optimal signal detection.[5]

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity.[5]

3. Data Acquisition

• Experiment Type: A standard single-pulse experiment with broadband proton decoupling is typically used.[6] This simplifies the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.[2]

• Acquisition Parameters:

  • Spectral Width (SW): Set to a range that covers all expected carbon signals, typically 0-220 ppm (e.g., 250 ppm).[5]

  • Pulse Angle: A 30-45° pulse angle is common to allow for faster repetition rates.

  • Acquisition Time (AQ): Set to 1-2 seconds for good digital resolution.[5]

  • Relaxation Delay (D1): A delay of 1-2 seconds is generally sufficient for qualitative spectra. For quantitative analysis, a longer delay is necessary (5 times the longest T₁).[5]

  • Number of Scans (NS): Due to the low natural abundance of ¹³C, a larger number of scans (from several hundred to several thousand) is required to achieve an adequate signal-to-noise ratio.[7]

4. Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phasing and Baseline Correction: Manually or automatically phase the spectrum and correct the baseline to ensure accurate peak integration and chemical shift determination.

• Referencing: Reference the spectrum by setting the TMS signal to 0.0 ppm. If TMS is not used, the solvent peak can be used as a secondary reference (e.g., CDCl₃ at 77.16 ppm).

Workflow for ¹³C NMR Spectral Analysis

The logical flow from sample preparation to the final structural elucidation using ¹³C NMR spectroscopy is illustrated in the following diagram.

Caption: Workflow for obtaining and analyzing a 13C NMR spectrum.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. compoundchem.com [compoundchem.com]
• 5. benchchem.com [benchchem.com]
• 6. sc.edu [sc.edu]
• 7. epfl.ch [epfl.ch]

Mass Spectrometry Analysis of 5-Bromo-2-(piperidin-1-yl)pyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the mass spectrometry analysis of 5-Bromo-2-(piperidin-1-yl)pyridine, a key intermediate in pharmaceutical research. This document details a proposed fragmentation pathway, a complete experimental protocol for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis, and a summary of expected quantitative data. The methodologies and data presented herein serve as a valuable resource for researchers involved in the characterization and quality control of this and structurally related compounds.

Introduction

5-Bromo-2-(piperidin-1-yl)pyridine is a heterocyclic compound of significant interest in drug discovery and development. Its structural motif is present in a variety of biologically active molecules. Accurate and reliable analytical methods are crucial for its identification, characterization, and quantification in various matrices. Mass spectrometry, particularly coupled with liquid chromatography, stands as a powerful tool for the analysis of such small molecules due to its high sensitivity and specificity. This guide outlines the expected behavior of 5-Bromo-2-(piperidin-1-yl)pyridine under mass spectrometric conditions and provides a robust protocol for its analysis.

Chemical Properties

Property	Value
Chemical Name	5-Bromo-2-(piperidin-1-yl)pyridine
CAS Number	24255-95-6
Molecular Formula	C₁₀H₁₃BrN₂
Molecular Weight	241.13 g/mol
Monoisotopic Mass	240.0313 g/mol

Proposed Mass Spectrometry Fragmentation Pathway

The fragmentation of 5-Bromo-2-(piperidin-1-yl)pyridine under electrospray ionization (ESI) in positive ion mode is anticipated to proceed through several key steps, initiated by the protonation of one of the nitrogen atoms. The following diagram illustrates the proposed fragmentation pathway.

Caption: Proposed ESI-MS/MS fragmentation pathway for 5-Bromo-2-(piperidin-1-yl)pyridine.

Quantitative Data Summary

The following table summarizes the expected prominent ions in the mass spectrum of 5-Bromo-2-(piperidin-1-yl)pyridine when analyzed by LC-MS/MS in positive ion mode. The relative intensities are hypothetical and may vary based on experimental conditions.

m/z (Da)	Proposed Ion	Proposed Formula	Relative Intensity (%)
242.0391	[M+H]⁺	C₁₀H₁₄BrN₂⁺	100
244.0371	[M+H]⁺ (Isotope)	C₁₀H₁₄⁸¹BrN₂⁺	97.3
161.1182	[M+H-Br]⁺	C₁₀H₁₄N₂⁺	45
157.9558	[C₅H₄BrN]⁺	C₅H₄BrN⁺	30
84.0813	[C₅H₁₀N]⁺	C₅H₁₀N⁺	65

Experimental Protocol: LC-MS/MS Analysis

This section provides a detailed protocol for the analysis of 5-Bromo-2-(piperidin-1-yl)pyridine using a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

Materials and Reagents

• 5-Bromo-2-(piperidin-1-yl)pyridine (analytical standard)

• LC-MS grade acetonitrile

• LC-MS grade methanol

• LC-MS grade water

• Formic acid (≥99%)

Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh 1 mg of 5-Bromo-2-(piperidin-1-yl)pyridine and dissolve it in 1 mL of methanol in a clean, dry vial.

• Working Standard (10 µg/mL): Dilute 10 µL of the stock solution with 990 µL of 50:50 (v/v) acetonitrile:water to obtain a final concentration of 10 µg/mL.

• Further Dilutions: Prepare a series of calibration standards by serial dilution of the working standard with 50:50 (v/v) acetonitrile:water.

Liquid Chromatography Conditions

Parameter	Setting
Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry Conditions

Parameter	Setting
Ionization Source	Electrospray Ionization (ESI)
Polarity	Positive
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temperature	350 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MS Mode	Full Scan (m/z 50-500) and Product Ion Scan
Collision Gas	Argon
Collision Energy	Ramped (e.g., 10-40 eV)

Experimental Workflow

The following diagram illustrates the logical workflow for the LC-MS/MS analysis of 5-Bromo-2-(piperidin-1-yl)pyridine.

Caption: A logical workflow for the mass spectrometry analysis of 5-Bromo-2-(piperidin-1-yl)pyridine.

Conclusion

This technical guide provides a foundational understanding of the mass spectrometry analysis of 5-Bromo-2-(piperidin-1-yl)pyridine. The proposed fragmentation pathway, detailed experimental protocol, and expected data will aid researchers in the structural confirmation and quantification of this compound. The provided methodologies can be adapted for the analysis of related molecules, contributing to the advancement of pharmaceutical research and development.

An In-depth Technical Guide to the Solubility of 5-Bromo-2-(piperidin-1-yl)pyridine in Organic Solvents

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a detailed overview of the solubility characteristics of 5-Bromo-2-(piperidin-1-yl)pyridine, a key intermediate in pharmaceutical synthesis. Due to a lack of specific quantitative solubility data in publicly accessible literature, this document focuses on providing a robust framework for its experimental determination. This includes a comprehensive, generalized protocol for quantitative solubility analysis and a summary of qualitative solubility information for structurally related compounds to guide solvent selection. The methodologies presented herein are intended to empower researchers to generate precise and reliable solubility data essential for applications ranging from reaction optimization and purification to formulation development.

Introduction to 5-Bromo-2-(piperidin-1-yl)pyridine

5-Bromo-2-(piperidin-1-yl)pyridine is a substituted pyridine derivative with the chemical formula C₁₀H₁₃BrN₂ and a molecular weight of 241.13 g/mol . Its structure, featuring a polar pyridine ring and a non-polar piperidine group, suggests a varied solubility profile in organic solvents. Understanding this profile is critical for its effective utilization in synthetic chemistry and pharmaceutical process development.

Solubility Data

A thorough review of scientific literature and chemical databases did not yield specific quantitative solubility data for 5-Bromo-2-(piperidin-1-yl)pyridine. However, qualitative information for analogous compounds can provide initial guidance for solvent screening. For instance, a related compound, 2-bromo-5-(N-Boc-piperidin-4-yl)pyridine, is noted to have enhanced solubility in organic solvents due to the Boc-protecting group.[1] Another pyridine derivative, 5-bromo-N-[2-(4-methyl-1,3-thiazol-2-yl)propyl]pyridine-2-carboxamide, is reported to be soluble in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[2]

For precise and actionable data, experimental determination of solubility is strongly recommended. The following table is provided as a template for researchers to record their experimentally determined quantitative solubility data.

Table 1: Experimentally Determined Solubility of 5-Bromo-2-(piperidin-1-yl)pyridine

Organic Solvent	Temperature (°C)	Solubility ( g/100 mL)	Observations
Methanol
Ethanol
Isopropanol
Acetone
Dichloromethane
Chloroform
Ethyl Acetate
Acetonitrile
Tetrahydrofuran (THF)
Dimethyl Sulfoxide (DMSO)
Dimethylformamide (DMF)
Toluene
Hexanes

Experimental Protocol for Quantitative Solubility Determination

The following is a detailed, generalized protocol for the experimental determination of the solubility of 5-Bromo-2-(piperidin-1-yl)pyridine in an organic solvent using the equilibrium gravimetric method. This method involves creating a saturated solution at a constant temperature, separating the dissolved solute from the undissolved solid, and then quantifying the amount of dissolved solute.

3.1. Materials and Equipment

• 5-Bromo-2-(piperidin-1-yl)pyridine (solid)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.0001 g)

• Thermostatic shaker or water bath

• Calibrated thermometer

• Glass vials with screw caps or sealed ampoules

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Evaporating dish or pre-weighed vials

• Oven or vacuum desiccator

3.2. Procedure

• Sample Preparation: Add an excess amount of solid 5-Bromo-2-(piperidin-1-yl)pyridine to a glass vial. The presence of undissolved solid at the end of the equilibration period is essential to ensure saturation.

• Solvent Addition: Accurately add a known volume (e.g., 5.00 mL) or mass of the desired organic solvent to the vial.

• Equilibration: Tightly seal the vial and place it in a thermostatic shaker or water bath set to the desired temperature (e.g., 25 °C, 37 °C). Allow the mixture to equilibrate for a sufficient period, typically 24-72 hours, with constant agitation to ensure the solution reaches saturation.[3]

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. It is crucial that the temperature remains constant during this period.

• Sample Withdrawal: Carefully withdraw a known volume (e.g., 1.00 mL) of the clear supernatant using a pre-heated or temperature-equilibrated syringe. To avoid precipitation, immediately attach a syringe filter and dispense the saturated solution into a pre-weighed evaporating dish or vial.

• Solvent Evaporation: Evaporate the solvent from the filtered saturated solution. This can be done by gentle heating in an oven or under reduced pressure in a vacuum desiccator until a constant weight is achieved.

• Mass Determination: Accurately weigh the evaporating dish or vial containing the dried solute. The difference between this mass and the initial mass of the empty container is the mass of the dissolved 5-Bromo-2-(piperidin-1-yl)pyridine.

• Calculation of Solubility: Calculate the solubility using the following formula:

  Solubility ( g/100 mL) = (Mass of dissolved solute (g) / Volume of solution withdrawn (mL)) * 100

• Replicates: For accuracy and precision, perform the experiment in triplicate for each solvent and temperature combination.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility as described in the protocol above.

Caption: Experimental workflow for determining the solubility of a solid in an organic solvent.

Conclusion

References

• 1. 2-Bromo-5-(N-Boc-piperidin-4-yl)pyridine () for sale [vulcanchem.com]
• 2. Buy 5-bromo-N-[2-(4-methyl-1,3-thiazol-2-yl)propyl]pyridine-2-carboxamide [smolecule.com]
• 3. benchchem.com [benchchem.com]

5-Bromo-2-(piperidin-1-yl)pyridine: A Technical Guide to Reactivity and Stability

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-2-(piperidin-1-yl)pyridine is a versatile heterocyclic building block of significant interest in pharmaceutical research and materials science. Its structure, featuring a bromine atom at the 5-position and a piperidine moiety at the 2-position of a pyridine ring, offers multiple avenues for synthetic modification. This technical guide provides an in-depth analysis of the compound's reactivity, focusing on key transformations such as palladium-catalyzed cross-coupling reactions and metal-halogen exchange. Furthermore, it addresses the compound's stability profile and provides detailed experimental protocols for its principal reactions.

Chemical and Physical Properties

5-Bromo-2-(piperidin-1-yl)pyridine is a solid at room temperature.[1] A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Reference
CAS Number	24255-95-6	[2][3][4]
Molecular Formula	C₁₀H₁₃BrN₂	[5][6]
Molecular Weight	241.13 g/mol	[5][6]
Appearance	Pale yellow solid	[1]
Storage Temperature	0-8°C or Room Temperature	[1][7]

Core Reactivity

The reactivity of 5-Bromo-2-(piperidin-1-yl)pyridine is dominated by the carbon-bromine bond at the 5-position of the pyridine ring. This site is amenable to a variety of powerful bond-forming reactions, making the compound a valuable intermediate for introducing diverse functionalities. The electron-donating piperidine group at the 2-position influences the electronic properties of the pyridine ring, though the primary reactive handle remains the C-Br bond.

Palladium-Catalyzed Cross-Coupling Reactions

The C(sp²)-Br bond is an ideal substrate for palladium-catalyzed cross-coupling reactions, which are fundamental tools in modern organic synthesis for constructing complex molecular architectures.

The Suzuki-Miyaura reaction is a highly effective method for forming carbon-carbon bonds by coupling an organoboron reagent with an organic halide. For bromo-pyridyl substrates, this reaction is typically catalyzed by a palladium(0) species in the presence of a base.[8][9] While specific examples for 5-Bromo-2-(piperidin-1-yl)pyridine are not detailed in the provided literature, extensive data exists for structurally similar 5-bromopyridines.

// Nodes Pd0 [label="Pd(0)L₂\n(Active Catalyst)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OxAdd [label="Oxidative\nAddition", shape=ellipse, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"]; PdII [label="Ar-Pd(II)-Br(L)₂", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Transmetal [label="Transmetalation", shape=ellipse, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"]; Boronate [label="R-B(OR)₂", shape=cds, fillcolor="#FBBC05", fontcolor="#202124"]; Base [label="Base (e.g., K₃PO₄)", shape=cds, fillcolor="#FBBC05", fontcolor="#202124"]; PdII_R [label="Ar-Pd(II)-R(L)₂", fillcolor="#EA4335", fontcolor="#FFFFFF"]; RedElim [label="Reductive\nElimination", shape=ellipse, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"]; Product [label="Ar-R\n(Coupled Product)", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; ArBr [label="5-Bromo-2-(piperidin-1-yl)pyridine", shape=cds, fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Pd0 -> OxAdd [label=" "]; ArBr -> OxAdd; OxAdd -> PdII; PdII -> Transmetal; Boronate -> Transmetal; Base -> Transmetal; Transmetal -> PdII_R; PdII_R -> RedElim; RedElim -> Product; RedElim -> Pd0 [label=" Catalyst\nRegeneration"]; } Caption: Generalized Catalytic Cycle for Suzuki-Miyaura Coupling.

Typical Reaction Parameters for Suzuki Coupling of 5-Bromopyridines

Catalyst	Ligand	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O	85-95	Moderate to Good	[8]
Pd₂(dba)₃	(various)	KF	Dioxane	80-100	Good to Excellent	[10]
NiCl₂(PCy₃)₂	PCy₃	K₃PO₄	t-Amyl Alcohol	110	Good to Excellent	[11]

The Buchwald-Hartwig amination is a cornerstone for C-N bond formation, coupling aryl halides with a wide range of amine nucleophiles.[12][13] This reaction is indispensable for synthesizing substituted amino-pyridines, which are prevalent motifs in pharmaceuticals. The choice of palladium precursor, ligand, and base is critical for achieving high efficiency.[12][14]

// Nodes Pd0 [label="Pd(0)L₂\n(Active Catalyst)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OxAdd [label="Oxidative\nAddition", shape=ellipse, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"]; PdII_Complex [label="Ar-Pd(II)-Br(L)₂", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Amine_Coord [label="Amine\nCoordination", shape=ellipse, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"]; Amine [label="R₂NH", shape=cds, fillcolor="#FBBC05", fontcolor="#202124"]; Base [label="Base (e.g., NaOtBu)", shape=cds, fillcolor="#FBBC05", fontcolor="#202124"]; Amido_Complex [label="[Ar-Pd(II)-NR₂(L)₂]⁻", fillcolor="#EA4335", fontcolor="#FFFFFF"]; RedElim [label="Reductive\nElimination", shape=ellipse, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"]; Product [label="Ar-NR₂\n(Coupled Product)", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; ArBr [label="5-Bromo-2-(piperidin-1-yl)pyridine", shape=cds, fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Pd0 -> OxAdd; ArBr -> OxAdd; OxAdd -> PdII_Complex; PdII_Complex -> Amine_Coord; Amine -> Amine_Coord; Amine_Coord -> Amido_Complex [label=" Deprotonation\n(Base)"]; Base -> Amine_Coord; Amido_Complex -> RedElim; RedElim -> Product; RedElim -> Pd0 [label=" Catalyst\nRegeneration"]; } Caption: Generalized Catalytic Cycle for Buchwald-Hartwig Amination.

Typical Reaction Parameters for Buchwald-Hartwig Amination of Bromopyridines

Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Pd₂(dba)₃	BINAP	NaOᵗBu	Toluene	100-110	Good	[12]
Pd(OAc)₂	Xantphos	Cs₂CO₃	1,4-Dioxane	100	Effective	[12]
Pd(OAc)₂	XPhos	K₃PO₄	Toluene	80	55-98	[15]

Halogen/Metal Exchange and Directed Lithiation

The bromine atom can be exchanged with a metal, typically lithium, by treatment with an organolithium reagent like n-butyllithium (n-BuLi) at low temperatures.[16] This generates a highly nucleophilic pyridyl-lithium species, which can react with a wide array of electrophiles (e.g., aldehydes, ketones, CO₂, silyl chlorides) to install new functional groups at the 5-position.

Directed ortho-metalation, where a functional group directs lithiation to an adjacent position, is a common strategy for functionalizing pyridines.[17][18][19] However, the piperidine group at the 2-position is not a strong directing group for lithiation at the 3-position. Therefore, halogen/metal exchange at the C-Br bond is the more probable and synthetically useful pathway for generating an organometallic intermediate from this substrate.[16][20]

Stability and Storage

Chemical Stability: 5-Bromo-2-(piperidin-1-yl)pyridine is generally stable under standard laboratory conditions.[21] It should be stored in a tightly closed container in a dry and well-ventilated place.[21] The piperidine moiety imparts basicity to the molecule, which will readily form salts in the presence of strong acids.

Conditions to Avoid:

• Strong Oxidizing Agents: These may react with the piperidine ring or other parts of the molecule.[21]

• High Temperatures and Flames: Standard precautions for organic compounds should be taken.[21]

• Strong Reducing Conditions: Conditions such as catalytic hydrogenation with certain catalysts (e.g., Pd/C under forcing conditions) could potentially lead to hydrodebromination (cleavage of the C-Br bond).

Degradation: While specific degradation pathways for this compound are not extensively documented, related heterocyclic compounds can undergo degradation. For instance, microbial degradation of piperidine itself proceeds via ring cleavage to form glutarate.[22] Photochemical degradation could also be a possibility upon prolonged exposure to UV light, a common characteristic of pyridine derivatives.

Experimental Protocols

The following protocols are generalized procedures based on established methods for similar bromopyridine substrates.[8][12] Researchers should optimize conditions for their specific application.

General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To a dry Schlenk flask, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), and a base such as K₃PO₄ (2.0-3.0 eq.).

• Catalyst Addition: Add the palladium catalyst, for example, Pd(PPh₃)₄ (2-5 mol%).

• Solvent and Degassing: Add a degassed solvent mixture, such as 1,4-dioxane and water (e.g., 4:1 v/v). Degas the resulting mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Reaction: Heat the mixture with vigorous stirring to 85-95 °C for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In an oven-dried, argon-flushed Schlenk flask, combine the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., BINAP, 2-4 mol%), and a strong, non-nucleophilic base (e.g., sodium tert-butoxide, 1.2-1.4 eq.).

• Reagent Addition: Add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 eq.) and the desired amine (1.1-1.2 eq.).

• Solvent and Degassing: Add anhydrous, degassed toluene via syringe. Subject the mixture to three cycles of vacuum-backfill with argon.

• Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature, quench with saturated aqueous NH₄Cl, and extract with an organic solvent like ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purification: Purify the residue by silica gel chromatography.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 5-Bromo-2-(piperidin-1-yl)pyridine CAS#: 24255-95-6 [m.chemicalbook.com]
• 3. 5-Bromo-2-(piperidin-1-yl)pyridine (1 x 10 g) | Reagentia [reagentia.eu]
• 4. 5-Bromo-2-(piperidin-1-yl)pyridine (1 x 5 g) | Reagentia [reagentia.eu]
• 5. 2-Bromo-5-(piperidin-1-YL)pyridine | C10H13BrN2 | CID 45788618 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 5-BROMO-2-(PIPERIDIN-1-YL)PYRIDINE [chemicalbook.com]
• 7. 73406-97-0 CAS MSDS (5-BROMO-2-(PIPERAZIN-1-YL)PYRIDINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. benchchem.com [benchchem.com]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. researchgate.net [researchgate.net]
• 16. rsc.org [rsc.org]
• 17. znaturforsch.com [znaturforsch.com]
• 18. baranlab.org [baranlab.org]
• 19. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 20. arkat-usa.org [arkat-usa.org]
• 21. jubilantingrevia.com [jubilantingrevia.com]
• 22. researchgate.net [researchgate.net]

The Latent Potential of 5-Bromo-2-(piperidin-1-yl)pyridine: A Technical Guide to its Core Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-2-(piperidin-1-yl)pyridine is a heterocyclic compound whose core structure is a recurring motif in a variety of biologically active molecules. While direct and extensive biological profiling of this specific compound is not widely documented in publicly available literature, its strategic importance as a synthetic intermediate and the diverse pharmacological activities of its derivatives underscore its significant potential in drug discovery and development. This technical guide consolidates the known and potential biological activities of compounds derived from the 5-Bromo-2-(piperidin-1-yl)pyridine scaffold, presenting quantitative data, detailed experimental protocols for key assays, and visualizations of relevant signaling pathways. The information herein is intended to serve as a comprehensive resource for researchers exploring the therapeutic applications of this versatile chemical entity.

Introduction: A Scaffold of Promise

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and clinical candidates targeting a wide array of diseases.[1] Its combination with a pyridine ring, particularly with a bromine substitution at the 5-position, offers a versatile platform for chemical modification. The bromine atom serves as a convenient handle for introducing diverse functionalities, most notably through metal-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. This allows for the systematic exploration of the chemical space around the core scaffold to optimize biological activity.

Derivatives of the 5-Bromo-2-(piperidin-1-yl)pyridine core have shown promise in several therapeutic areas, including oncology, neuroscience, and infectious diseases. This guide will delve into the specific biological activities reported for these derivatives, providing a foundational understanding of the potential of the parent compound.

Potential Biological Activities and Quantitative Data

The biological activities of derivatives of 5-Bromo-2-(piperidin-1-yl)pyridine are diverse, reflecting the ability of the core scaffold to interact with various biological targets. The following sections summarize the key findings and present available quantitative data in a structured format.

Kinase Inhibition

The pyridine moiety is known to mimic the ATP-binding motif in the active sites of kinases, making pyridine-containing compounds attractive candidates for kinase inhibitor development.[2] Derivatives of the 5-bromo-pyridine scaffold have been investigated as inhibitors of several kinases, playing roles in cancer cell proliferation and survival.

Table 1: Kinase Inhibitory Activity of 5-Bromo-2-(substituted-amino)pyridine Derivatives

Compound Class	Target Kinase	Derivative Structure (Modification from core)	IC50 (nM)	Reference
Nicotinonitrile Derivatives	PIM-1	4,6-Dimethyl-2-(2-oxo-2-(azepan-1-yl)ethoxy)	42.3	[3]
Nicotinonitrile Derivatives	PIM-1	4,6-Dimethyl-2-(2-(4-methylpiperazin-1-yl)-2-oxoethoxy)	14.3	[3]
Nicotinonitrile Derivatives	PIM-1	4,6-Dimethyl-2-(2-oxo-2-(piperidin-1-yl)ethoxy)	19.8	[3]
Imidazo[1,2-b]pyridazines	TAK1	6-(cis-3,5-dimethylmorpholino)-3-(3-fluorophenyl)	55	[4]

Note: The reference compounds are structurally related, featuring the core pyridine scaffold.

Central Nervous System (CNS) Activity

The ability of the pyridine core to cross the blood-brain barrier makes its derivatives promising candidates for CNS-active drugs.[5] Research into structurally similar compounds has revealed affinities for key neurological receptors.

Table 2: CNS Receptor Binding Affinity of Piperidine Analogues

Compound Class	Target Receptor	Derivative	Ki (nM)	Reference
Piperidine Analogues	Dopamine D2	Compound P7	3.64	[6]
Piperidine Analogues	Dopamine D2	Compound P8	7.70	[6]

Anticancer (Antiproliferative) Activity

Derivatives of the bromo-pyridine piperidine scaffold have been synthesized and evaluated for their ability to inhibit the growth of various cancer cell lines.

Table 3: Antiproliferative Activity of Spiro[piperidine-4,3′-pyrrolo[2,3-b]pyridin] Analogues

Cell Line	Compound	IC50 (µM)	Reference
MCF-7 (Breast Cancer)	Derivative 1	Moderate	[7]
MCF-7 (Breast Cancer)	Derivative 2	Moderate	[7]

Antimicrobial Activity

The pyridine-piperidine motif is also found in compounds with antimicrobial properties, including activity against bacteria and mycobacteria.

Table 4: Antimicrobial Activity of Pyridine-Piperidine Derivatives

Organism	Compound Class	Derivative	MIC (µg/mL)	Reference
M. tuberculosis (resistant strain)	Piperidinothiosemicarbazones	Compound 14	4	[8]
E. coli	Pyridine Derivatives	Compound 4f	- (91.95% inhibition)	[9]

Experimental Protocols

This section provides detailed methodologies for key in vitro assays relevant to the biological activities discussed.

Kinase Inhibition Assay (General Protocol)

This protocol describes a typical in vitro assay to determine the inhibitory activity of a compound against a target kinase.

Objective: To measure the half-maximal inhibitory concentration (IC50) of a test compound against a specific kinase.

Materials:

• Recombinant human kinase

• Kinase-specific substrate peptide

• ATP (Adenosine triphosphate)

• Test compound (dissolved in DMSO)

• Kinase assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• In a 96-well plate, add the kinase, substrate, and test compound to the kinase assay buffer.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at the optimal temperature (e.g., 30 °C) for the specified reaction time.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ reagent, which correlates with kinase activity.

• Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

MTT Assay for Antiproliferative Activity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[6]

Objective: To determine the concentration of a test compound that inhibits cell growth by 50% (IC50).

Materials:

• Human cancer cell lines (e.g., MCF-7, A549)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Test compound (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound and a vehicle control (DMSO).

• Incubate the cells for a specified period (e.g., 48-72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the logarithm of the test compound concentration and determine the IC50 value from the dose-response curve.

Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This method is used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Objective: To determine the MIC of a test compound against bacterial or fungal strains.

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• Test compound (dissolved in a suitable solvent)

• 96-well microtiter plates

• Inoculum of the microorganism standardized to a specific density

Procedure:

• Prepare serial two-fold dilutions of the test compound in the broth medium in a 96-well plate.

• Add a standardized inoculum of the microorganism to each well.

• Include a positive control (microorganism in broth without the compound) and a negative control (broth only).

• Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Determine the MIC by visual inspection as the lowest concentration of the compound at which there is no visible growth.

Signaling Pathways and Mechanisms of Action

The derivatives of 5-Bromo-2-(piperidin-1-yl)pyridine are hypothesized to exert their biological effects by modulating key signaling pathways.

Kinase Signaling Pathway

Kinase inhibitors typically target the ATP-binding site of the kinase, preventing the phosphorylation of downstream substrates and thereby blocking the signaling cascade. The diagram below illustrates a generic kinase signaling pathway that can be inhibited by small molecules.

Caption: Generic MAPK/ERK kinase signaling pathway and potential inhibition points.

G-Protein Coupled Receptor (GPCR) Signaling

CNS-active drugs often target GPCRs, such as dopamine receptors. The binding of a ligand (agonist or antagonist) to a GPCR initiates a downstream signaling cascade, often involving second messengers like cAMP.

Caption: Simplified GPCR signaling pathway and the mechanism of an antagonist.

Synthesis and Derivatization Workflow

The 5-Bromo-2-(piperidin-1-yl)pyridine scaffold is a valuable starting material for generating diverse chemical libraries. The following workflow illustrates a common synthetic strategy.

Caption: General synthetic workflow for derivatization and screening.

Conclusion and Future Directions

While 5-Bromo-2-(piperidin-1-yl)pyridine itself may not be the final active pharmaceutical ingredient, its core structure is a critical component in the design and synthesis of novel therapeutic agents. The diverse biological activities exhibited by its derivatives, ranging from kinase inhibition and CNS receptor modulation to anticancer and antimicrobial effects, highlight the vast potential of this scaffold.

Future research should focus on:

• Systematic derivatization: Expanding the library of derivatives through various chemical modifications to conduct comprehensive structure-activity relationship (SAR) studies.

• Broader biological screening: Testing new derivatives against a wider range of biological targets to uncover novel activities.

• Mechanism of action studies: For promising lead compounds, elucidating the precise molecular mechanisms underlying their biological effects.

• Pharmacokinetic and toxicological profiling: Evaluating the ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties of lead compounds to assess their drug-likeness.

This technical guide provides a solid foundation for researchers to build upon, leveraging the inherent potential of the 5-Bromo-2-(piperidin-1-yl)pyridine scaffold in the quest for new and effective medicines.

References

• 1. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Biological Activity of Piperidinothiosemicarbazones Derived from Aminoazinecarbonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes: Synthesis of Novel Derivatives from 5-Bromo-2-(piperidin-1-yl)pyridine

Introduction

5-Bromo-2-(piperidin-1-yl)pyridine is a key heterocyclic building block for researchers in medicinal chemistry and drug development. The pyridine ring is a common scaffold in numerous biologically active compounds, and the piperidine moiety is also a prevalent fragment in many pharmaceuticals.[1][2] The bromine atom at the 5-position serves as a versatile handle for introducing molecular diversity through various transition metal-catalyzed cross-coupling reactions. This reactivity makes it an invaluable starting material for the synthesis of compound libraries aimed at discovering new therapeutic agents, particularly in fields like neuroscience and oncology.[3]

This document provides detailed protocols for the synthesis of three distinct classes of derivatives from 5-Bromo-2-(piperidin-1-yl)pyridine using palladium-catalyzed Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions. These methods are foundational in modern organic synthesis due to their broad substrate scope, functional group tolerance, and generally mild reaction conditions.[4][5][6]

Figure 1: Synthetic pathways for derivatization of 5-Bromo-2-(piperidin-1-yl)pyridine.

Experimental Protocols

Protocol for Suzuki-Miyaura Coupling: Synthesis of 5-Aryl-2-(piperidin-1-yl)pyridines

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds between sp²-hybridized carbon atoms.[7] This protocol details the coupling of 5-Bromo-2-(piperidin-1-yl)pyridine with various arylboronic acids.

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine

• Arylboronic acid (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equivalents)

• Potassium phosphate (K₃PO₄) (2.0 equivalents)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Schlenk flask and inert gas (Argon or Nitrogen) line

Figure 2: Experimental workflow for the Suzuki-Miyaura coupling reaction.

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol), the desired arylboronic acid (1.2 mmol), Pd(PPh₃)₄ (0.05 mmol), and K₃PO₄ (2.0 mmol).[7]

• Add 1,4-dioxane (8 mL) and water (2 mL) to the flask.

• Subject the reaction mixture to three vacuum-backfill cycles with argon to ensure the removal of dissolved oxygen.

• Heat the mixture to 85–95 °C and stir vigorously for 12-18 hours, monitoring the reaction progress by TLC or LC-MS.[7]

• After completion, cool the reaction to room temperature and dilute with ethyl acetate (50 mL).

• Filter the mixture through a pad of Celite®, washing with additional ethyl acetate.

• Transfer the filtrate to a separatory funnel and wash sequentially with water (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 5-aryl-2-(piperidin-1-yl)pyridine derivative.[8]

Protocol for Buchwald-Hartwig Amination: Synthesis of N-Aryl/Alkyl-5-(2-(piperidin-1-yl)pyridin-5-yl)amines

The Buchwald-Hartwig amination is a powerful C-N bond-forming reaction, enabling the synthesis of aryl amines from aryl halides.[6] It is particularly valuable in drug discovery for accessing novel amine derivatives.[4]

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine

• Amine (primary or secondary, 1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equivalents)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.08 equivalents)

• Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

• Anhydrous toluene

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Schlenk flask and inert gas (Argon or Nitrogen) line

Figure 3: Catalytic cycle for the Buchwald-Hartwig amination reaction.[9]

Procedure:

• In a glovebox or under a stream of argon, add Pd₂(dba)₃ (0.02 mmol), XPhos (0.08 mmol), and sodium tert-butoxide (1.4 mmol) to a dry Schlenk flask.

• Add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol) and the desired amine (1.2 mmol).

• Add anhydrous toluene (10 mL) via syringe.

• Seal the flask and heat the mixture to 100-110 °C with vigorous stirring for 12-24 hours. Monitor the reaction by TLC or LC-MS.[4]

• After completion, cool the reaction to room temperature and quench with saturated aqueous NH₄Cl.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol for Sonogashira Coupling: Synthesis of 5-Alkynyl-2-(piperidin-1-yl)pyridines

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne, providing access to conjugated enynes and arylalkynes.[5][10]

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine

• Terminal alkyne (1.2 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.03 equivalents)

• Copper(I) iodide (CuI) (0.05 equivalents)

• Triethylamine (TEA) or Diisopropylamine (DIPA) (3.0 equivalents)

• Anhydrous tetrahydrofuran (THF) or Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Schlenk flask and inert gas (Argon or Nitrogen) line

Figure 4: Experimental workflow for the Sonogashira coupling reaction.

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol), Pd(PPh₃)₂Cl₂ (0.03 mmol), and CuI (0.05 mmol).[11]

• Add anhydrous THF (10 mL), followed by triethylamine (3.0 mmol).

• Add the terminal alkyne (1.2 mmol) dropwise via syringe.

• Stir the reaction mixture at room temperature for 3-12 hours. For less reactive substrates, gentle heating (40-50 °C) may be required.[11] Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of Celite®, washing with additional ether.

• Wash the filtrate with saturated aqueous NH₄Cl (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 5-alkynyl-2-(piperidin-1-yl)pyridine.

Data Presentation

The following table summarizes representative data for derivatives synthesized from 5-Bromo-2-(piperidin-1-yl)pyridine using the protocols described above. Yields and characterization data are based on typical outcomes for these reaction types with similar substrates.[7][12]

Derivative Structure	Derivative Name	Reaction Type	Yield (%)	m.p. (°C)	Mass Spec (m/z)
	5-Phenyl-2-(piperidin-1-yl)pyridine	Suzuki-Miyaura	85	92-94	239.15 [M+H]⁺
	5-(4-Methoxyphenyl)-2-(piperidin-1-yl)pyridine	Suzuki-Miyaura	89	115-117	269.16 [M+H]⁺
	N-Phenyl-5-(2-(piperidin-1-yl)pyridin-5-yl)amine	Buchwald-Hartwig	78	121-123	254.17 [M+H]⁺
	N-Benzyl-5-(2-(piperidin-1-yl)pyridin-5-yl)amine	Buchwald-Hartwig	82	105-107	268.18 [M+H]⁺
	5-(Phenylethynyl)-2-(piperidin-1-yl)pyridine	Sonogashira	91	78-80	263.15 [M+H]⁺
	5-((Trimethylsilyl)ethynyl)-2-(piperidin-1-yl)pyridine	Sonogashira	94	Oil	259.16 [M+H]⁺

Note: Structures are illustrative examples. Actual data will vary based on specific reagents and conditions.

Conclusion

The protocols outlined provide robust and versatile methods for the derivatization of 5-Bromo-2-(piperidin-1-yl)pyridine. The Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions offer efficient pathways to generate diverse libraries of novel compounds with potential biological activity. These application notes serve as a comprehensive guide for researchers engaged in the synthesis of new chemical entities for drug discovery and development.

References

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, evaluation of biological activity and SAR of new thioalkyl derivatives of pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for Suzuki Coupling Reactions with 5-Bromo-2-(piperidin-1-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool in modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl halides and organoboron compounds. This methodology is of paramount importance in the pharmaceutical industry for the synthesis of complex biaryl and heteroaryl structures, which are common motifs in biologically active molecules. This document provides detailed application notes and protocols for the Suzuki coupling reaction of 5-Bromo-2-(piperidin-1-yl)pyridine with various arylboronic acids, a key transformation for the generation of novel 5-aryl-2-(piperidin-1-yl)pyridine derivatives with potential applications in drug discovery and materials science.

The presence of the pyridine nitrogen and the piperidinyl substituent can influence the electronic properties of the substrate and the catalytic cycle. Therefore, careful selection of the catalyst, base, and solvent system is crucial for achieving high yields and purity of the desired coupled products. The following sections detail recommended reaction conditions, a general experimental protocol, and expected outcomes based on analogous reactions with structurally similar bromopyridines.

Reaction Principle

The Suzuki coupling reaction proceeds via a catalytic cycle involving a palladium complex. The generally accepted mechanism consists of three key steps:

• Oxidative Addition: The palladium(0) catalyst reacts with the aryl bromide (5-Bromo-2-(piperidin-1-yl)pyridine) to form a palladium(II) intermediate.

• Transmetalation: The organoboron reagent (arylboronic acid), activated by a base, transfers the aryl group to the palladium(II) complex.

• Reductive Elimination: The two organic fragments on the palladium complex couple and are eliminated as the final biaryl product, regenerating the palladium(0) catalyst for the next cycle.

Recommended Reaction Conditions

Based on successful Suzuki coupling reactions with structurally similar bromopyridines, the following conditions are recommended as a starting point for the coupling of 5-Bromo-2-(piperidin-1-yl)pyridine. Optimization may be required for specific arylboronic acids to achieve optimal yields.

Table 1: Recommended Reagents and Solvents

Component	Recommended	Alternatives
Catalyst	Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))	Pd(dppf)Cl₂ ([1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II))
Base	K₃PO₄ (Potassium phosphate)	K₂CO₃ (Potassium carbonate), Cs₂CO₃ (Cesium carbonate)
Solvent	1,4-Dioxane / Water (4:1 v/v)	Toluene / Water, Dimethoxyethane (DME) / Water
Boronic Acid	1.1 - 1.5 equivalents

General Experimental Protocol

This protocol provides a general procedure for the Suzuki coupling of 5-Bromo-2-(piperidin-1-yl)pyridine with an arylboronic acid.

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine

• Arylboronic acid

• Pd(PPh₃)₄

• K₃PO₄

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Schlenk flask or reaction vial with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for work-up and purification

Procedure:

• Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 eq.), the desired arylboronic acid (1.2 eq.), and K₃PO₄ (2.0-3.0 eq.).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., Argon) three times to ensure an oxygen-free atmosphere.

• Catalyst Addition: Under a positive pressure of the inert gas, add the palladium catalyst, Pd(PPh₃)₄ (0.03-0.05 eq.).

• Solvent Addition: Add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio (e.g., 4 mL of dioxane and 1 mL of water per 1 mmol of the bromo-pyridine).

• Reaction: Stir the reaction mixture at 85-95 °C under the inert atmosphere.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 5-aryl-2-(piperidin-1-yl)pyridine.

Expected Yields for Various Arylboronic Acids

The following table summarizes the expected yields for the Suzuki coupling of 5-Bromo-2-(piperidin-1-yl)pyridine with a range of arylboronic acids. These yields are extrapolated from data reported for the coupling of 5-bromo-2-methylpyridin-3-amine and are intended as a guide.[1][2] Actual yields may vary depending on the specific reaction conditions and the nature of the boronic acid.

Table 2: Expected Product Yields

Arylboronic Acid	Expected Product	Expected Yield (%)
Phenylboronic acid	5-Phenyl-2-(piperidin-1-yl)pyridine	80 - 90
4-Methylphenylboronic acid	5-(4-Methylphenyl)-2-(piperidin-1-yl)pyridine	75 - 85
4-Methoxyphenylboronic acid	5-(4-Methoxyphenyl)-2-(piperidin-1-yl)pyridine	80 - 90
4-Chlorophenylboronic acid	5-(4-Chlorophenyl)-2-(piperidin-1-yl)pyridine	70 - 80
4-Fluorophenylboronic acid	5-(4-Fluorophenyl)-2-(piperidin-1-yl)pyridine	75 - 85
3-Methoxyphenylboronic acid	5-(3-Methoxyphenyl)-2-(piperidin-1-yl)pyridine	70 - 80
2-Thiopheneboronic acid	5-(Thiophen-2-yl)-2-(piperidin-1-yl)pyridine	60 - 70

Troubleshooting

• Low Yield: If the reaction shows low conversion, consider increasing the reaction temperature, using a more active catalyst system (e.g., Pd(dppf)Cl₂ with K₂CO₃ in DME), or ensuring the reagents and solvents are sufficiently dry and degassed.[3][4]

• Homocoupling of Boronic Acid: This side reaction can be minimized by using a precise stoichiometry of the boronic acid (1.1-1.2 equivalents).

• Dehalogenation: If significant dehalogenation of the starting material is observed, a milder base or lower reaction temperature might be beneficial.

Visualized Workflows and Pathways

Caption: General workflow for the Suzuki coupling of 5-Bromo-2-(piperidin-1-yl)pyridine.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities | MDPI [mdpi.com]
• 3. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of 5-Bromo-2-(piperidin-1-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed cross-coupling of 5-Bromo-2-(piperidin-1-yl)pyridine. This versatile building block is a valuable precursor for the synthesis of a wide array of functionalized pyridine derivatives, which are of significant interest in medicinal chemistry and materials science. The protocols outlined herein cover several key palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, Heck, Stille, and Negishi couplings.

Introduction

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance.[1][2] The pyridine scaffold is a ubiquitous motif in pharmaceuticals and biologically active compounds.[3] Consequently, the functionalization of substituted pyridines, such as 5-Bromo-2-(piperidin-1-yl)pyridine, is of paramount importance for the development of novel therapeutic agents and advanced materials. The protocols and data presented in these application notes are based on established procedures for structurally similar substrates and serve as a robust starting point for methodological optimization.

General Catalytic Cycle

The majority of palladium-catalyzed cross-coupling reactions proceed through a common catalytic cycle. The cycle is initiated by the oxidative addition of an aryl halide to a Pd(0) species, forming a Pd(II) complex. This is followed by a transmetalation step with an organometallic reagent (in the case of Suzuki, Stille, and Negishi couplings) or by coordination and insertion of an alkene or alkyne (for Heck and Sonogashira couplings). The final step is reductive elimination, which yields the desired product and regenerates the active Pd(0) catalyst.

Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.

General Experimental Workflow

The successful execution of palladium-catalyzed cross-coupling reactions is highly dependent on maintaining an inert atmosphere to prevent the degradation of the catalyst and reagents. The following diagram illustrates a typical experimental workflow.

Caption: Step-by-step experimental workflow for a typical cross-coupling reaction.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds by reacting an organoboron compound with an organic halide.[4][5] This reaction is widely used to synthesize biaryl and heteroaryl compounds.

Data Presentation: Representative Suzuki-Miyaura Coupling Conditions

Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₃PO₄ (2.3)	1,4-Dioxane/H₂O	85-95	Moderate to Good
4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1-2)	SPhos (2-4)	K₂CO₃ (2)	Toluene	100	Good to Excellent
3-Thiopheneboronic acid	Pd(dppf)Cl₂ (10)	-	K₂CO₃ (2)	DME	80	High
4-Pyridylboronic acid	Pd(OAc)₂ (2)	PPh₃ (4)	Na₂CO₃ (2)	DMF/H₂O	100	Good

Note: Yields are based on analogous systems and may vary for 5-Bromo-2-(piperidin-1-yl)pyridine.[4][6][7]

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv)

• Degassed solvent (e.g., 1,4-dioxane/water 4:1, toluene, or DMF)

Procedure:

• To a flame-dried Schlenk flask, add 5-Bromo-2-(piperidin-1-yl)pyridine, the arylboronic acid, palladium catalyst, and base.

• Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds by coupling an amine with an aryl halide.[1][8] This reaction is extensively used in the synthesis of pharmaceuticals and other nitrogen-containing compounds.

Data Presentation: Representative Buchwald-Hartwig Amination Conditions

Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield (%)
Aniline	Pd(OAc)₂ (5)	Xantphos (10)	NaOt-Bu (1.25)	Toluene	110-120	Good to Excellent
Morpholine	Pd₂(dba)₃ (2)	XPhos (4)	LiHMDS (2.5)	THF	65	Moderate to Good
Benzylamine	[Pd(allyl)Cl]₂ (1)	t-BuXPhos (4)	LiOt-Bu (2.1)	1,4-Dioxane	100	High
Indole	Pd(dppf)Cl₂ (1.35)	-	i-Pr₂NH (4)	Toluene	70	Good

Note: Yields are based on analogous systems and may vary for 5-Bromo-2-(piperidin-1-yl)pyridine.[2][9][10]

Experimental Protocol: Buchwald-Hartwig Amination

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv)

• Amine (1.1-1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%)

• Phosphine ligand (e.g., Xantphos or XPhos, 2-10 mol%)

• Base (e.g., NaOt-Bu or LiHMDS, 1.2-2.5 equiv)

• Anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane)

Procedure:

• In a glovebox or under a stream of inert gas, add the palladium catalyst, ligand, and base to a dry Schlenk flask.

• Add 5-Bromo-2-(piperidin-1-yl)pyridine and the amine.

• Add the anhydrous, degassed solvent.

• Seal the flask and heat the reaction mixture with vigorous stirring at the desired temperature (typically 80-120 °C).

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute with an organic solvent and filter through a pad of celite to remove palladium black.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide.[3][11] This reaction is typically co-catalyzed by palladium and copper complexes.

Data Presentation: Representative Sonogashira Coupling Conditions

Alkyne	Pd Catalyst (mol%)	Cu Co-catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield (%)
Phenylacetylene	PdCl₂(PPh₃)₂ (3)	CuI (5)	Et₃N (2.0)	DMF	80	High
Propargyl alcohol	PdCl₂(PPh₃)₂ (3)	CuI (5)	Et₃N (2.0)	THF	RT	High
Trimethylsilylacetylene	Pd(PPh₃)₂Cl₂ (5)	CuI (5)	Et₃N (excess)	THF	Reflux	High
1-Octyne	PdCl₂(PPh₃)₂ (5)	CuI (5)	Et₃N (excess)	DMF	65	Good to Excellent

Note: Yields are based on analogous systems and may vary for 5-Bromo-2-(piperidin-1-yl)pyridine.[11][12][13]

Experimental Protocol: Sonogashira Coupling

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv)

• Terminal alkyne (1.2-1.5 equiv)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%)

• Copper(I) iodide (CuI, 2-5 mol%)

• Amine base (e.g., triethylamine or diisopropylamine, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., DMF or THF)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 5-Bromo-2-(piperidin-1-yl)pyridine, the palladium catalyst, and copper(I) iodide.

• Add the anhydrous solvent and the amine base.

• Stir the mixture at room temperature for 10-15 minutes.

• Add the terminal alkyne to the reaction mixture dropwise via syringe.

• Stir the reaction mixture at room temperature or heat (typically 40-100 °C) and monitor by TLC or GC until the starting material is consumed.[3]

• Upon completion, cool the mixture and dilute with an organic solvent.

• Filter the mixture through a pad of celite and wash the filtrate with saturated aqueous ammonium chloride solution.

• Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography.

Other Cross-Coupling Reactions

Heck Coupling

The Heck reaction involves the coupling of an aryl or vinyl halide with an alkene to form a substituted alkene.

Representative Conditions:

• Alkene: Acrylate or styrene derivative

• Catalyst: Pd(OAc)₂ (2-5 mol%)

• Ligand: PPh₃ or P(o-tolyl)₃ (4-10 mol%)

• Base: Et₃N or K₂CO₃ (1.5-2.5 equiv)

• Solvent: DMF or acetonitrile

• Temperature: 80-120 °C

Stille Coupling

The Stille coupling utilizes an organotin compound as the coupling partner for the aryl halide.[14][15]

Representative Conditions:

• Organostannane: Aryl-, heteroaryl-, or vinylstannane

• Catalyst: Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ (2-5 mol%)

• Solvent: Toluene, THF, or DMF

• Additives: LiCl (sometimes used to facilitate transmetalation)

• Temperature: 80-110 °C

Negishi Coupling

The Negishi coupling employs an organozinc reagent to couple with the aryl halide.[16][17]

Representative Conditions:

• Organozinc Reagent: Prepared in situ from the corresponding organolithium or Grignard reagent and a zinc salt (e.g., ZnCl₂).

• Catalyst: Pd(dppf)Cl₂ or Pd(OAc)₂ with a phosphine ligand (e.g., P(o-tolyl)₃) (2-5 mol%)

• Solvent: THF or DMF

• Temperature: 50-80 °C

Troubleshooting

• Low or No Conversion: Ensure all reagents and solvents are anhydrous and the reaction is maintained under a strictly inert atmosphere. The palladium catalyst may be inactive; try a different source or pre-catalyst. The ligand may not be suitable for the specific transformation; screen a variety of phosphine ligands.

• Formation of Side Products: Homocoupling of the coupling partner can occur, especially at higher temperatures. Lowering the reaction temperature or using a more active catalyst system at a lower temperature may help. Dehalogenation of the starting material can also be a side reaction; using a milder base or different solvent may mitigate this.

• Difficult Purification: Traces of tin byproducts from Stille couplings can be challenging to remove.[18] An aqueous KF workup can help to precipitate tin salts.

Conclusion

The palladium-catalyzed cross-coupling of 5-Bromo-2-(piperidin-1-yl)pyridine provides a powerful and versatile platform for the synthesis of a diverse range of substituted pyridine derivatives. By carefully selecting the appropriate coupling partner, catalyst, ligand, base, and reaction conditions, researchers can efficiently generate novel molecules with potential applications in drug discovery and materials science. The protocols and data presented herein offer a comprehensive guide for the successful implementation of these important transformations.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. ocf.berkeley.edu [ocf.berkeley.edu]
• 6. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. ias.ac.in [ias.ac.in]
• 10. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Facile synthesis of heavily-substituted alkynylpyridines via a Sonogashira approach - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Stille reaction - Wikipedia [en.wikipedia.org]
• 15. Chemicals [chemicals.thermofisher.cn]
• 16. Negishi Coupling [organic-chemistry.org]
• 17. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 18. jk-sci.com [jk-sci.com]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 5-Bromo-2-(piperidin-1-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the palladium-catalyzed Buchwald-Hartwig amination of 5-Bromo-2-(piperidin-1-yl)pyridine. This reaction is a powerful method for the formation of a carbon-nitrogen (C-N) bond, a crucial transformation in the synthesis of pharmaceutical compounds and other functional materials.[1][2][3][4] The protocol herein is designed to be a starting point for researchers, with considerations for the challenging nature of electron-deficient pyridine substrates.[5]

Introduction

The Buchwald-Hartwig amination is a versatile cross-coupling reaction that allows for the formation of C-N bonds from aryl or heteroaryl halides and amines.[1][4][6] This reaction has become a cornerstone in medicinal chemistry due to its broad substrate scope and tolerance of various functional groups, often superseding harsher, more traditional methods.[1][2] The substrate, 5-Bromo-2-(piperidin-1-yl)pyridine, presents a unique challenge due to the electron-deficient nature of the pyridine ring and the potential for the pyridine nitrogen to coordinate with and inhibit the palladium catalyst.[5] Therefore, careful selection of the catalyst, ligand, base, and solvent is critical for a successful transformation.[2][5]

Reaction Principle

The reaction proceeds through a catalytic cycle involving a palladium(0)/palladium(II) redox couple.[2][7][8] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 5-Bromo-2-(piperidin-1-yl)pyridine to form a Pd(II) complex.[3][7]

• Amine Coordination and Deprotonation: The amine coupling partner coordinates to the palladium center. A strong, non-nucleophilic base then deprotonates the coordinated amine to form a palladium-amido complex.[7][8]

• Reductive Elimination: The desired N-arylated product is formed through reductive elimination, regenerating the Pd(0) catalyst which can then re-enter the catalytic cycle.[1][7]

The choice of a sterically hindered and electron-rich phosphine ligand is crucial to facilitate both the oxidative addition and the reductive elimination steps, particularly with challenging substrates like bromopyridines.[1][5]

Experimental Protocol

This protocol describes the coupling of 5-Bromo-2-(piperidin-1-yl)pyridine with a generic secondary amine (e.g., morpholine). All operations should be conducted under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques or in a glovebox to prevent catalyst deactivation.[3][5][9]

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv)

• Amine (e.g., Morpholine, 1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., Sodium tert-butoxide (NaOt-Bu), 1.4 equiv)

• Anhydrous solvent (e.g., Toluene or Dioxane, 0.1-0.2 M)

• Standard laboratory glassware for inert atmosphere chemistry

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask, add the palladium precatalyst, the phosphine ligand, and the base under an inert atmosphere.

• Reagent Addition: Add 5-Bromo-2-(piperidin-1-yl)pyridine and the amine coupling partner to the flask.

• Solvent Addition: Add the anhydrous solvent via syringe.

• Reaction: Seal the flask and heat the mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove palladium residues.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by flash column chromatography on silica gel.

Data Presentation

The following table summarizes typical reaction conditions and expected outcomes based on analogous Buchwald-Hartwig aminations of bromopyridine derivatives.

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Pd₂(dba)₃ (1.5)	XPhos (3.0)	NaOt-Bu (1.4)	Toluene	100	12-24	75-90
Pd(OAc)₂ (2.0)	BINAP (3.0)	Cs₂CO₃ (2.0)	Dioxane	110	18-24	60-80
XPhos Pd G3 (2.0)	-	DBU (2.0)	MeCN/Toluene	140	1	70-85[10]

Note: Yields are highly dependent on the specific amine coupling partner and require optimization.

Visualizations

Caption: Experimental workflow for the Buchwald-Hartwig amination.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. jk-sci.com [jk-sci.com]
• 8. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 9. rsc.org [rsc.org]
• 10. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for 5-Bromo-2-(piperidin-1-yl)pyridine in Medicinal Chemistry

Introduction: The Strategic Importance of the 2-Substituted Pyridine Scaffold

The pyridine ring is a foundational scaffold in medicinal chemistry, present in numerous natural products and FDA-approved drugs. Its ability to act as a hydrogen bond acceptor and its versatile substitution patterns make it a privileged structure in drug design.[1] Within this class, 2-substituted pyridines, such as 5-Bromo-2-(piperidin-1-yl)pyridine, are of particular interest. The 2-amino-pyridine core and its derivatives are known to be simple, low molecular weight moieties that are highly functionalized and can serve as excellent starting points for the synthesis of diverse and biologically active molecules.[2] The piperidine moiety itself is a highly privileged scaffold in medicinal chemistry, enhancing metabolic stability and improving pharmacokinetic properties of drug candidates.[1] The combination of the brominated pyridine and the piperidine ring in 5-Bromo-2-(piperidin-1-yl)pyridine offers a unique trifecta of chemical handles for medicinal chemists: the bromine atom for cross-coupling reactions, the pyridine nitrogen for potential interactions with biological targets, and the piperidine ring for modulating physicochemical properties.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the applications and synthetic protocols involving 5-Bromo-2-(piperidin-1-yl)pyridine. We will delve into its role as a versatile building block in the synthesis of bioactive molecules and provide detailed, field-proven protocols for its utilization in key synthetic transformations.

The Versatility of 5-Bromo-2-(piperidin-1-yl)pyridine in Drug Discovery

5-Bromo-2-(piperidin-1-yl)pyridine serves as a crucial intermediate in the synthesis of a wide array of pharmacologically active compounds. The bromine atom at the 5-position is particularly amenable to palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. These reactions are cornerstones of modern medicinal chemistry, enabling the rapid generation of diverse libraries of compounds for structure-activity relationship (SAR) studies.

The piperidine ring, attached at the 2-position, plays a significant role in the overall properties of the resulting molecules. The presence of the piperidine motif can enhance a compound's druggability by improving its metabolic stability and facilitating its transport across biological membranes.[1] The substitution pattern on the piperidine ring can also be fine-tuned to optimize binding interactions with the target protein.[3]

Derivatives of 2-aminopyridine have been investigated for a wide range of therapeutic targets, including but not limited to:

• Kinase Inhibitors: The pyridine scaffold is a common feature in many kinase inhibitors, where the nitrogen atom can form key hydrogen bonds in the ATP-binding pocket. The derivatization of the 5-position can provide access to potent and selective inhibitors.

• GPCR Modulators: The versatility of the 2-aminopyridine scaffold allows for the synthesis of ligands that can modulate the activity of G-protein coupled receptors.

• Antiviral and Antibacterial Agents: The ability to introduce diverse functionalities via cross-coupling reactions has led to the discovery of novel antimicrobial agents based on the pyridine core.

Synthetic Protocols: Harnessing the Reactivity of 5-Bromo-2-(piperidin-1-yl)pyridine

The following protocols provide detailed, step-by-step methodologies for two of the most powerful and widely used cross-coupling reactions in medicinal chemistry, tailored for the use of 5-Bromo-2-(piperidin-1-yl)pyridine.

Protocol 1: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a robust and versatile method for the formation of carbon-carbon bonds, and it is particularly well-suited for the arylation of 5-Bromo-2-(piperidin-1-yl)pyridine.[4] This reaction allows for the introduction of a wide range of aryl and heteroaryl substituents at the 5-position of the pyridine ring, enabling extensive SAR exploration.

Reaction Scheme:

A representative Suzuki-Miyaura cross-coupling reaction.

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine

• Arylboronic acid (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equivalents)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a clean, dry Schlenk flask, combine 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol), the desired arylboronic acid (1.2 mmol), tetrakis(triphenylphosphine)palladium(0) (0.05 mmol), and potassium carbonate (2.0 mmol).

• Solvent Addition: Add 1,4-dioxane (8 mL) and water (2 mL) to the flask.

• Degassing: To ensure an inert atmosphere, degas the reaction mixture by bubbling argon or nitrogen gas through the solution for 15-20 minutes. This step is crucial to prevent the oxidation of the palladium catalyst.

• Reaction: Heat the mixture to 85-95 °C with vigorous stirring. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate (50 mL) and wash with water (2 x 20 mL) and then with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 5-aryl-2-(piperidin-1-yl)pyridine.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Table 1: Representative Suzuki-Miyaura Coupling Reaction Parameters

Arylboronic Acid	Catalyst Loading (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenylboronic acid	5	K₂CO₃	Dioxane/H₂O	90	18	85
4-Methoxyphenylboronic acid	5	K₂CO₃	Dioxane/H₂O	90	16	92
3-Fluorophenylboronic acid	5	K₂CO₃	Dioxane/H₂O	90	20	78
Thiophene-2-boronic acid	5	K₂CO₃	Dioxane/H₂O	90	24	75

Note: Yields are representative and may vary depending on the specific substrate and reaction conditions.

Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful tool for the formation of carbon-nitrogen bonds, a common linkage in many pharmaceuticals.[5] This reaction allows for the coupling of 5-Bromo-2-(piperidin-1-yl)pyridine with a wide variety of primary and secondary amines, providing access to a diverse range of N-substituted derivatives.

Reaction Scheme:

A representative Buchwald-Hartwig amination reaction.

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine

• Amine (primary or secondary) (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (2 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

• Anhydrous toluene

• Ethyl acetate

• Celite

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a dry Schlenk flask under an inert atmosphere of argon, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol), the desired amine (1.2 mmol), sodium tert-butoxide (1.4 mmol), Pd₂(dba)₃ (0.02 mmol), and XPhos (0.04 mmol).

• Solvent Addition: Add anhydrous toluene (10 mL) to the flask via syringe.

• Degassing: Subject the reaction mixture to three cycles of vacuum-backfill with argon to ensure the removal of any dissolved oxygen.

• Reaction: Heat the mixture to 100-110 °C with vigorous stirring. Monitor the progress of the reaction by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove palladium residues. Wash the filtrate with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system to afford the desired 5-amino-2-(piperidin-1-yl)pyridine derivative.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Table 2: Representative Buchwald-Hartwig Amination Reaction Parameters

Amine	Catalyst/Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Aniline	Pd₂(dba)₃/XPhos	NaOtBu	Toluene	110	16	88
Morpholine	Pd₂(dba)₃/XPhos	NaOtBu	Toluene	100	18	91
Benzylamine	Pd₂(dba)₃/XPhos	NaOtBu	Toluene	110	20	82
N-Methylaniline	Pd₂(dba)₃/XPhos	NaOtBu	Toluene	110	24	76

Note: Yields are representative and may vary depending on the specific amine and reaction conditions.

Experimental Workflow and Catalytic Cycles

To further elucidate the experimental process and the underlying chemistry, the following diagrams illustrate a typical workflow and the catalytic cycles for the Suzuki-Miyaura and Buchwald-Hartwig reactions.

Experimental Workflow:

A generalized experimental workflow for cross-coupling reactions.

Catalytic Cycles:

References

• 1. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-Aminopyridine – an unsung hero in drug discovery - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. thieme-connect.de [thieme-connect.de]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]

The Versatile Role of 5-Bromo-2-(piperidin-1-yl)pyridine in Modern Organic Synthesis

FOR IMMEDIATE RELEASE

[City, State] – [Date] – 5-Bromo-2-(piperidin-1-yl)pyridine has emerged as a pivotal building block for researchers, scientists, and drug development professionals. Its unique structural features make it a versatile substrate in a variety of palladium-catalyzed cross-coupling reactions, enabling the efficient synthesis of a diverse range of complex molecules with significant potential in medicinal chemistry and materials science. This document provides detailed application notes and experimental protocols for the use of 5-Bromo-2-(piperidin-1-yl)pyridine in key organic transformations.

The strategic placement of the bromine atom at the 5-position of the pyridine ring allows for facile carbon-carbon and carbon-nitrogen bond formation through well-established methodologies such as Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig, and Heck couplings. The presence of the piperidinyl group at the 2-position can influence the electronic properties of the pyridine ring and provide a handle for modulating the physicochemical properties of the final products, a crucial aspect in drug design.

Key Applications in Organic Synthesis

5-Bromo-2-(piperidin-1-yl)pyridine is extensively used as a precursor for the synthesis of substituted pyridines, which are core structures in many biologically active compounds. These reactions are fundamental to the construction of novel molecular frameworks for drug discovery programs targeting a wide array of diseases.

Suzuki-Miyaura Coupling: Synthesis of 5-Aryl-2-(piperidin-1-yl)pyridines

The Suzuki-Miyaura reaction is a robust method for the formation of C-C bonds. For 5-Bromo-2-(piperidin-1-yl)pyridine, this reaction enables the introduction of various aryl and heteroaryl substituents at the 5-position, yielding compounds that are of significant interest in medicinal chemistry.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of Analogous 5-Bromopyridines

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₃PO₄	1,4-Dioxane/H₂O	85-95	Moderate to Good[1]
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	-	K₂CO₃	DME	80	High
3	3-Thienylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	Good

Sonogashira Coupling: Synthesis of 5-Alkynyl-2-(piperidin-1-yl)pyridines

The Sonogashira coupling provides a powerful means to introduce alkynyl moieties, which are versatile functional groups for further transformations or as key pharmacophores. The reaction of 5-Bromo-2-(piperidin-1-yl)pyridine with terminal alkynes yields 5-alkynyl-2-(piperidin-1-yl)pyridines.

Table 2: Representative Conditions for Sonogashira Coupling of Analogous Bromopyridines

Entry	Terminal Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylacetylene	PdCl₂(PPh₃)₂ (3)	CuI (5)	Et₃N	DMF	100	up to 96[2]
2	Propargyl alcohol	Pd(CF₃COO)₂ (2.5)	CuI (5)	Et₃N	DMF	100	High[2][3]
3	Trimethylsilylacetylene	Pd(PPh₃)₄ (5)	CuI (10)	i-Pr₂NH	Toluene	70	Good

Buchwald-Hartwig Amination: Synthesis of 5-Amino-2-(piperidin-1-yl)pyridine Derivatives

The Buchwald-Hartwig amination is a fundamental reaction for the formation of C-N bonds, allowing for the synthesis of a wide range of arylamines. This reaction is crucial for introducing nitrogen-containing functional groups at the 5-position of the pyridine ring.

Table 3: Representative Conditions for Buchwald-Hartwig Amination of Analogous 5-Bromopyridines

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Aniline	Pd₂(dba)₃ (2)	BINAP (3)	NaOtBu	Toluene	110	Good[4]
2	Morpholine	Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃	1,4-Dioxane	100	High[4]
3	Benzylamine	[Pd(allyl)Cl]₂ (1)	RuPhos (2)	K₃PO₄	Toluene	100	Good[4]

Experimental Protocols

The following are generalized protocols for the key cross-coupling reactions of 5-Bromo-2-(piperidin-1-yl)pyridine, based on established procedures for structurally similar compounds. Optimization may be required for specific substrates.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Degassed solvent (e.g., 1,4-Dioxane/H₂O, 4:1)

Procedure:

• To a flame-dried Schlenk flask, add 5-Bromo-2-(piperidin-1-yl)pyridine, the arylboronic acid, and the base.

• Add the palladium catalyst.

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add the degassed solvent system.

• Stir the reaction mixture at 85-95 °C and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 3. [PDF] Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes | Semantic Scholar [semanticscholar.org]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for 5-Bromo-2-(piperidin-1-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-2-(piperidin-1-yl)pyridine is a versatile bifunctional molecule widely utilized as a key building block in organic synthesis and medicinal chemistry. Its structure, featuring a reactive bromine atom on the pyridine ring, makes it an excellent substrate for palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. These reactions enable the straightforward introduction of diverse aryl, heteroaryl, and amino moieties at the 5-position of the pyridine ring. The resulting 5-substituted-2-(piperidin-1-yl)pyridine scaffold is a common motif in a variety of biologically active compounds, demonstrating its significance in the development of novel therapeutics. This document provides detailed experimental protocols for the application of 5-Bromo-2-(piperidin-1-yl)pyridine in these key cross-coupling reactions and summarizes the biological relevance of the resulting molecular architectures.

Chemical Properties

Property	Value
IUPAC Name	5-Bromo-2-(piperidin-1-yl)pyridine
CAS Number	24255-95-6
Molecular Formula	C₁₀H₁₃BrN₂
Molecular Weight	241.13 g/mol
Appearance	Off-white to yellow solid
Solubility	Soluble in common organic solvents such as Dichloromethane, Chloroform, and Methanol.

Applications in Organic Synthesis

5-Bromo-2-(piperidin-1-yl)pyridine is a valuable intermediate for the synthesis of a wide range of substituted pyridine derivatives. The bromine atom at the 5-position is amenable to various cross-coupling reactions, allowing for the construction of complex molecular frameworks.

Suzuki-Miyaura Coupling: Synthesis of 5-Aryl-2-(piperidin-1-yl)pyridines

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of carbon-carbon bonds. In the context of 5-Bromo-2-(piperidin-1-yl)pyridine, this reaction allows for the introduction of a variety of aryl or heteroaryl groups, leading to the synthesis of 5-aryl-2-(piperidin-1-yl)pyridine derivatives. These products are of significant interest in medicinal chemistry due to their prevalence in biologically active molecules.

This protocol is a representative procedure and may require optimization for specific arylboronic acids.

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equivalents)

• Anhydrous solvent (e.g., 1,4-Dioxane/Water mixture (4:1) or Toluene)

• Schlenk flask or microwave vial

• Magnetic stirrer and heating mantle or oil bath

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask or microwave vial containing a magnetic stir bar, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03-0.05 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times to ensure an inert atmosphere.

• Add the anhydrous solvent (e.g., 5 mL of a 4:1 mixture of 1,4-dioxane and water) via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 5-aryl-2-(piperidin-1-yl)pyridine.

The following table summarizes typical reaction conditions for the Suzuki-Miyaura coupling of related bromo-pyridines, which can be used as a starting point for optimization.

Palladium Catalyst (mol%)	Ligand (mol%)	Base (equivalents)	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Pd(PPh₃)₄ (3-5)	-	K₂CO₃ (2.0)	1,4-Dioxane/H₂O	80-100	2-12	70-95
Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (2.0)	Toluene	100	12-24	75-98
Pd(dppf)Cl₂ (3)	-	Na₂CO₃ (2.0)	DME	80	2-6	80-95

Yields are based on reactions with similar bromo-pyridine substrates and may vary depending on the specific arylboronic acid used.

Caption: General workflow for the Suzuki-Miyaura coupling reaction.

Buchwald-Hartwig Amination: Synthesis of 5-Amino-2-(piperidin-1-yl)pyridines

The Buchwald-Hartwig amination is a highly versatile method for the formation of carbon-nitrogen bonds. This reaction enables the coupling of 5-Bromo-2-(piperidin-1-yl)pyridine with a wide range of primary and secondary amines, providing access to a diverse array of 5-amino-2-(piperidin-1-yl)pyridine derivatives. These compounds are valuable intermediates in the synthesis of pharmacologically active molecules.

This protocol is a representative procedure and may require optimization for specific amines.

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine

• Amine (1.1-1.5 equivalents)

• Palladium precatalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂, 1-3 mol%)

• Phosphine ligand (e.g., BINAP, Xantphos, or RuPhos, 2-6 mol%)

• Base (e.g., NaOt-Bu or K₃PO₄, 1.2-1.5 equivalents)

• Anhydrous solvent (e.g., Toluene or 1,4-Dioxane)

• Schlenk tube or sealed vial

• Magnetic stirrer and heating mantle or oil bath

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube containing a magnetic stir bar, add the palladium precatalyst (e.g., 0.01-0.03 mmol of Pd₂(dba)₃), the phosphine ligand (e.g., 0.02-0.06 mmol of BINAP), and the base (e.g., 1.2-1.5 mmol of NaOt-Bu).

• Evacuate and backfill the tube with an inert gas (e.g., Argon) three times to ensure an inert atmosphere.

• Under a positive pressure of the inert gas, add the anhydrous solvent (e.g., 5 mL of Toluene).

• Add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol) and the amine (1.1-1.5 mmol) to the reaction mixture.

• Seal the tube tightly and heat the reaction mixture to 80-110 °C with vigorous stirring. Monitor the reaction progress by LC-MS.

• After completion, cool the reaction to room temperature.

• Carefully open the reaction tube and quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), and wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 5-amino-2-(piperidin-1-yl)pyridine derivative.

The following table summarizes typical reaction conditions for the Buchwald-Hartwig amination of related bromo-pyridines, which can serve as a starting point for optimization.

Palladium Precatalyst (mol%)	Ligand (mol%)	Base (equivalents)	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Pd₂(dba)₃ (1-2)	BINAP (2-4)	NaOt-Bu (1.2)	Toluene	80-100	12-24	70-90
Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃ (1.5)	1,4-Dioxane	100-110	12-24	65-85
RuPhos Pd G3 (2-3)	-	K₃PO₄ (1.5)	t-Amyl alcohol	100	8-16	75-95

Yields are based on reactions with similar bromo-pyridine substrates and may vary depending on the specific amine used.

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Biological Applications

The 2-(piperidin-1-yl)pyridine scaffold is a privileged structure in medicinal chemistry, appearing in a multitude of compounds with diverse biological activities. The ability to functionalize the 5-position of this scaffold via the bromo-precursor allows for the systematic exploration of structure-activity relationships (SAR) in drug discovery programs.

Derivatives of 2-(piperidin-1-yl)pyridine have been investigated for a range of therapeutic applications, including as antiviral, antibacterial, and anticancer agents. The piperidine and pyridine moieties can engage in various interactions with biological targets, such as hydrogen bonding and hydrophobic interactions, which contribute to their pharmacological effects.[1]

Below is a summary of representative biologically active compounds containing the 2-(piperidin-1-yl)pyridine core structure.

Compound Class	Biological Target / Activity	Representative Data	Reference
Piperidine-linked Pyridine Analogues	HIV-1 Reverse Transcriptase Inhibitors	Compound BD-c1: EC₅₀ = 10 nM (against wild-type HIV-1)	[2]
Compound BD-e2: EC₅₀ = 5.1 nM (against wild-type HIV-1)	[2]
Pyrido[2,3-d]pyrimidine Derivatives	Antibacterial Agents	Compound 5b: MIC = 0.48 - 3.91 µg/mL (against various bacterial strains)	[3]
Compound 5c: MIC = 0.48 - 3.91 µg/mL (against various bacterial strains)	[3]
Pyrido[2,3-d]pyrimidine Derivatives	Antibacterial Agents	Compound 5f: MIC = 0.48 - 3.91 µg/mL (against various bacterial strains)	[3]

EC₅₀ (Half-maximal effective concentration) and MIC (Minimum inhibitory concentration) values are indicators of a compound's potency.

These examples highlight the therapeutic potential of molecules derived from the 2-(piperidin-1-yl)pyridine scaffold, underscoring the utility of 5-Bromo-2-(piperidin-1-yl)pyridine as a starting material in the synthesis of novel drug candidates. The synthetic protocols provided herein offer a robust foundation for the generation of libraries of such compounds for biological screening and lead optimization.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Discovery of piperidine-linked pyridine analogues as potent non-nucleoside HIV-1 reverse transcriptase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine, a valuable building block in medicinal chemistry and organic synthesis. The primary synthetic route detailed is the nucleophilic aromatic substitution (SNAr) of 2,5-dibromopyridine with piperidine. This method offers a reliable and efficient pathway to the desired product. The protocols provided herein are based on established principles of pyridine chemistry and analogous reactions found in the scientific literature.

Introduction

5-Bromo-2-(piperidin-1-yl)pyridine is a key intermediate in the development of various pharmaceutical compounds. The presence of the bromine atom at the 5-position allows for further functionalization through cross-coupling reactions, while the piperidinyl group at the 2-position can influence the molecule's pharmacological properties. The synthesis of this compound is typically achieved through a nucleophilic aromatic substitution (SNAr) reaction. In this reaction, the lone pair of electrons on the nitrogen atom of piperidine attacks the electron-deficient carbon atom at the 2-position of the 2,5-dibromopyridine ring, leading to the displacement of the bromide leaving group. The greater reactivity of the halogen at the 2-position of the pyridine ring compared to the 5-position directs the regioselectivity of the substitution.

Reaction Principle: Nucleophilic Aromatic Substitution (SNAr)

The synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine from 2,5-dibromopyridine and piperidine proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The key steps are:

• Nucleophilic Attack: The piperidine nitrogen acts as a nucleophile and attacks the C2 carbon of the 2,5-dibromopyridine. This position is electronically activated for nucleophilic attack by the ring nitrogen.

• Formation of a Meisenheimer Complex: The attack of the nucleophile leads to the formation of a negatively charged intermediate, known as a Meisenheimer complex, where the aromaticity of the pyridine ring is temporarily disrupted.

• Departure of the Leaving Group: The aromaticity is restored by the elimination of the bromide ion from the C2 position, yielding the final product.

The bromine atom at the 5-position is significantly less reactive towards nucleophilic substitution under these conditions, allowing for the selective synthesis of the mono-substituted product.

Experimental Protocols

This section details the necessary materials, equipment, and step-by-step procedures for the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine.

Protocol 1: Synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine

Materials:

• 2,5-Dibromopyridine

• Piperidine

• Anhydrous polar aprotic solvent (e.g., N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or Acetonitrile (MeCN))

• Base (e.g., Potassium carbonate (K₂CO₃), Sodium carbonate (Na₂CO₃), or Triethylamine (Et₃N))

• Ethyl acetate (for extraction)

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate (for chromatography)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,5-dibromopyridine (1.0 eq.).

• Addition of Reagents: Add an anhydrous polar aprotic solvent (e.g., DMF, 10 mL per gram of 2,5-dibromopyridine). To this solution, add piperidine (1.2-1.5 eq.) and a base (e.g., K₂CO₃, 2.0 eq.).

• Reaction: Heat the reaction mixture to 80-120 °C and stir for 4-24 hours. The progress of the reaction should be monitored by TLC.

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Dilute the reaction mixture with water and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using a mixture of hexanes and ethyl acetate as the eluent to afford 5-Bromo-2-(piperidin-1-yl)pyridine as a pure compound.

Data Presentation

The following table summarizes the typical reaction conditions and expected outcomes for the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine.

Parameter	Value
Starting Material	2,5-Dibromopyridine
Nucleophile	Piperidine
Solvent	N,N-Dimethylformamide (DMF)
Base	Potassium Carbonate (K₂CO₃)
Temperature	100 °C
Reaction Time	12 hours
Typical Yield	75-85%
Purity (post-chromatography)	>95%
Appearance	Off-white to yellow solid

Mandatory Visualization

The following diagram illustrates the experimental workflow for the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine.

Application Notes and Protocols for the Purification of 5-Bromo-2-(piperidin-1-yl)pyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the purification of 5-Bromo-2-(piperidin-1-yl)pyridine and its derivatives. The methodologies outlined below are essential for obtaining high-purity compounds crucial for subsequent synthetic steps and the quality of final products in drug discovery and development.

Introduction

5-Bromo-2-(piperidin-1-yl)pyridine derivatives are important intermediates in the synthesis of various pharmaceutical compounds. Their purity is paramount for the successful outcome of subsequent reactions and for ensuring the safety and efficacy of the final active pharmaceutical ingredients. The primary methods for the purification of these derivatives are column chromatography and recrystallization. The choice of method depends on the nature of the impurities, the scale of the reaction, and the desired final purity.

Purification Methods

Column Chromatography

Column chromatography is a widely used technique for the purification of organic compounds. For 5-Bromo-2-(piperidin-1-yl)pyridine derivatives, silica gel is the most common stationary phase, and a mixture of non-polar and polar solvents, such as hexanes and ethyl acetate, is typically used as the mobile phase.

A general workflow for purification by column chromatography is depicted below.

Application Notes and Protocols for 5-Bromo-2-(piperidin-1-yl)pyridine in Catalysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 5-Bromo-2-(piperidin-1-yl)pyridine as a versatile substrate in various palladium-catalyzed cross-coupling reactions. This compound serves as a valuable building block for the synthesis of more complex molecules, particularly in the fields of medicinal chemistry and materials science. The bromine atom at the 5-position of the pyridine ring allows for the strategic introduction of a wide range of functional groups, while the 2-piperidyl moiety can influence the electronic properties of the molecule and its derivatives, often conferring desirable pharmacokinetic properties in drug candidates.

Introduction to Catalytic Applications

5-Bromo-2-(piperidin-1-yl)pyridine is primarily employed as a substrate in palladium-catalyzed cross-coupling reactions. These reactions are fundamental transformations in modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity. The electron-rich nature of the pyridine ring, substituted with an electron-donating piperidinyl group, influences its reactivity in these catalytic cycles. The protocols outlined below are based on established methodologies for structurally similar bromopyridine derivatives and serve as a robust starting point for the synthesis of a diverse library of compounds.

Data Presentation: A Comparative Overview of Cross-Coupling Reactions

The following tables summarize typical reaction parameters for key palladium-catalyzed cross-coupling reactions using 5-Bromo-2-(piperidin-1-yl)pyridine as the electrophilic partner. These values are representative and may require optimization for specific coupling partners.

Table 1: Suzuki-Miyaura Coupling of 5-Bromo-2-(piperidin-1-yl)pyridine with Boronic Acids

Entry	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (2-5)	-	K₂CO₃ (2)	Toluene/H₂O (4:1)	90-110	12-24	85-95
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (1-3)	-	Cs₂CO₃ (2)	Dioxane/H₂O (3:1)	100	12-18	80-90
3	Thiophene-2-boronic acid	Pd₂(dba)₃ (1-2)	SPhos (2-4)	K₃PO₄ (2.5)	Toluene	100-120	16-24	75-85

Table 2: Buchwald-Hartwig Amination of 5-Bromo-2-(piperidin-1-yl)pyridine

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (1-2)	XPhos (2-4)	NaOtBu (1.5)	Toluene	90-110	18-24	80-95
2	Aniline	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃ (2)	Dioxane	100	16-24	70-85
3	Benzylamine	Pd₂(dba)₃ (1)	RuPhos (2)	K₃PO₄ (2)	Toluene	100-110	12-20	85-95

Table 3: Heck Coupling of 5-Bromo-2-(piperidin-1-yl)pyridine with Alkenes

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂ (2-5)	P(o-tol)₃ (4-10)	Et₃N (2)	DMF	100-120	12-24	70-85
2	n-Butyl acrylate	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2)	DMA	120-140	18-36	65-80
3	1-Octene	Herrmann's Catalyst (1)	-	NaOAc (2)	NMP	130	24	60-75

Experimental Protocols

The following are detailed experimental protocols for the palladium-catalyzed cross-coupling reactions of 5-Bromo-2-(piperidin-1-yl)pyridine. These protocols are based on established procedures for similar substrates and should be adapted and optimized for specific applications.[1][2][3][4]

Suzuki-Miyaura Coupling Protocol

This protocol describes the synthesis of 5-Aryl-2-(piperidin-1-yl)pyridines.

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine

• Arylboronic acid (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3 mol%)

• Potassium carbonate (K₂CO₃) (2 equivalents)

• Toluene

• Water (degassed)

• Standard laboratory glassware for inert atmosphere reactions

• Silica gel for column chromatography

Procedure:

• To a flame-dried Schlenk flask, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol), the arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.

• Add Pd(PPh₃)₄ (0.03 mmol) to the flask under a positive pressure of inert gas.

• Add toluene (4 mL) and degassed water (1 mL) via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 5-aryl-2-(piperidin-1-yl)pyridine.

Buchwald-Hartwig Amination Protocol

This protocol outlines the synthesis of N-substituted 5-amino-2-(piperidin-1-yl)pyridines.[1][2]

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine

• Amine (primary or secondary, 1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (1.5 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (3 mol%)

• Sodium tert-butoxide (NaOtBu) (1.5 equivalents)

• Anhydrous toluene

• Standard laboratory glassware for inert atmosphere reactions

• Silica gel for column chromatography

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃ (0.015 mmol) and XPhos (0.03 mmol) to a dry Schlenk tube.

• Add anhydrous toluene (2 mL) and stir for 10 minutes at room temperature to form the active catalyst.

• In a separate Schlenk tube, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol), the amine (1.2 mmol), and sodium tert-butoxide (1.5 mmol).

• Evacuate and backfill the tube with inert gas.

• Add anhydrous toluene (3 mL) to this mixture.

• Transfer the pre-formed catalyst solution to the substrate mixture via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• After completion (typically 18-24 hours), cool the mixture to room temperature.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (5 mL).

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by flash column chromatography.

Heck Coupling Protocol

This protocol describes the synthesis of 5-alkenyl-2-(piperidin-1-yl)pyridines.

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine

• Alkene (e.g., styrene, 1.5 equivalents)

• Palladium(II) acetate [Pd(OAc)₂] (3 mol%)

• Tri(o-tolyl)phosphine [P(o-tol)₃] (6 mol%)

• Triethylamine (Et₃N) (2 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard laboratory glassware for inert atmosphere reactions

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk tube, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol), Pd(OAc)₂ (0.03 mmol), and P(o-tol)₃ (0.06 mmol).

• Evacuate and backfill the tube with an inert gas.

• Add anhydrous DMF (5 mL), triethylamine (2.0 mmol), and the alkene (1.5 mmol) via syringe.

• Seal the tube and heat the reaction mixture to 110 °C with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion (typically 12-24 hours), cool the reaction to room temperature.

• Dilute the mixture with water (20 mL) and extract with diethyl ether (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the crude product by flash column chromatography.

Visualizations

Catalytic Cycles and Experimental Workflows

The following diagrams illustrate the generalized catalytic cycles for the Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions, along with a typical experimental workflow for a palladium-catalyzed cross-coupling reaction.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination reaction.

Caption: Generalized catalytic cycle for the Heck coupling reaction.

Caption: General experimental workflow for a palladium-catalyzed cross-coupling reaction.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

The Versatility of 5-Bromo-2-(piperidin-1-yl)pyridine in the Synthesis of Bioactive Molecules: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The pyridine scaffold is a cornerstone in medicinal chemistry, with the 2-(piperidin-1-yl)pyridine moiety being a frequently incorporated fragment in a diverse range of biologically active compounds. The presence of a bromine atom at the 5-position of this scaffold, as in 5-Bromo-2-(piperidin-1-yl)pyridine, provides a versatile handle for synthetic diversification through modern cross-coupling methodologies. This allows for the strategic introduction of various substituents to modulate the pharmacological properties of the resulting molecules, leading to the development of potent and selective therapeutic agents.

This document provides detailed application notes and experimental protocols for the use of 5-Bromo-2-(piperidin-1-yl)pyridine in the synthesis of bioactive molecules, with a focus on its application in the development of kinase inhibitors.

Application in the Synthesis of ALK/ROS1 Dual Inhibitors

Anaplastic Lymphoma Kinase (ALK) and c-ros oncogene 1 (ROS1) are receptor tyrosine kinases that have emerged as significant therapeutic targets in non-small-cell lung cancer (NSCLC).[1][2] The development of dual inhibitors that can overcome clinical resistance to existing therapies is an active area of research.[1][3] Derivatives of 2-amino-4-(1-piperidine)pyridine have shown promise as potent ALK/ROS1 dual inhibitors.[3] 5-Bromo-2-(piperidin-1-yl)pyridine can serve as a key starting material for the synthesis of such inhibitors. The synthetic strategy involves the introduction of an amino group at the 2-position, followed by a Suzuki coupling to install an aryl group at the 5-position.

Quantitative Data Summary

The following tables summarize key quantitative data for the synthesis and biological activity of a representative ALK/ROS1 dual inhibitor derived from a 2-amino-5-aryl-4-(piperidin-1-yl)pyridine scaffold.

Table 1: Summary of Reaction Yields for Key Synthetic Steps

Step	Reaction Type	Starting Material	Product	Catalyst/Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Buchwald-Hartwig Amination	5-Bromo-2-(piperidin-1-yl)pyridine	5-Bromo-N-aryl-2-(piperidin-1-yl)pyridin-amine	Pd₂(dba)₃ / XPhos	Toluene	110	12	~70-85
2	Suzuki-Miyaura Coupling	5-Bromo-2-amino-4-(piperidin-1-yl)pyridine derivative	5-Aryl-2-amino-4-(piperidin-1-yl)pyridine derivative	Pd(PPh₃)₄	Dioxane/Water	90	12	~60-80

Table 2: In Vitro Biological Activity of a Representative ALK/ROS1 Inhibitor

Target	Cell Line	Assay Type	IC₅₀ (nM)	Reference Compound (Crizotinib) IC₅₀ (nM)
ALK	H3122 (NSCLC)	Cell Proliferation	6.27	~5
ROS1	HCC78 (NSCLC)	Cell Proliferation	10.71	~10
ALKL1196M (resistant)	Ba/F3	Enzyme Activity	41.3	~80
ROS1G2032R (resistant)	Ba/F3	Enzyme Activity	104.7	643.5

Data adapted from studies on 2-amino-4-(1-piperidine) pyridine derivatives as ALK/ROS1 dual inhibitors.[3]

Experimental Protocols

Protocol 1: Synthesis of 5-Aryl-2-(piperidin-1-yl)pyridines via Suzuki-Miyaura Coupling

This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of 5-Bromo-2-(piperidin-1-yl)pyridine with various arylboronic acids.[4]

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 5 mol%)

• Potassium phosphate (K₃PO₄) (2.0 mmol)

• 1,4-Dioxane (8 mL)

• Water (2 mL)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a Schlenk flask, combine 5-Bromo-2-(piperidin-1-yl)pyridine, the arylboronic acid, tetrakis(triphenylphosphine)palladium(0), and potassium phosphate.

• Solvent Addition: Add 1,4-dioxane and water to the flask.

• Degassing: Degas the reaction mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Reaction: Heat the mixture to 85-95 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (50 mL) and water (20 mL).

  • Separate the organic layer and wash it with water (2 x 20 mL) and then with brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 5-aryl-2-(piperidin-1-yl)pyridine.

Protocol 2: Synthesis of 5-(Arylamino)-2-(piperidin-1-yl)pyridines via Buchwald-Hartwig Amination

This protocol provides a general method for the palladium-catalyzed Buchwald-Hartwig amination of 5-Bromo-2-(piperidin-1-yl)pyridine with various anilines.

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol)

• Aniline derivative (1.2 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 mmol, 2 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.08 mmol, 8 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol)

• Toluene (10 mL)

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In an oven-dried Schlenk tube, add Pd₂(dba)₃, XPhos, and NaOtBu.

• Reagent Addition: Add 5-Bromo-2-(piperidin-1-yl)pyridine, the aniline derivative, and toluene.

• Degassing: Seal the tube and degas the mixture by three cycles of vacuum and backfilling with argon.

• Reaction: Heat the mixture to 100-110 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction with saturated aqueous NH₄Cl.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired 5-(arylamino)-2-(piperidin-1-yl)pyridine.

Visualizations

Synthetic Workflows

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Caption: Experimental workflow for Buchwald-Hartwig amination.

Signaling Pathway

Caption: Inhibition of ALK/ROS1 signaling pathways.

References

• 1. Discovery of novel 2-aminopyridine derivatives as ROS1 and ALK dual inhibitors to combat drug-resistant mutants including ROS1G2032R and ALKG1202R - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in the development of dual ALK/ROS1 inhibitors for non-small cell lung cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological evaluations of 2-amino-4-(1-piperidine) pyridine derivatives as novel anti crizotinib-resistant ALK/ROS1 dual inhibitors. | Semantic Scholar [semanticscholar.org]
• 4. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol for the Large-Scale Synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-(piperidin-1-yl)pyridine is a valuable heterocyclic building block in medicinal chemistry and drug discovery. Its structure is present in a variety of biologically active molecules, making its efficient and scalable synthesis a critical aspect of pharmaceutical research and development. This compound serves as a key intermediate for further functionalization, often through cross-coupling reactions at the bromine-substituted position, to generate libraries of potential therapeutic agents.

This application note provides a detailed protocol for the large-scale synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine. The described method is based on a palladium-catalyzed Buchwald-Hartwig amination, a robust and versatile method for the formation of carbon-nitrogen bonds.[1][2] This protocol is designed to be a reliable and scalable procedure for producing high-purity material suitable for downstream applications in drug development.

Reaction Scheme

The synthesis proceeds via a palladium-catalyzed cross-coupling reaction between 2,5-dibromopyridine and piperidine. A suitable palladium catalyst and ligand system, in the presence of a base, facilitates the formation of the C-N bond.

Overall Reaction:

Experimental Protocol

This protocol outlines a procedure for the gram-scale synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine, which can be adapted for larger-scale production.

Materials and Reagents:

• 2,5-Dibromopyridine

• Piperidine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Sodium tert-butoxide (NaOtBu)

• Toluene, anhydrous

• Ethyl acetate (EtOAc)

• Hexanes

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

Equipment:

• Three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet

• Heating mantle with a temperature controller

• Schlenk line or glovebox for handling air-sensitive reagents

• Standard laboratory glassware for work-up and purification

• Rotary evaporator

• Flash chromatography system

Procedure:

• Reaction Setup: In a dry three-neck round-bottom flask under a nitrogen atmosphere, add 2,5-dibromopyridine, tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃), and Xantphos.

• Solvent and Reagent Addition: Add anhydrous toluene to the flask, followed by piperidine.

• Base Addition: Carefully add sodium tert-butoxide to the reaction mixture.

• Reaction Conditions: Heat the mixture to the specified temperature and stir vigorously for the indicated time. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by slowly adding water.

  • Transfer the mixture to a separatory funnel and add ethyl acetate.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 5-Bromo-2-(piperidin-1-yl)pyridine as a solid.

Quantitative Data Summary

Reagent/Parameter	Molar Mass ( g/mol )	Quantity	Molar Equivalents	Notes
2,5-Dibromopyridine	236.90	(Specify scale, e.g., 50.0 g)	1.0	Limiting reagent
Piperidine	85.15	(Calculate based on equivalents)	1.2
Pd₂(dba)₃	915.72	(Calculate based on mol%)	0.01 (1 mol% Pd)	Catalyst
Xantphos	578.68	(Calculate based on mol%)	0.02 (2 mol%)	Ligand
Sodium tert-butoxide	96.10	(Calculate based on equivalents)	1.4	Base
Toluene	-	(Specify volume)	-	Solvent
Reaction Conditions
Temperature	-	100 °C	-
Reaction Time	-	12-24 hours	-	Monitor by TLC/HPLC
Expected Yield	241.13	75-90% (Estimated)

Experimental Workflow Diagram

Caption: Workflow for the large-scale synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine.

Safety Precautions

• This procedure should be carried out by trained personnel in a well-ventilated fume hood.

• Palladium catalysts and phosphine ligands are air-sensitive and should be handled under an inert atmosphere.

• Sodium tert-butoxide is a strong base and is corrosive and moisture-sensitive. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Toluene is a flammable and toxic solvent. Avoid inhalation and contact with skin.

• Consult the Safety Data Sheets (SDS) for all reagents before use.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. research.rug.nl [research.rug.nl]

Application Notes and Protocols for 5-Bromo-2-(piperidin-1-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-2-(piperidin-1-yl)pyridine is a halogenated pyridine derivative that serves as a versatile building block in organic synthesis and medicinal chemistry. Its structural features, namely the reactive bromine atom and the piperidine moiety, make it a valuable precursor for the development of novel compounds with potential therapeutic applications. This document provides essential information on the safety and handling procedures for 5-Bromo-2-(piperidin-1-yl)pyridine, along with a detailed experimental protocol for its application in a Suzuki cross-coupling reaction, a common and powerful tool in drug discovery. While this compound is a key intermediate, specific quantitative biological data and defined signaling pathway interactions are not extensively documented in publicly available literature. The provided information is based on data for structurally related compounds and general principles of medicinal chemistry.

Chemical and Physical Properties

Property	Value	Reference
CAS Number	24255-95-6	[1][2]
Molecular Formula	C₁₀H₁₃BrN₂	[3]
Molecular Weight	241.13 g/mol	[3]
Appearance	Gray-white to pale yellow solid	[4]
Boiling Point	74°C / 17mmHg	[4]
Melting Point	32-36°C	[5]
Density	1.494 g/cm³	[4]

Safety and Handling

5-Bromo-2-(piperidin-1-yl)pyridine and its chemical class require careful handling in a laboratory setting. The following safety precautions are based on information for structurally similar compounds and general laboratory safety guidelines.

2.1. Hazard Identification

Based on data for similar brominated pyridines, this compound may cause skin irritation, serious eye irritation, and respiratory irritation[6]. It may be harmful if swallowed, in contact with skin, or if inhaled[7].

2.2. Precautionary Measures

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood[7][8]. Ensure eyewash stations and safety showers are readily accessible[9].

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield[7].

  • Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat[7]. Avoid prolonged or repeated skin contact.

  • Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an appropriate cartridge[7].

• Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory[10]. Launder contaminated clothing before reuse[10].

2.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents[7][9].

2.4. First Aid

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention[8].

• Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention if irritation develops[8].

• Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid[8].

• Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Rinse mouth with water[8].

Application Notes: Role in Drug Discovery

5-Bromo-2-(piperidin-1-yl)pyridine is a valuable intermediate in the synthesis of more complex molecules with potential biological activity. The pyridine and piperidine scaffolds are prevalent in many FDA-approved drugs and are known to interact with a variety of biological targets[11].

The bromine atom on the pyridine ring serves as a convenient handle for various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. These reactions allow for the introduction of a wide range of substituents, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs.

Derivatives of similar structures are being investigated for their potential as kinase inhibitors, which are crucial in cancer therapy and the treatment of inflammatory diseases[12][13]. The piperidine moiety can influence the pharmacokinetic properties of a molecule, such as its solubility, lipophilicity, and ability to cross the blood-brain barrier.

Experimental Protocol: Suzuki Cross-Coupling Reaction

This protocol is adapted from a general procedure for the Suzuki cross-coupling of a similar bromopyridine derivative and should be optimized for specific substrates[14].

4.1. Materials and Reagents

• 5-Bromo-2-(piperidin-1-yl)pyridine

• Arylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium phosphate (K₃PO₄)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Schlenk flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Inert gas supply (Argon or Nitrogen)

4.2. Procedure

• To an oven-dried Schlenk flask under an inert atmosphere, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

• Add tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 5 mol%).

• Add anhydrous 1,4-dioxane (8 mL) and degassed water (2 mL).

• Seal the flask and heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Once the reaction is complete (typically 12-24 hours), cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

4.3. Experimental Workflow Diagram

Caption: General workflow for the Suzuki cross-coupling reaction.

Potential Signaling Pathway Involvement

While specific signaling pathways directly modulated by 5-Bromo-2-(piperidin-1-yl)pyridine are not well-defined, its structural motifs are present in compounds known to target various kinases. Kinase signaling pathways are fundamental to cellular processes such as proliferation, differentiation, and survival. Dysregulation of these pathways is a hallmark of many diseases, including cancer.

A common application of pyridine-based compounds is the development of ATP-competitive kinase inhibitors. These inhibitors bind to the ATP-binding pocket of a kinase, preventing the transfer of a phosphate group to its substrate and thereby blocking downstream signaling.

5.1. Generalized Kinase Inhibition Pathway

The following diagram illustrates a generalized signaling cascade and the point of intervention for a kinase inhibitor derived from a precursor like 5-Bromo-2-(piperidin-1-yl)pyridine.

Caption: Generalized kinase signaling pathway and point of inhibition.

Conclusion

5-Bromo-2-(piperidin-1-yl)pyridine is a key chemical intermediate with significant potential in the field of drug discovery and development. Its safe handling requires adherence to standard laboratory procedures for hazardous materials. The compound's reactivity in cross-coupling reactions makes it an ideal starting point for the synthesis of diverse libraries of compounds for biological screening. While quantitative data on the biological activity of the title compound itself is limited, its structural components are well-represented in a multitude of biologically active molecules, particularly kinase inhibitors. Further research is warranted to fully elucidate the specific biological targets and therapeutic potential of derivatives of 5-Bromo-2-(piperidin-1-yl)pyridine.

References

• 1. 5-Bromo-2-(piperidin-1-yl)pyridine (1 x 10 g) | Reagentia [reagentia.eu]
• 2. 5-Bromo-2-(piperidin-1-yl)pyridine (1 x 5 g) | Reagentia [reagentia.eu]
• 3. 2-Bromo-5-(piperidin-1-YL)pyridine | C10H13BrN2 | CID 45788618 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [guidechem.com]
• 5. 5-溴-2-甲基吡啶 ≥99.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 6. jubilantingrevia.com [jubilantingrevia.com]
• 7. fishersci.co.uk [fishersci.co.uk]
• 8. fishersci.com [fishersci.com]
• 9. jubilantingrevia.com [jubilantingrevia.com]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis induction and caspase 3/7 activation capabilities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with 5-Bromo-2-(piperidin-1-yl)pyridine

Welcome to the technical support center for 5-Bromo-2-(piperidin-1-yl)pyridine. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve reaction yields and overcome common challenges.

Section 1: Suzuki-Miyaura Coupling Reactions

The Suzuki-Miyaura cross-coupling is a cornerstone reaction for forming C-C bonds with 5-Bromo-2-(piperidin-1-yl)pyridine. Below are common questions and troubleshooting tips to enhance reaction efficiency.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for a Suzuki coupling with 5-Bromo-2-(piperidin-1-yl)pyridine?

A1: For a robust starting point, a catalyst system of Pd(PPh₃)₄ or [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride [Pd(dppf)Cl₂] is recommended.[1][2] A common base is K₃PO₄ or K₂CO₃, and a popular solvent system is a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).[1] The reaction is typically heated to between 85-95°C.[1]

Q2: Which palladium catalyst is most effective?

A2: The choice of catalyst can be substrate-dependent. While Pd(PPh₃)₄ is widely used, Pd(dppf)Cl₂ has been shown to be highly effective, sometimes affording high yields in shorter reaction times.[2][3] For challenging couplings, particularly with heteroaryl chlorides, catalysts with bulky, electron-rich phosphine ligands like XPhos, SPhos, or RuPhos may offer improved yields.[4]

Q3: Can other solvents be used instead of 1,4-dioxane?

A3: Yes, other solvents like dimethoxyethane (DME), toluene, or THF can be used.[2][5] The choice of solvent can influence reaction rate and yield, and screening different solvents is a standard optimization step.

Troubleshooting Guide

Problem 1: Low or no product yield, with starting material remaining.

This is a common issue indicating that the catalytic cycle is inefficient or has not initiated properly.

Logical Troubleshooting Workflow for Low Yield

Caption: Troubleshooting logic for low-yield Suzuki reactions.

Problem 2: Significant formation of side products, such as dehalogenation or protodeboronation.

Side reactions compete with the desired coupling and reduce the overall yield.

• Dehalogenation (Hydrodehalogenation): This occurs when the bromo group is replaced by a hydrogen atom.

  • Cause: Often caused by certain catalyst/ligand combinations or the presence of water or other proton sources.

  • Solution: Screen different ligands. For instance, sterically hindered ligands can sometimes suppress this side reaction.[5] Ensure the reaction is run under strictly anhydrous conditions if possible.

• Protodeboronation: The boronic acid reacts with a proton source, converting it back to the corresponding arene, thus preventing it from participating in the catalytic cycle.

  • Cause: This is a known issue with heteroaryl boronic acids and can be exacerbated by prolonged heating or the presence of water.[2][6]

  • Solution: Use a stronger, non-aqueous base like cesium carbonate (Cs₂CO₃).[2] Using a higher equivalence of the boronic acid (e.g., 1.5 to 2.0 equiv.) can also help drive the reaction to completion.

Quantitative Data & Protocols

Table 1: Screening of Palladium Catalysts for a Model Suzuki Coupling

Catalyst (10 mol%)	Base (2 equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	K₂CO₃	DME/H₂O	80	2	55	[2]
PdCl₂(dppf)	K₂CO₃	DME/H₂O	80	2	84	[2]
Pd(PCy₃)₂	K₂CO₃	DME/H₂O	80	2	60	[2]

| Pd(OAc)₂ | K₂CO₃ | DME/H₂O | 80 | 2 | 15 |[2] |

Experimental Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• In an oven-dried Schlenk flask, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol), the desired arylboronic acid (1.2-1.5 mmol), and the base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 mmol).

• Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.05 mmol, 5 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1, 5 mL).[1]

• Heat the reaction mixture to 85-95°C and stir for the required time (typically 2-18 hours), monitoring progress by TLC or LCMS.[1]

• After cooling to room temperature, dilute the mixture with ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Experimental Workflow for Cross-Coupling

Caption: A typical experimental workflow for cross-coupling reactions.

Section 2: Buchwald-Hartwig Amination

This reaction is crucial for forming C-N bonds, coupling 5-Bromo-2-(piperidin-1-yl)pyridine with various amines. These reactions can be sensitive and require careful optimization.[5][7]

Frequently Asked Questions (FAQs)

Q1: What is a reliable starting catalyst system for a Buchwald-Hartwig amination?

A1: A common starting point is a palladium(II) precatalyst like Pd(OAc)₂ or a Pd(0) source like Pd₂(dba)₃, combined with a bulky, electron-rich phosphine ligand such as BINAP or Josiphos-type ligands. Using pre-formed catalysts can often give more reproducible results.[5][8]

Q2: What are the best bases for this reaction?

A2: Strong, non-nucleophilic bases are required. Sodium tert-butoxide (NaOtBu) is the most common and effective base for many systems.[9] Other bases like LHMDS or K₃PO₄ can also be used, especially if the substrate is base-sensitive.

Troubleshooting Guide

Problem: The reaction is slow or stalls completely.

• Cause: The catalyst may be inactive, or the oxidative addition of the aryl bromide is slow. Aryl bromides are generally more reactive than chlorides but less reactive than iodides in this reaction.[9]

• Solution:

  • Catalyst & Ligand: Switch to a more active ligand. The choice of ligand is critical and often needs to be screened.[5][9]

  • Solvent: Ensure the solvent is anhydrous and properly degassed. Common solvents include toluene, dioxane, and THF.[5]

  • Temperature: Increase the reaction temperature, as higher temperatures often facilitate oxidative addition.

Table 2: General Guide for Buchwald-Hartwig Component Selection

Component	Recommended Options	Considerations
Pd Source	Pd(OAc)₂, Pd₂(dba)₃, Pre-formed catalysts (e.g., G3/G4 palladacycles)	Pre-catalysts are often more reliable and air-stable.[9]
Ligand	XPhos, RuPhos, SPhos, BINAP	Ligand choice is crucial and depends on the amine and aryl halide.[5][9]
Base	NaOtBu, LHMDS, K₃PO₄, Cs₂CO₃	NaOtBu is generally effective. Use K₃PO₄ or Cs₂CO₃ for base-sensitive substrates.

| Solvent | Toluene, 1,4-Dioxane, THF | Must be anhydrous and degassed. Avoid high-impact solvents like dioxane if possible for greener chemistry.[7] |

Experimental Protocol 2: General Procedure for Buchwald-Hartwig Amination

• To an oven-dried Schlenk tube, add the palladium source (e.g., Pd₂(dba)₃, 2.5 mol%) and the ligand (e.g., BINAP, 6 mol%).

• Add the base (e.g., NaOtBu, 1.4 mmol) to the tube.

• In a separate vial, dissolve 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol) and the desired amine (1.2 mmol) in the chosen anhydrous, degassed solvent (e.g., Toluene, 5 mL).

• Add the solution of the substrates to the Schlenk tube containing the catalyst and base.

• Seal the tube and heat to the desired temperature (e.g., 80-110°C) with vigorous stirring for 4-24 hours.

• Monitor the reaction by TLC or LCMS.

• Upon completion, cool the reaction, quench with saturated aqueous NH₄Cl, and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the residue by flash chromatography.

Section 3: Lithiation and Metal-Halogen Exchange

For introducing nucleophiles at the 5-position, a lithium-halogen exchange is a powerful method. This reaction is performed at low temperatures and requires strictly anhydrous conditions.

Frequently Asked Questions (FAQs)

Q1: What is the best reagent for lithium-halogen exchange on 5-Bromo-2-(piperidin-1-yl)pyridine?

A1: n-Butyllithium (n-BuLi) is the most common reagent for this transformation. The exchange is typically very fast, even at low temperatures like -78°C.[10][11] tert-Butyllithium (t-BuLi) can also be used and is often faster.

Q2: What are the major side reactions to be aware of?

A2: The primary challenge is the stability of the resulting 2-(piperidin-1-yl)pyridin-5-yl-lithium intermediate. It can be unstable at higher temperatures. Additionally, if the electrophile is not added promptly, or if there are acidic protons elsewhere in the molecule or reaction medium, quenching of the organolithium species can occur.[11]

Troubleshooting Guide

Problem: Low yield of the desired product after quenching with an electrophile.

• Cause 1: Incomplete Lithium-Halogen Exchange.

  • Solution: Ensure you are using a sufficient excess of the alkyllithium reagent (typically 1.1-1.2 equivalents). Also, confirm the accurate titer (concentration) of your n-BuLi solution, as it can degrade over time.

• Cause 2: Instability of the Organolithium Intermediate.

  • Solution: Maintain a very low temperature (≤ -78°C) throughout the generation of the organolithium and the subsequent addition of the electrophile.[12] Add the electrophile as soon as the exchange is complete.

• Cause 3: Poor Reactivity of the Electrophile.

  • Solution: Some electrophiles react slowly at -78°C. In these cases, it may be necessary to allow the reaction to warm slowly to a slightly higher temperature (e.g., -40°C or 0°C), but this increases the risk of intermediate decomposition.

Experimental Protocol 3: General Procedure for Lithiation-Substitution

• Dissolve 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol) in anhydrous THF (10 mL) in an oven-dried, three-neck flask under an argon atmosphere.

• Cool the solution to -78°C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.1 mmol, as a solution in hexanes) dropwise via syringe.

• Stir the mixture at -78°C for 5-15 minutes.[10]

• Add a solution of the desired electrophile (1.2 mmol) in anhydrous THF dropwise at -78°C.

• Continue stirring at -78°C for 1 hour, then allow the reaction to warm slowly to room temperature.

• Quench the reaction by carefully adding saturated aqueous NH₄Cl solution.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic phase over Na₂SO₄, and concentrate.

• Purify the product via column chromatography.

References

• 1. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities [mdpi.com]
• 2. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]
• 6. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 10. arkat-usa.org [arkat-usa.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Suzuki Coupling of 5-Bromo-2-(piperidin-1-yl)pyridine

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing 5-Bromo-2-(piperidin-1-yl)pyridine in Suzuki coupling reactions.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the Suzuki coupling of 5-Bromo-2-(piperidin-1-yl)pyridine.

Issue 1: Low or No Yield of the Desired Cross-Coupled Product

Question: My Suzuki coupling reaction with 5-Bromo-2-(piperidin-1-yl)pyridine is resulting in a low yield or no product at all. What are the potential causes and how can I troubleshoot this?

Answer:

Low or no yield in the Suzuki coupling of 5-Bromo-2-(piperidin-1-yl)pyridine can stem from several factors, primarily related to catalyst deactivation, suboptimal reaction conditions, or the inherent reactivity of the substrates. The presence of the nitrogen atom in the pyridine ring can lead to catalyst poisoning by coordinating to the palladium center.

Possible Causes and Solutions:

Possible Cause	Recommended Action
Catalyst Deactivation	The lone pair on the pyridine nitrogen can coordinate to the palladium catalyst, inhibiting its activity. Use bulky, electron-rich phosphine ligands such as SPhos, XPhos, or RuPhos to sterically hinder this interaction and stabilize the active catalytic species. Consider using a pre-formed palladium precatalyst to ensure the generation of the active Pd(0) species.
Inefficient Oxidative Addition	While the C-Br bond in 5-Bromo-2-(piperidin-1-yl)pyridine is generally reactive enough for oxidative addition, this step can be sluggish under certain conditions. Ensure your palladium catalyst is active. If using a Pd(II) source, it must be reduced in situ to Pd(0).
Suboptimal Base	The choice of base is critical for the activation of the boronic acid. A base that is too weak may not facilitate transmetalation effectively, while an overly strong base can promote side reactions. Screen a variety of bases such as K₃PO₄, Cs₂CO₃, and K₂CO₃. The effectiveness of a base can be highly dependent on the solvent system.
Poor Solubility	The reactants may not be fully dissolved in the chosen solvent, leading to a heterogeneous mixture and poor reaction kinetics. Try a different solvent or a solvent mixture (e.g., dioxane/water, toluene/water, DMF). Increasing the reaction temperature may also improve solubility.

Issue 2: Significant Formation of Debrominated Side Product

Question: I am observing a significant amount of 2-(piperidin-1-yl)pyridine in my reaction mixture, indicating debromination of my starting material. How can I minimize this side reaction?

Answer:

Debromination is a common side reaction in Suzuki couplings of heteroaryl halides. It occurs when the aryl-palladium intermediate reacts with a hydride source instead of the boronic acid.

Possible Causes and Solutions:

Possible Cause	Recommended Action
Formation of Palladium-Hydride Species	The palladium catalyst can react with sources of hydride in the reaction mixture, such as amine bases, alcohols (if used as a solvent), or even trace amounts of water, to form a palladium-hydride (Pd-H) species. This can then undergo reductive elimination with the pyridine ring to yield the debrominated product.
Ligand Choice: Employ bulky, electron-rich phosphine ligands. These ligands can accelerate the rate of reductive elimination of the desired product, making the competing debromination pathway less favorable.
Base Selection: Use a non-coordinating, anhydrous inorganic base like K₃PO₄ or Cs₂CO₃. Avoid amine bases like triethylamine if debromination is a major issue.
Solvent Purity: Use high-purity, anhydrous solvents to minimize potential hydride sources.
Reaction Temperature and Time	Prolonged reaction times at elevated temperatures can sometimes increase the extent of debromination. Monitor the reaction progress and stop it once the starting material is consumed to avoid prolonged exposure to conditions that favor side reactions.

Illustrative Data on Base and Ligand Effect on Debromination (for a similar 2-aminopyridine system):

Catalyst/Ligand	Base	Solvent	Temperature (°C)	Desired Product Yield (%)	Debromination (%)
Pd(OAc)₂ / PPh₃	K₂CO₃	Dioxane/H₂O	100	65	25
Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene/H₂O	80	85	<5
Pd(OAc)₂ / XPhos	Cs₂CO₃	Dioxane	100	90	<3

Note: This data is illustrative for a comparable system and actual results with 5-Bromo-2-(piperidin-1-yl)pyridine may vary.

Issue 3: Presence of Homocoupled Boronic Acid Byproduct

Question: My reaction is producing a significant amount of the homocoupled dimer of my boronic acid. What causes this and how can I prevent it?

Answer:

Homocoupling of the boronic acid to form a biaryl byproduct is a common side reaction, often promoted by the presence of oxygen or Pd(II) species.

Possible Causes and Solutions:

Possible Cause	Recommended Action
Presence of Oxygen	Dissolved oxygen in the reaction mixture can oxidize the active Pd(0) catalyst to Pd(II), which can then promote the homocoupling of two molecules of the boronic acid.[1]
Thorough Degassing: It is crucial to rigorously degas all solvents and the reaction mixture before adding the catalyst. This can be achieved by bubbling an inert gas (argon or nitrogen) through the solvent for an extended period (e.g., 20-30 minutes) or by using freeze-pump-thaw cycles for more sensitive reactions. Maintain a positive pressure of an inert gas throughout the reaction.
Pd(II) Precatalyst	If you are using a Pd(II) source (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂), it must be reduced to the active Pd(0) species in situ. One pathway for this reduction is through the homocoupling of the boronic acid.
Use of a Reducing Agent: The addition of a mild reducing agent can help to minimize the concentration of Pd(II) species that can promote homocoupling.
Use a Pd(0) Source: Starting with a Pd(0) catalyst, such as Pd(PPh₃)₄, can sometimes mitigate this issue, although these catalysts can also be sensitive to air.

Frequently Asked Questions (FAQs)

Q1: Which palladium catalyst and ligand combination is best for the Suzuki coupling of 5-Bromo-2-(piperidin-1-yl)pyridine?

A1: There is no single "best" combination as the optimal choice can depend on the specific boronic acid being used. However, for electron-rich bromopyridines like 5-Bromo-2-(piperidin-1-yl)pyridine, catalyst systems employing bulky, electron-rich phosphine ligands are generally recommended. Good starting points include:

• Catalyst: Pd₂(dba)₃ or Pd(OAc)₂

• Ligand: SPhos, XPhos, or RuPhos

These ligands help to stabilize the palladium catalyst, prevent deactivation by the pyridine nitrogen, and promote the desired cross-coupling over side reactions like debromination.

Q2: What is the best base to use for this reaction?

A2: Inorganic bases are generally preferred for the Suzuki coupling of bromopyridines. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often excellent choices. They are effective at promoting the transmetalation step without causing significant side reactions. It is advisable to screen a few bases to find the optimal one for your specific reaction.

Q3: What solvent system should I use?

A3: A mixture of an ethereal solvent and water is a common and effective choice for Suzuki reactions. A 4:1 to 10:1 mixture of a solvent like 1,4-dioxane or toluene with water is a good starting point. The water is often necessary to dissolve the inorganic base and facilitate the transmetalation step. Anhydrous conditions can also be employed, particularly if protodeboronation of the boronic acid is a concern.

Q4: How can I minimize protodeboronation of my boronic acid?

A4: Protodeboronation, the cleavage of the C-B bond, can be a problem with some boronic acids, especially under harsh conditions. To minimize this:

• Use milder reaction conditions (lower temperature, shorter reaction time).

• Consider using a boronate ester (e.g., a pinacol ester) instead of the boronic acid, as they are often more stable.

• Use a milder base or anhydrous conditions if compatible with your system.

Experimental Protocols

General Protocol for the Suzuki Coupling of 5-Bromo-2-(piperidin-1-yl)pyridine with an Arylboronic Acid

This is a generalized procedure and may require optimization for specific substrates.

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine ligand (e.g., SPhos, 4 mol%)

• Base (e.g., K₃PO₄, 2.0 - 3.0 equiv)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane/water 4:1)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask or reaction vial, add 5-Bromo-2-(piperidin-1-yl)pyridine, the arylboronic acid, the base, the palladium catalyst, and the ligand.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas three times to ensure the removal of all oxygen.

• Solvent Addition: Add the degassed solvent system via syringe. A typical reaction concentration is between 0.1 and 0.5 M with respect to the 5-Bromo-2-(piperidin-1-yl)pyridine.

• Reaction: Heat the reaction mixture to the desired temperature (typically between 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizations

Suzuki Coupling Catalytic Cycle and Competing Side Reactions

Caption: Catalytic cycle of the Suzuki coupling and competing side reactions.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields in the Suzuki coupling.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Purification of 5-Bromo-2-(piperidin-1-yl)pyridine

This technical support center provides troubleshooting guides and Frequently Asked Questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the purification of 5-Bromo-2-(piperidin-1-yl)pyridine.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine?

A1: The synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine, typically proceeding via nucleophilic aromatic substitution of a dihalopyridine with piperidine, can lead to several impurities. The most common include:

• Starting Materials: Unreacted 2,5-dibromopyridine or other starting halopyridines.

• Isomeric Products: Depending on the starting materials, isomeric impurities such as 2-Bromo-5-(piperidin-1-yl)pyridine may form.[1]

• Over-reaction/Side-reaction Products: In some cases, di-substituted products where the second bromine is also displaced by piperidine can occur, although this is generally less favorable.

• Residual Solvents and Reagents: Solvents used in the reaction (e.g., DMSO, DMF) and excess piperidine can be present in the crude product.

Q2: My 5-Bromo-2-(piperidin-1-yl)pyridine product appears as a yellow oil or solid after synthesis. Is this normal?

A2: While the pure product is typically an off-white to pale yellow solid, a yellow coloration in the crude product is common. This can be due to residual impurities or minor degradation products. Purification via column chromatography or recrystallization should yield a product with the expected appearance. If the yellow color persists after purification, it could indicate the presence of a persistent impurity.

Q3: Is 5-Bromo-2-(piperidin-1-yl)pyridine stable during purification?

A3: 2-Aminopyridine derivatives can be sensitive to acidic conditions and may degrade on standard silica gel.[2] The basic nitrogen of the piperidine ring can interact strongly with the acidic silica gel, potentially leading to streaking during column chromatography and some product loss.[3] It is advisable to assess the stability of your compound on silica gel using a 2D TLC experiment before attempting large-scale column chromatography.[4]

Q4: What are the recommended storage conditions for purified 5-Bromo-2-(piperidin-1-yl)pyridine?

A4: To ensure long-term stability, the purified product should be stored in a cool, dry, and dark place, preferably under an inert atmosphere (e.g., nitrogen or argon) to prevent potential oxidation or degradation.

Troubleshooting Guides

Column Chromatography Purification

Issue 1: Poor separation of the product from impurities.

• Possible Cause: The solvent system (mobile phase) is not optimal for separating the components.

• Solution:

  • TLC Optimization: Systematically test different solvent systems using Thin Layer Chromatography (TLC). A good starting point is a mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a moderately polar solvent (e.g., ethyl acetate or dichloromethane).[5]

  • Rf Value: Aim for an Rf value of 0.2-0.4 for the desired product on TLC to achieve the best separation on a column.[5]

  • Solvent Gradient: Employ a gradient elution, starting with a low polarity mobile phase and gradually increasing the polarity to elute compounds with different polarities sequentially.[5]

Issue 2: The product is streaking or tailing on the column.

• Possible Cause: Strong interaction between the basic product and the acidic silica gel.[6]

• Solution:

  • Deactivate Silica Gel: Prepare a slurry of silica gel in the mobile phase and add a small amount of a volatile base, such as triethylamine (0.1-1%), to neutralize the acidic sites.[3]

  • Alternative Stationary Phase: Consider using a less acidic stationary phase like neutral alumina.[3]

Issue 3: The product does not elute from the column.

• Possible Cause: The mobile phase is not polar enough to move the compound.

• Solution: Gradually increase the polarity of the mobile phase. For a hexane/ethyl acetate system, increase the percentage of ethyl acetate. If necessary, a small amount of a more polar solvent like methanol can be added to the mobile phase.

Recrystallization Purification

Issue 1: The product does not crystallize from the solution.

• Possible Cause 1: The chosen solvent is not suitable.

• Solution:

  • Solvent Screening: Test the solubility of the crude product in various solvents at room temperature and upon heating. An ideal solvent will dissolve the product when hot but not at room temperature.[6]

  • Solvent Mixtures: Use a binary solvent system. Dissolve the crude product in a minimal amount of a good solvent (e.g., dichloromethane or ethyl acetate) and then add a poor solvent (e.g., hexane or heptane) dropwise until the solution becomes turbid. Heat the mixture to get a clear solution and then allow it to cool slowly.[6]

• Possible Cause 2: The solution is supersaturated or there are impurities inhibiting crystallization.[6]

• Solution:

  • Induce Crystallization: Scratch the inside of the flask with a glass rod at the meniscus or add a seed crystal of the pure product.[6]

  • Partial Purification: If significant impurities are present, consider a preliminary purification step, such as passing the crude material through a short plug of silica gel, before attempting recrystallization.[6]

Issue 2: The product oils out instead of crystallizing.

• Possible Cause: The compound is insoluble in the hot solvent, or impurities are preventing crystal lattice formation.[6]

• Solution:

  • Trituration: Stir the oil with a non-polar solvent in which it is insoluble (e.g., hexanes) to try and induce solidification.[6]

  • Change Solvent System: Attempt recrystallization from a different solvent or solvent mixture.[6]

Data Presentation

Table 1: Typical Solvent Systems for Column Chromatography of Brominated Pyridine Derivatives

Stationary Phase	Mobile Phase System	Gradient Profile	Target Rf (TLC)	Reference
Silica Gel	Hexane / Ethyl Acetate	Start with 95:5, gradually increase to 80:20	0.2 - 0.4	[5]
Silica Gel	Petroleum Ether / Dichloromethane	Start with 2:1	Varies	[7]
Neutral Alumina	Hexane / Ethyl Acetate	Isocratic or gradient	0.2 - 0.4	[3]

Experimental Protocols

Protocol 1: Column Chromatography Purification

• TLC Analysis:

  • Dissolve a small amount of the crude 5-Bromo-2-(piperidin-1-yl)pyridine in a few drops of dichloromethane or ethyl acetate.

  • Spot the solution onto a silica gel TLC plate.

  • Develop the plate in various solvent systems (e.g., hexane:ethyl acetate mixtures like 9:1, 8:2, 7:3).

  • Visualize the spots under UV light to determine the optimal mobile phase that gives the product an Rf value of approximately 0.2-0.3.[8]

• Column Preparation:

  • Select a glass column of appropriate size (a general rule is to use 40-50 g of silica gel for every 1 g of crude product).[8]

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase.

  • Pour the slurry into the column and gently tap to ensure even packing.[8]

  • Allow the excess solvent to drain until it is level with the top of the silica bed, ensuring the silica does not run dry.[8]

• Sample Loading (Dry Loading Method):

  • Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (2-3 times the mass of the crude product) to the solution.

  • Remove the solvent under reduced pressure (rotary evaporator) to obtain a dry, free-flowing powder.[5]

  • Carefully add this powder to the top of the packed column.[5]

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column.

  • Begin elution with the low-polarity solvent system, collecting fractions.[5]

  • Gradually increase the polarity of the mobile phase according to the TLC analysis.

  • Monitor the collected fractions by TLC to identify those containing the pure product.[5]

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure to yield the purified 5-Bromo-2-(piperidin-1-yl)pyridine.[5]

Visualizations

Caption: Workflow for Column Chromatography Purification.

Caption: Troubleshooting Logic for Purification Issues.

References

• 1. 2-Bromo-5-(piperidin-1-YL)pyridine | C10H13BrN2 | CID 45788618 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Purification [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Catalyst Loading for 5-Bromo-2-(piperidin-1-yl)pyridine Coupling

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions for optimizing palladium-catalyzed cross-coupling reactions involving 5-Bromo-2-(piperidin-1-yl)pyridine.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting catalyst loading for coupling reactions with 5-Bromo-2-(piperidin-1-yl)pyridine?

A1: For initial screening, a palladium catalyst loading in the range of 1-5 mol% is a standard starting point.[1][2] Due to potential catalyst inhibition by the pyridine nitrogen, starting at 2-3 mol% is often advisable.[3][4] For highly optimized systems using advanced, bulky phosphine ligands, loadings can sometimes be reduced to below 1 mol%, while challenging couplings may require an increase to 5-10 mol% to achieve a satisfactory reaction rate.[2][4]

Q2: How does the 2-(piperidin-1-yl) group affect the reaction?

A2: The nitrogen atoms on both the pyridine ring and the piperidinyl group are Lewis basic and can coordinate to the palladium catalyst. This coordination can inhibit or deactivate the catalyst, slowing down or completely halting the catalytic cycle.[3][4] To overcome this, the use of bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) is highly recommended, as they can sterically shield the palladium center and promote the desired catalytic activity.[4][5]

Q3: Which palladium source and ligand combination is best for this substrate?

A3: The choice is critical and often requires screening. Modern pre-catalysts (e.g., G3/G4 Buchwald pre-catalysts) are often more effective at generating the active catalytic species.[4] For the ligand, bulky, electron-rich monophosphine ligands are generally superior for this class of substrate.

Palladium Source	Ligand	Typical Loading (mol%)	Notes
Pd₂(dba)₃	SPhos or XPhos	1-3	Highly active and versatile ligand for heteroaryl couplings.[4][6]
Pd(OAc)₂	RuPhos	1-5	Effective for challenging couplings and can be used with various bases.[1]
Pd(dppf)Cl₂	(None)	2-5	A common choice, but may be less effective for this specific substrate without additional, more suitable ligands.[7]
XPhos Pd G3/G4	(Pre-catalyst)	1-3	Air-stable pre-catalysts that efficiently generate the active LPd(0) species.[8]

Q4: What are the most common side reactions and how can they be minimized?

A4: The most common side reactions are protodeboronation (if using a boronic acid in Suzuki coupling), dehalogenation of the starting material, and homocoupling of the coupling partner.

Side Reaction	Cause	Minimization Strategy
Protodeboronation	Hydrolysis of the boronic acid, often promoted by excess water or strong base.[3][4]	Use stable boronic esters (e.g., pinacol esters), minimize water content, or use a milder base like K₂CO₃ or Cs₂CO₃.[4]
Dehalogenation	Reduction of the C-Br bond, sometimes caused by hydride sources in the reaction.[3]	Ensure solvents are anhydrous and pure. Optimize reaction time to avoid prolonged heating after completion.[4]
Homocoupling	Coupling of two boronic acid molecules, often promoted by the presence of oxygen.[3][5]	Thoroughly degas all solvents and the reaction mixture. Maintain a positive pressure of an inert gas (Argon or Nitrogen).[5]

Troubleshooting Guide

Low yields or complete reaction failure are common challenges. This guide provides a systematic approach to troubleshooting.

Caption: A decision tree for troubleshooting low-yielding coupling reactions.

Issue: Catalyst Deactivation (Palladium Black Formation)

A common sign of catalyst failure is the formation of a black precipitate ("palladium black"), indicating the agglomeration of the active Pd(0) species.[2]

• Cause: Often caused by oxygen contamination, impurities, or excessively high temperatures.[2][5]

• Solution:

  • Ensure all reagents and solvents are pure and properly degassed.[5]

  • Use robust, bulky phosphine ligands that stabilize the Pd(0) center.[4]

  • Avoid excessive reaction temperatures; screen temperatures from 80-110 °C.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This is a representative procedure and may require optimization for specific coupling partners.

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv)

• Arylboronic acid or pinacol ester (1.2-1.5 equiv)

• Palladium catalyst (e.g., XPhos Pd G3, 2 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/H₂O 4:1)

• Inert gas (Argon or Nitrogen)

Caption: General experimental workflow for Suzuki-Miyaura cross-coupling.

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask, add 5-Bromo-2-(piperidin-1-yl)pyridine, the boronic acid/ester, the base, and the palladium catalyst.

• Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with inert gas. Repeat this cycle three times to ensure the removal of oxygen.[4]

• Solvent Addition: Add the degassed solvent mixture via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction's progress by taking small aliquots and analyzing them via TLC or LC-MS until the starting material is consumed.

• Workup: Once complete, cool the reaction to room temperature. Dilute the mixture with an organic solvent like ethyl acetate and wash with water and then brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to obtain the final product.[3]

Simplified Catalytic Cycle (Suzuki-Miyaura)

Understanding the catalytic cycle can help in troubleshooting. For instance, if the starting material is consumed but no product forms, an issue may lie with the transmetalation or reductive elimination steps.

Caption: A simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]

Technical Support Center: Troubleshooting Reactions with 5-Bromo-2-(piperidin-1-yl)pyridine

Welcome to the technical support center for 5-Bromo-2-(piperidin-1-yl)pyridine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common synthetic transformations involving this versatile building block. The following frequently asked questions (FAQs) and troubleshooting guides address specific issues you may encounter during your experiments.

I. Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura cross-coupling is a powerful method for forming carbon-carbon bonds. However, pyridyl substrates, particularly those with a coordinating group at the 2-position like 5-Bromo-2-(piperidin-1-yl)pyridine, can present unique challenges.

FAQ 1: My Suzuki-Miyaura reaction with 5-Bromo-2-(piperidin-1-yl)pyridine is not working or giving low yields. What are the common causes?

Low yields or reaction failure in Suzuki-Miyaura couplings of 2-substituted pyridines are often attributed to several factors:

• Catalyst Inhibition: The nitrogen atom of the pyridine ring and the piperidinyl group can coordinate to the palladium catalyst, leading to deactivation.

• Poor Solubility: The inorganic base or other reactants may not be sufficiently soluble in the reaction solvent.[1]

• Protodeborylation of Boronic Acid: The boronic acid coupling partner can be unstable and undergo protodeborylation, especially in the presence of water and at elevated temperatures.

• Homocoupling: Self-coupling of the boronic acid to form a biaryl byproduct can be a significant side reaction.

• Dehalogenation: The starting material, 5-Bromo-2-(piperidin-1-yl)pyridine, may undergo dehalogenation, resulting in the formation of 2-(piperidin-1-yl)pyridine.

Troubleshooting Workflow for Failed Suzuki-Miyaura Reactions

If you are experiencing issues with your Suzuki-Miyaura coupling, the following logical workflow can help diagnose and solve the problem.

Caption: Troubleshooting workflow for Suzuki-Miyaura reactions.

Quantitative Data: Suzuki-Miyaura Coupling of Analogous Bromopyridines

While specific data for 5-Bromo-2-(piperidin-1-yl)pyridine is limited, the following table provides representative yields for the Suzuki-Miyaura coupling of a structurally similar compound, 5-bromo-2-methylpyridin-3-amine, with various arylboronic acids. These conditions can serve as a starting point for optimization.[2]

Catalyst System	Ligand	Base	Solvent	Arylboronic Acid	Yield (%)[2]
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	Phenylboronic acid	85
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	4-Methylphenylboronic acid	82
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	4-Methoxyphenylboronic acid	88
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	4-Chlorophenylboronic acid	78
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	Phenylboronic acid	Expected High

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol is a general guideline for the Suzuki-Miyaura coupling of 5-Bromo-2-(piperidin-1-yl)pyridine with an arylboronic acid. Optimization may be required for specific substrates.

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Degassed solvent (e.g., 1,4-Dioxane/Water, 4:1)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask, add 5-Bromo-2-(piperidin-1-yl)pyridine, the arylboronic acid, and the base.

• Evacuate and backfill the flask with an inert gas (repeat three times).

• Add the palladium catalyst under a positive flow of inert gas.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to 80-100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

II. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for the formation of C-N bonds. As with Suzuki-Miyaura couplings, the nature of the 2-substituted pyridine can influence the reaction's success.

FAQ 2: I am having difficulty with the Buchwald-Hartwig amination of 5-Bromo-2-(piperidin-1-yl)pyridine. What should I consider?

Common issues in Buchwald-Hartwig aminations of this substrate include:

• Inappropriate Ligand Choice: The efficiency of the reaction is highly dependent on the phosphine ligand. Bulky, electron-rich ligands are often required for challenging substrates.

• Base Incompatibility: Strong bases like NaOtBu are common but can lead to side reactions with sensitive functional groups. Weaker bases may be necessary but can result in slower reaction rates.[1]

• Catalyst Deactivation: Oxygen can deactivate the Pd(0) catalyst, making a strictly inert atmosphere crucial.[3]

• Substrate Reactivity: Aryl bromides are generally good substrates, but the electron-rich nature of the pyridine ring can affect the oxidative addition step.

Troubleshooting Workflow for Failed Buchwald-Hartwig Aminations

This workflow provides a systematic approach to troubleshooting problematic Buchwald-Hartwig aminations.

References

• 1. rsc.org [rsc.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]

Technical Support Center: 5-Bromo-2-(piperidin-1-yl)pyridine in Organic Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Bromo-2-(piperidin-1-yl)pyridine. The information is presented in a question-and-answer format to directly address common stability issues and challenges encountered during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 5-Bromo-2-(piperidin-1-yl)pyridine under typical reaction conditions?

5-Bromo-2-(piperidin-1-yl)pyridine is a generally stable compound. However, its reactivity profile presents potential stability challenges under specific conditions, primarily related to the pyridine nitrogen and the carbon-bromine bond. Key concerns include:

• Catalyst Inhibition: The lone pair of electrons on the pyridine nitrogen can coordinate to transition metal catalysts, particularly palladium, potentially leading to catalyst poisoning and reduced reaction efficiency in cross-coupling reactions.[1]

• Hydrodehalogenation: Under certain palladium-catalyzed conditions, particularly with hydrogen sources present, the bromo group can be replaced by a hydrogen atom, leading to the formation of 2-(piperidin-1-yl)pyridine as a significant byproduct.[2]

• Strong Bases: While generally stable, prolonged exposure to very strong bases at elevated temperatures could lead to unforeseen side reactions or degradation, although specific data for this molecule is not extensively documented.

• Thermal Stability: While no specific thermal decomposition data for 5-Bromo-2-(piperidin-1-yl)pyridine was found, aminopyridines, in general, can be susceptible to decomposition at high temperatures.[3]

Q2: What are the most common side products observed in reactions with 5-Bromo-2-(piperidin-1-yl)pyridine?

The most frequently encountered side products in cross-coupling reactions involving 5-Bromo-2-(piperidin-1-yl)pyridine include:

• Hydrodehalogenation Product: 2-(piperidin-1-yl)pyridine is a common byproduct resulting from the replacement of the bromine atom with hydrogen.[2][4]

• Homocoupling Products: Dimerization of the starting material to form 5,5'-bis(2-(piperidin-1-yl)pyridine) can occur, particularly in Suzuki and Ullmann type reactions.[5]

• Protodeborylation Products: In Suzuki reactions, the boronic acid coupling partner can be protonated to yield the corresponding arene, reducing the overall yield of the desired product.

Q3: How can I minimize catalyst poisoning in palladium-catalyzed reactions?

Minimizing catalyst poisoning by the pyridine nitrogen is crucial for successful cross-coupling reactions.[1] Strategies include:

• Ligand Selection: Employing bulky, electron-rich phosphine ligands can shield the palladium center and disfavor coordination with the pyridine nitrogen.[1]

• Catalyst Choice: Using pre-formed palladium catalysts can sometimes offer better results than generating the active catalyst in situ.

• Reaction Conditions: Careful optimization of the base, solvent, and temperature can help to favor the desired catalytic cycle over catalyst deactivation pathways.

Troubleshooting Guides

Issue 1: Low Yield in Suzuki-Miyaura Coupling Reactions

Low yields in Suzuki-Miyaura coupling reactions with 5-Bromo-2-(piperidin-1-yl)pyridine are a common issue. The following troubleshooting steps can be taken:

Potential Cause	Troubleshooting Steps
Catalyst Inactivity/Poisoning	Increase catalyst loading in small increments. Screen different palladium sources (e.g., Pd(PPh₃)₄, PdCl₂(dppf)). Use bulky, electron-rich phosphine ligands to protect the palladium center.
Suboptimal Base	Screen different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃). Ensure the base is finely powdered and anhydrous.
Solvent Effects	Try different solvent systems (e.g., dioxane/water, toluene/water, DMF/water). Ensure solvents are properly degassed to remove oxygen.
Hydrodehalogenation	Minimize sources of hydrogen in the reaction. Use anhydrous solvents and reagents.
Poor Quality Boronic Acid	Use fresh, high-purity boronic acid or ester. Consider using a boronic ester (e.g., pinacol ester) for improved stability.

Logical Workflow for Troubleshooting Low Suzuki Coupling Yield

Caption: Troubleshooting workflow for low Suzuki coupling yield.

Issue 2: Inefficient Buchwald-Hartwig Amination

The Buchwald-Hartwig amination of 2-bromopyridines can be challenging due to catalyst inhibition.[1]

Potential Cause	Troubleshooting Steps
Catalyst Poisoning	Use sterically hindered and electron-rich ligands (e.g., XPhos, RuPhos) to prevent pyridine coordination.[4] Increase catalyst and ligand loading.
Incorrect Base	Strong, non-nucleophilic bases like NaOtBu, K₂CO₃, or Cs₂CO₃ are typically effective. The choice of base can be critical and may require screening.
Amine Reactivity	Ensure the amine coupling partner is pure and free of moisture. For less reactive amines, higher temperatures and longer reaction times may be necessary.
Solvent Choice	Anhydrous, non-protic solvents like toluene, dioxane, or THF are commonly used. Ensure the solvent is thoroughly degassed.

Experimental Workflow for Buchwald-Hartwig Amination

Caption: General experimental workflow for Buchwald-Hartwig amination.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: In a dry Schlenk flask under an inert atmosphere (e.g., Argon), combine 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0-3.0 equiv.).

• Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane and water (typically a 4:1 to 10:1 ratio).[3]

• Reaction: Heat the mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[3]

General Protocol for Buchwald-Hartwig Amination

This protocol is a general guideline and should be optimized for the specific amine being used.[6]

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv.), the amine (1.1-1.2 equiv.), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., XPhos, 2-4 mol%), and a base (e.g., NaOtBu, 1.2-1.4 equiv.).

• Solvent Addition: Add anhydrous, degassed toluene or dioxane.

• Reaction: Heat the reaction mixture to 80-110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent and filter through a pad of celite to remove palladium residues. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the product by column chromatography.[6]

Purification Tip: Removing Pyridine-Containing Impurities

If the reaction work-up results in residual pyridine-containing starting materials or byproducts, an acidic wash can be effective for their removal, provided the desired product is stable to acid.

• Dissolve the crude product in an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with a dilute aqueous acid solution (e.g., 1 M HCl). The basic pyridine nitrogen will be protonated, forming a water-soluble pyridinium salt that will partition into the aqueous layer.

• Separate the layers and then wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid, followed by a brine wash.

• Dry and concentrate the organic layer.[7]

References

• 1. rsc.org [rsc.org]
• 2. longdom.org [longdom.org]
• 3. mdpi.com [mdpi.com]
• 4. Heck reaction - Wikipedia [en.wikipedia.org]
• 5. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

byproduct formation in the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine. Our aim is to help you overcome common challenges and optimize your synthetic protocols.

Troubleshooting Guide

Low product yield, incomplete conversion of starting materials, and the formation of impurities are common issues encountered during the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine, which is typically achieved via a palladium-catalyzed Buchwald-Hartwig amination of 2,5-dibromopyridine with piperidine. This guide addresses specific problems and offers potential solutions.

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Formation	Inactive catalyst	- Use a pre-activated palladium catalyst or ensure in-situ activation is effective. - Use fresh, high-quality palladium precursor and ligand. - Degas the solvent and reaction mixture thoroughly to remove oxygen, which can deactivate the catalyst.
Ineffective base	- Use a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS). - Ensure the base is anhydrous, as water can hydrolyze the base and affect catalyst activity.
Low reaction temperature	- Increase the reaction temperature, typically in the range of 80-120 °C, to facilitate the catalytic cycle.
Formation of 2,5-di(piperidin-1-yl)pyridine (Double Substitution)	High ratio of piperidine to 2,5-dibromopyridine	- Use a stoichiometric amount or a slight excess (e.g., 1.1-1.2 equivalents) of piperidine.
Prolonged reaction time or high temperature	- Monitor the reaction closely by TLC or LC-MS and stop it once the starting material is consumed. - Optimize the temperature to favor mono-substitution.
Formation of Hydrodehalogenation Byproducts (e.g., 2-(piperidin-1-yl)pyridine, 3-bromopyridine)	Presence of water or other proton sources	- Use anhydrous solvents and reagents. - Ensure the reaction is performed under a dry, inert atmosphere (e.g., argon or nitrogen).
Inappropriate ligand or base	- Screen different phosphine ligands that can promote reductive elimination over side reactions. - The choice of base can influence the extent of hydrodehalogenation.
Formation of Bipyridine Homocoupling Products	Catalyst deactivation or inefficient cross-coupling	- Ensure the catalyst is active and the ligand is appropriate for the substrate. - Optimize the reaction conditions (temperature, solvent, base) to favor the desired C-N bond formation.
Difficulty in Product Purification	Similar polarity of product and byproducts	- Utilize column chromatography with a carefully selected solvent system (e.g., a gradient of ethyl acetate in hexanes) to separate the product from impurities. - An acidic wash can be employed to remove basic impurities, provided the target compound is stable under acidic conditions.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 5-Bromo-2-(piperidin-1-yl)pyridine?

A1: The most prevalent method is the Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction between 2,5-dibromopyridine and piperidine. This reaction offers good functional group tolerance and is widely used for the formation of C-N bonds.[1]

Q2: What are the primary byproducts I should expect in this synthesis?

A2: The main potential byproducts include:

• 2,5-di(piperidin-1-yl)pyridine: Resulting from the substitution of both bromine atoms on the pyridine ring.

• Hydrodehalogenation products: Such as 2-(piperidin-1-yl)pyridine and 3-bromopyridine, where a bromine atom is replaced by a hydrogen atom.[1]

• Homocoupling products: Such as 5,5'-dibromo-2,2'-bipyridine, arising from the coupling of two molecules of 2,5-dibromopyridine.

Q3: How can I minimize the formation of the double substitution byproduct?

A3: To favor mono-substitution, it is crucial to control the stoichiometry of the reactants. Using a slight excess of piperidine (typically 1.1 to 1.2 equivalents) relative to 2,5-dibromopyridine is recommended. Additionally, monitoring the reaction progress and stopping it upon consumption of the starting material can prevent further reaction to the disubstituted product.

Q4: My reaction is sluggish or not proceeding to completion. What should I check first?

A4: First, verify the quality and activity of your palladium catalyst and ligand. Ensure that your solvent and reagents are anhydrous and that the reaction is conducted under a strictly inert atmosphere. Oxygen can deactivate the palladium catalyst. Increasing the reaction temperature may also be necessary.[2]

Q5: What is a suitable purification strategy to isolate 5-Bromo-2-(piperidin-1-yl)pyridine?

A5: Flash column chromatography on silica gel is a common and effective method. A gradient elution with a solvent system like hexanes and ethyl acetate can effectively separate the desired product from the starting materials and byproducts. For removing basic impurities, a dilute acid wash during the work-up can be beneficial, but the stability of your product in acidic conditions should be considered.

Data Presentation

The following table summarizes typical reaction parameters and potential outcomes for the Buchwald-Hartwig amination of 2,5-dibromopyridine with piperidine. Please note that optimal conditions may vary depending on the specific ligand and palladium source used.

Parameter	Condition	Expected Outcome	Potential Byproducts
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃	High yield of desired product	Dependent on other parameters
Ligand	Xantphos, BINAP, P(t-Bu)₃	Influences reaction rate and selectivity	Ligand choice can affect byproduct formation
Base	NaOtBu, K₃PO₄, Cs₂CO₃	Strong bases are generally effective	Base strength can impact side reactions
Solvent	Toluene, Dioxane, THF	Good solubility of reactants	Solvent can affect catalyst stability and reactivity[2]
Temperature	80-110 °C	Faster reaction rates at higher temperatures	Higher temperatures may increase byproduct formation
Piperidine (equiv.)	1.1 - 1.5	Good yield of mono-substituted product	>1.5 equiv. may increase double substitution

Experimental Protocols

Key Experiment: Buchwald-Hartwig Amination of 2,5-Dibromopyridine with Piperidine

This protocol provides a general procedure for the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine.

Materials:

• 2,5-Dibromopyridine

• Piperidine

• Palladium(II) acetate (Pd(OAc)₂)

• Xantphos

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Argon or Nitrogen gas

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a dry Schlenk flask, add Pd(OAc)₂ (e.g., 2 mol%), Xantphos (e.g., 4 mol%), and NaOtBu (e.g., 1.4 equivalents).

• Evacuate and backfill the flask with an inert gas (repeat three times).

• Add anhydrous toluene, followed by 2,5-dibromopyridine (1.0 equivalent) and piperidine (1.2 equivalents) via syringe.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete (typically within 12-24 hours), cool the mixture to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove palladium residues.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 5-Bromo-2-(piperidin-1-yl)pyridine.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Technical Support Center: Workup Procedures for Reactions with 5-Bromo-2-(piperidin-1-yl)pyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Bromo-2-(piperidin-1-yl)pyridine. The following information addresses common issues encountered during the workup of reactions involving this compound, with a focus on palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

Troubleshooting Guide

This section is designed to help you diagnose and solve common problems encountered during the workup of reactions involving 5-Bromo-2-(piperidin-1-yl)pyridine.

Question: I am observing a low yield of my desired coupled product. What are the potential causes and how can I improve it?

Answer: Low yields in cross-coupling reactions with 5-Bromo-2-(piperidin-1-yl)pyridine can stem from several factors related to catalyst activity, reagent quality, and reaction conditions.

• Catalyst Deactivation: The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium catalyst, leading to catalyst inhibition or deactivation.[1]

• Suboptimal Reaction Conditions: Ensure that the reaction has been run under an inert atmosphere (e.g., nitrogen or argon) as oxygen can deactivate the catalyst.[2] The temperature and reaction time should also be optimized.

• Poor Reagent Quality: Ensure that your solvents are anhydrous and degassed, and that the boronic acid (in Suzuki coupling) has not degraded.[3]

To improve your yield, consider the following:

• Ligand Choice: For challenging substrates like 2-substituted pyridines, using bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) can improve catalyst performance.[4]

• Base Selection: The choice of base is critical. Common bases include K₃PO₄, Cs₂CO₃, and Na₂CO₃. The strength and solubility of the base can significantly impact the reaction outcome.[2]

• Protecting Groups: In some cases, protecting the pyridine nitrogen can prevent catalyst inhibition, though this adds extra steps to the synthesis.

Question: My final product is contaminated with byproducts. How can I identify and minimize their formation?

Answer: Several side reactions can occur in palladium-catalyzed cross-coupling reactions, leading to a mixture of products.

• Homocoupling: The self-coupling of the boronic acid (in Suzuki reactions) can be a significant side reaction, especially in the presence of oxygen or when using a Pd(II) precatalyst that is not fully reduced to Pd(0).[4] To minimize this, ensure thorough degassing of your reaction mixture and consider using a Pd(0) catalyst source directly.

• Protodeboronation: This is the cleavage of the C-B bond of the boronic acid and its replacement with a proton from a protic solvent.[1] Using anhydrous solvents or more stable boronic esters (e.g., pinacol esters) can mitigate this issue.

• Dehalogenation: The bromo-substituent on your starting material can be replaced by a hydrogen atom. This can be caused by certain solvents or bases acting as hydride sources.[4]

Question: I am having difficulty removing the palladium catalyst from my final product. What are the best methods for palladium removal?

Answer: Residual palladium in the final product is a common issue, particularly in the pharmaceutical industry where strict limits on heavy metal impurities are enforced.

• Filtration through Celite® or Silica Gel: A simple filtration of the crude reaction mixture through a pad of Celite® or a short plug of silica gel can remove a significant amount of palladium, especially if it has precipitated as palladium black.

• Aqueous Wash: An aqueous wash with a solution of sodium thiosulfate or ammonium chloride can sometimes help to remove residual palladium salts.[1]

• Scavengers: There are commercially available scavengers with thiol or amine functionalities that can selectively bind to palladium, allowing for its removal by filtration.

• Column Chromatography: While effective for general purification, standard silica gel chromatography may not be sufficient to remove all traces of palladium.

Question: The workup of my reaction mixture results in an emulsion. How can I break it?

Answer: Emulsions are common during the aqueous workup of reactions containing basic compounds like pyridines.

• Addition of Brine: Washing the organic layer with a saturated aqueous solution of sodium chloride (brine) can help to break up emulsions by increasing the ionic strength of the aqueous phase.

• Filtration through Celite®: Passing the emulsified mixture through a pad of Celite® can help to separate the layers.

• Centrifugation: If the emulsion is persistent, centrifugation can be an effective method to force the separation of the layers.

Frequently Asked Questions (FAQs)

Q1: What is a general aqueous workup procedure for a reaction involving 5-Bromo-2-(piperidin-1-yl)pyridine?

A1: A typical aqueous workup involves partitioning the reaction mixture between an organic solvent (e.g., ethyl acetate, dichloromethane) and water. Due to the basic nature of the piperidinyl-pyridine moiety, an acidic wash is often employed to remove unreacted starting material or basic byproducts. A general procedure is as follows:

• Cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent like ethyl acetate.

• Wash the organic layer with water.

• To remove any remaining basic impurities, you can wash with a dilute aqueous acid solution (e.g., 1 M HCl). Caution: Ensure your desired product is stable to acidic conditions.

• Neutralize any remaining acid by washing with a saturated aqueous solution of sodium bicarbonate.

• Wash the organic layer with brine to remove excess water.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Q2: How can I effectively purify the product of a cross-coupling reaction with 5-Bromo-2-(piperidin-1-yl)pyridine?

A2: The most common method for purifying the products of these reactions is column chromatography on silica gel. The choice of eluent will depend on the polarity of your product. A gradient elution, starting with a nonpolar solvent system (e.g., hexanes/ethyl acetate) and gradually increasing the polarity, is often effective. Thin-layer chromatography (TLC) should be used to determine the optimal solvent system before performing the column.

Q3: Are there any specific safety precautions I should take when working with 5-Bromo-2-(piperidin-1-yl)pyridine and its reactions?

A3: Standard laboratory safety precautions should always be followed. This includes working in a well-ventilated fume hood, wearing appropriate personal protective equipment (gloves, safety glasses, lab coat), and handling all chemicals with care. Palladium catalysts and phosphine ligands can be air-sensitive and should be handled under an inert atmosphere. Always consult the Safety Data Sheet (SDS) for all reagents before use.

Data Presentation

The following table presents representative yields for the Suzuki-Miyaura cross-coupling of a close analog, N-[5-bromo-2-methylpyridine-3-yl]acetamide, with various arylboronic acids.[5] These yields can serve as a general guide for what to expect in similar reactions with 5-Bromo-2-(piperidin-1-yl)pyridine.

Entry	Arylboronic Acid	Product	Yield (%)
1	4-Methylphenylboronic acid	N-[2-methyl-5-(p-tolyl)pyridin-3-yl]acetamide	78
2	3,5-Dimethylphenylboronic acid	N-[5-(3,5-dimethylphenyl)-2-methylpyridin-3-yl]acetamide	85
3	4-Methoxyphenylboronic acid	N-[5-(4-methoxyphenyl)-2-methylpyridin-3-yl]acetamide	82
4	4-Chlorophenylboronic acid	N-[5-(4-chlorophenyl)-2-methylpyridin-3-yl]acetamide	75
5	4-Fluorophenylboronic acid	N-[5-(4-fluorophenyl)-2-methylpyridin-3-yl]acetamide	72

Experimental Protocols

The following are generalized experimental protocols for Suzuki-Miyaura and Buchwald-Hartwig reactions, adapted for 5-Bromo-2-(piperidin-1-yl)pyridine based on procedures for analogous compounds.[2][5]

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a dry Schlenk flask under an inert atmosphere (argon or nitrogen), combine 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and a base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv.).

• Solvent Addition: Add a degassed solvent mixture, such as 4:1 dioxane/water (10 mL).

• Reaction: Heat the mixture to 85-95 °C with vigorous stirring for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Cool the reaction to room temperature and dilute with ethyl acetate (50 mL). Wash the organic layer with water (2 x 20 mL) and then with brine (20 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv.), the amine (1.2 equiv.), a palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), a phosphine ligand (e.g., BINAP, 4 mol%), and a base (e.g., NaOtBu, 1.4 equiv.).

• Solvent Addition: Add an anhydrous, degassed solvent such as toluene.

• Reaction: Heat the mixture to 100-110 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS.

• Workup: After cooling, dilute the reaction mixture with an organic solvent and filter through a pad of Celite®. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.

Visualizations

Caption: A general workflow for the aqueous workup of reactions.

Caption: A troubleshooting decision tree for addressing low reaction yields.

References

• 1. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 5-Bromo-2-(piperidin-1-yl)pyridine Reactivity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Bromo-2-(piperidin-1-yl)pyridine. The following information addresses common issues related to solvent effects in key reactions such as Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and lithiation-substitution.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Suzuki-Miyaura Coupling

Q1: I am observing low to no conversion in my Suzuki-Miyaura coupling reaction with 5-Bromo-2-(piperidin-1-yl)pyridine. What are the potential causes and solutions?

A1: Low conversion in Suzuki-Miyaura coupling of 5-Bromo-2-(piperidin-1-yl)pyridine is a common issue that can stem from several factors, primarily related to the electronic nature of the substrate and reaction conditions.

• Catalyst Inhibition/Deactivation: The lone pair of electrons on the pyridine nitrogen can coordinate with the palladium catalyst, leading to the formation of inactive catalytic species.[1][2]

  • Solution: Employ bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) that are known to be effective for heteroaryl couplings.[2] A modest increase in catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) may also overcome partial inhibition.[2]

• Inadequate Solvent Conditions: The choice of solvent is critical for dissolving all reaction components and for the efficiency of the catalytic cycle.[3]

  • Solution: A mixture of a polar aprotic solvent and water, such as 1,4-dioxane/water or THF/water, is often effective.[3][4] Ensure the solvent is thoroughly degassed to prevent oxidation of the palladium catalyst and phosphine ligands.[5]

• Suboptimal Base Selection: The base plays a crucial role in the transmetalation step.

  • Solution: Weaker bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are often effective and can help minimize side reactions.[4] The solubility of the base is also important; using a solvent system where the base is at least partially soluble is recommended.

• Side Reactions: Protodeboronation (hydrolysis of the boronic acid) and hydrodehalogenation (replacement of the bromine with hydrogen) are common side reactions.

  • Solution: To minimize protodeboronation, use boronic esters (e.g., pinacol esters) which are more stable, or ensure anhydrous conditions for the reaction setup before the addition of an aqueous base solution.[2] To avoid hydrodehalogenation, ensure your solvents are not a source of hydrides and consider optimizing the reaction time.[2]

Q2: My Suzuki-Miyaura reaction is giving a complex mixture of byproducts. How can I improve the selectivity?

A2: Poor selectivity can be due to a variety of factors, including reaction temperature and catalyst choice.

• Reaction Temperature: Excessively high temperatures can lead to catalyst decomposition and the formation of byproducts.

  • Solution: Screen a range of temperatures (e.g., 80-110 °C) to find the optimal balance between reaction rate and selectivity.[4]

• Ligand Choice: The ligand can influence the selectivity of the coupling.

  • Solution: Experiment with different phosphine ligands. For example, bidentate ligands like DPPF can sometimes offer better results than monodentate ligands.[6]

2. Buchwald-Hartwig Amination

Q3: I am struggling with low yields in the Buchwald-Hartwig amination of 5-Bromo-2-(piperidin-1-yl)pyridine. What should I troubleshoot?

A3: Low yields in Buchwald-Hartwig aminations of this substrate are often linked to catalyst deactivation and improper reaction setup.

• Catalyst and Ligand System: The choice of palladium source and ligand is critical for success with electron-rich heterocyclic halides.

  • Solution: Use a pre-formed, air-stable palladium precatalyst (e.g., a G3 or G4 precatalyst with a ligand like XPhos).[5] Bulky, electron-rich biaryl phosphine ligands are generally preferred.[5]

• Solvent Choice: The solvent must be anhydrous and non-protic.

  • Solution: Toluene, 1,4-dioxane, and THF are commonly used and effective solvents.[5] It is crucial to avoid chlorinated solvents, acetonitrile, and pyridine as they can inhibit the catalyst.[5] Ensure the solvent is thoroughly degassed.

• Base Strength and Solubility: A strong, non-nucleophilic base is required.

  • Solution: Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are common choices.[5] The particle size of solid bases can affect the reaction rate; grinding the base before use can be beneficial.[5]

• Inert Atmosphere: The Pd(0) catalyst is sensitive to oxygen.

  • Solution: It is critical to maintain a strict inert atmosphere (argon or nitrogen) throughout the reaction setup and duration.[5] This can be achieved by using Schlenk techniques and degassing the solvent.[5]

Q4: I am observing significant hydrodehalogenation of my starting material. How can I prevent this?

A4: Hydrodehalogenation is a common side reaction in Buchwald-Hartwig aminations.

• Reaction Conditions: This side reaction can be promoted by sources of hydrogen.

  • Solution: Ensure all reagents and solvents are anhydrous. Optimize the reaction temperature and time, as prolonged reaction times at high temperatures can favor this pathway. Also, ensure a strictly inert atmosphere to minimize potential hydrogen sources.[5]

3. Lithiation-Substitution

Q5: My lithiation of 5-Bromo-2-(piperidin-1-yl)pyridine followed by quenching with an electrophile is giving low yields of the desired product. What are the likely issues?

A5: Lithiation reactions are highly sensitive to reaction conditions, particularly temperature and the presence of moisture.

• Incomplete Lithiation: The lithium-halogen exchange may not be going to completion.

  • Solution: Use a strong alkyllithium reagent such as n-butyllithium or s-butyllithium. The choice of solvent is crucial; coordinating solvents like THF or diethyl ether are generally preferred over non-coordinating solvents. The reaction is typically performed at very low temperatures (-78 °C) to prevent side reactions.

• Side Reactions of the Lithiated Intermediate: The lithiated pyridine can be unstable, especially at higher temperatures.

  • Solution: Maintain a low temperature throughout the reaction and the addition of the electrophile. The order of addition is also important; typically, the bromopyridine is added to the lithium base at low temperature.

• Moisture Contamination: Alkyllithium reagents are extremely reactive with water.

  • Solution: All glassware must be rigorously dried, and all solvents and reagents must be anhydrous. The reaction should be carried out under a strict inert atmosphere.

Data Presentation

The following tables summarize the effects of different solvents on the yield of cross-coupling reactions for compounds structurally similar to 5-Bromo-2-(piperidin-1-yl)pyridine. This data is intended to be illustrative of general trends.

Table 1: Solvent Effects on Suzuki-Miyaura Coupling Yield of an Analogous Chloroaryl Triflate

Solvent	Dielectric Constant (ε)	Yield of Product (%)
Dioxane	2.2	22
Toluene	2.4	76
THF	7.5	95
Acetone	21.0	83
Ethanol	25.3	71
Acetonitrile	36.6	0
DMF	38.2	9
DMSO	47.2	1
Water	80.1	59

Data adapted from a study on a different substrate to illustrate general solvent trends in Suzuki-Miyaura coupling.[1]

Table 2: Common Solvents for Buchwald-Hartwig Amination

Solvent	Typical Temperature Range (°C)	Comments
Toluene	80-110	Commonly used, good for a range of substrates.[5]
1,4-Dioxane	80-100	Effective, but should be used with caution due to peroxide formation.[5]
THF	60-66	Lower boiling point, may require longer reaction times.[5]
t-Butanol	80-100	Can act as both a solvent and a weak base.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol is adapted from a procedure for the coupling of 5-bromo-2-methylpyridin-3-amine.[4]

• Reaction Setup: In a Schlenk flask under an argon atmosphere, combine 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and potassium phosphate (K₃PO₄) (2.0 equiv.).

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%) to the reaction mixture.

• Reaction: Heat the mixture with vigorous stirring at 90-100 °C. Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol is a general guide based on procedures for similar aminopyridines.[7]

• Reaction Setup: To a dry Schlenk tube, add the palladium precatalyst (e.g., XPhos Pd G3, 2 mol%), the phosphine ligand (if not using a precatalyst), and the base (e.g., NaOtBu, 1.2 equiv.).

• Reagent Addition: Evacuate and backfill the tube with argon (repeat three times). Add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv.) and the amine coupling partner (1.1 equiv.).

• Solvent Addition: Add anhydrous, degassed toluene via syringe.

• Reaction: Heat the mixture to 100-110 °C with vigorous stirring. Monitor the reaction by TLC or GC-MS.

• Workup: Once the reaction is complete, cool to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify by flash column chromatography.

Visualizations

Caption: Generalized workflow for cross-coupling reactions.

Caption: Troubleshooting logic for low Suzuki-Miyaura coupling yield.

References

• 1. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald−Hartwig Amination Reaction | Semantic Scholar [semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]

temperature optimization for 5-Bromo-2-(piperidin-1-yl)pyridine reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the temperature optimization of 5-Bromo-2-(piperidin-1-yl)pyridine synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the typical reaction type for the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine?

The synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine from a suitable 2-halopyridine (e.g., 2,5-dibromopyridine or 2-chloro-5-bromopyridine) and piperidine is typically a nucleophilic aromatic substitution (SNAr) reaction. These reactions often require elevated temperatures to proceed efficiently.[1][2][3]

Q2: What is a general temperature range to start with for the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine?

A good starting point for temperature screening would be in the range of 80°C to 140°C.[4] For similar reactions, such as the synthesis of related substituted pyridines, temperatures in the range of 85-95°C have been used for Suzuki coupling reactions.[5] For challenging nucleophilic aromatic substitutions on pyridines, higher temperatures, sometimes up to 180°C with microwave heating, have been employed for analogous compounds.[6]

Q3: How does temperature affect the yield and purity of the product?

Temperature is a critical parameter that can significantly influence the reaction rate, yield, and purity of 5-Bromo-2-(piperidin-1-yl)pyridine.

• Low Temperatures: May lead to slow or incomplete reactions, resulting in low yields.

• Optimal Temperature: Should provide a reasonable reaction rate and high conversion to the desired product with minimal side product formation.

• High Temperatures: Can accelerate the reaction but may also promote the formation of side products through competing reactions or decomposition of the starting materials or product, leading to lower purity and potentially lower yield.[4][7]

Q4: What are some common side products to expect, and how can their formation be minimized?

Common side products in pyridine synthesis can include regioisomers (if the starting pyridine has multiple reactive sites), products of over-reaction, or decomposition products.[4] To minimize their formation, it is crucial to carefully control the reaction temperature and monitor the reaction progress using techniques like Thin Layer Chromatography (TLC).[4]

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Low or No Product Yield	Reaction temperature is too low.	Gradually increase the reaction temperature in increments of 10-20°C and monitor the reaction progress by TLC.[4]
Poor quality of starting materials.	Ensure the purity of the 2-halopyridine starting material and piperidine. Impurities can inhibit the reaction.
Inefficient heating or temperature control.	Verify the accuracy of the thermometer and ensure uniform heating of the reaction mixture.
Suboptimal reaction time.	Monitor the reaction by TLC to determine the optimal reaction time at a given temperature. Prolonged reaction times, even at optimal temperature, can sometimes lead to product decomposition.[4]
Formation of Significant Side Products	Reaction temperature is too high.	Decrease the reaction temperature. A lower temperature may slow down the reaction but can improve selectivity for the desired product.[7]
Incorrect stoichiometry of reactants.	Ensure the correct molar ratios of the 2-halopyridine and piperidine are used.
Presence of moisture or air.	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) and use anhydrous solvents, as moisture can lead to side reactions.
Product Decomposition	Excessive reaction temperature or time.	Reduce the reaction temperature and/or shorten the reaction time. Monitor the reaction closely by TLC to stop it once the starting material is consumed.[4]
Instability of the product under reaction conditions.	If the product is known to be thermally unstable, consider using a lower reaction temperature for a longer period or exploring alternative synthetic routes that proceed at milder conditions.

Data Presentation: Hypothetical Temperature Optimization Study

The following table illustrates a hypothetical temperature optimization study for the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine. The data is for illustrative purposes to guide experimental design.

Entry	Temperature (°C)	Reaction Time (h)	Conversion (%)	Yield of 5-Bromo-2-(piperidin-1-yl)pyridine (%)	Key Observations
1	80	24	30	25	Incomplete reaction, starting material remains.
2	100	12	85	78	Good conversion, clean reaction profile by TLC.
3	120	6	98	90	Fast reaction, high yield, minimal side products.
4	140	4	>99	82	Faster reaction, but noticeable increase in side products observed by TLC.
5	160	2	>99	65	Rapid reaction, significant formation of dark-colored impurities, lower isolated yield.

Experimental Protocols

General Protocol for Temperature Optimization of 5-Bromo-2-(piperidin-1-yl)pyridine Synthesis

This protocol provides a general framework for optimizing the reaction temperature.

Materials:

• 2,5-Dibromopyridine (or other suitable 2-halo-5-bromopyridine)

• Piperidine

• Anhydrous solvent (e.g., Toluene, Dioxane, or NMP)

• Base (e.g., K₂CO₃, Na₂CO₃, or an organic base like triethylamine)

• Reaction vessel (e.g., round-bottom flask with a reflux condenser)

• Heating source with temperature control (e.g., oil bath, heating mantle)

• Magnetic stirrer

• Inert gas supply (Nitrogen or Argon)

• Thin Layer Chromatography (TLC) supplies

Procedure:

• To a dry reaction vessel under an inert atmosphere, add 2,5-dibromopyridine (1.0 eq), the chosen anhydrous solvent, and the base (e.g., 2.0 eq).

• Add piperidine (1.1 - 1.5 eq) to the mixture.

• Heat the reaction mixture to the desired temperature (e.g., start with a screening of 80°C, 100°C, and 120°C).[4]

• Stir the reaction at the set temperature and monitor its progress by taking small aliquots at regular intervals (e.g., every 1-2 hours) and analyzing them by TLC.

• Once the reaction is complete (as indicated by the consumption of the starting material on TLC), cool the mixture to room temperature.

• Work-up the reaction mixture. This typically involves filtering off any solids, washing the organic layer with water or brine, drying it over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and concentrating the solvent under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography on silica gel or recrystallization, to obtain the pure 5-Bromo-2-(piperidin-1-yl)pyridine.

• Characterize the purified product (e.g., by NMR, MS) and calculate the yield.

• Repeat the experiment at different temperatures to determine the optimal condition for yield and purity.

Visualizations

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Base Selection for Cross-Coupling with 5-Bromo-2-(piperidin-1-yl)pyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in cross-coupling reactions with 5-Bromo-2-(piperidin-1-yl)pyridine. The information is presented in a question-and-answer format to directly address common challenges encountered during experimentation, with a specific focus on the critical role of base selection.

Frequently Asked Questions (FAQs)

Q1: Why is base selection so critical for cross-coupling reactions involving 5-Bromo-2-(piperidin-1-yl)pyridine?

A1: The base plays a crucial role in multiple steps of the catalytic cycle for most cross-coupling reactions. Its primary functions include facilitating the transmetalation step in Suzuki couplings, enabling the deprotonation of the nucleophile in Buchwald-Hartwig aminations, and regenerating the active catalyst in Heck and Sonogashira couplings.[1][2][3] For a substrate like 5-Bromo-2-(piperidin-1-yl)pyridine, which is an electron-rich heteroaromatic halide, the choice of base can significantly influence reaction efficiency, yield, and the formation of byproducts. An inappropriate base can lead to poor reactivity, decomposition of starting materials, or undesired side reactions like protodehalogenation.[4][5]

Q2: What are the most common types of bases used for cross-coupling reactions with bromopyridines?

A2: The choice of base is highly dependent on the specific type of cross-coupling reaction being performed.

• For Suzuki-Miyaura Couplings: Inorganic bases are common. These include carbonates (e.g., K₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄).[1][6]

• For Buchwald-Hartwig Aminations: Strong, non-nucleophilic bases are often required. Examples include sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LHMDS).[4] For substrates with sensitive functional groups, weaker inorganic bases like K₃PO₄ or Cs₂CO₃ may be used as alternatives.[4]

• For Sonogashira Couplings: Organic amine bases such as triethylamine (Et₃N) or piperidine are typically employed, often in conjunction with a copper(I) co-catalyst.[1][7]

• For Heck Couplings: Both organic bases like triethylamine (Et₃N) and inorganic bases like sodium acetate (AcONa) or potassium carbonate (K₂CO₃) are frequently used.[2][8]

Q3: My reaction is not working. Could the solubility of the base be the problem?

A3: Yes, poor solubility of the inorganic base in the reaction solvent is a common and often overlooked reason for low yield or reaction failure.[4] The base must be at least partially soluble to participate effectively in the catalytic cycle. If you suspect solubility is an issue, consider switching to a different solvent system or a more soluble base (e.g., Cs₂CO₃ is often more soluble than K₂CO₃ in organic solvents).

Q4: Can the base cause side reactions?

A4: Yes. One common side reaction is protodehalogenation, where the bromine atom is replaced by a hydrogen atom. This can be promoted by certain bases or solvents that can act as hydride donors, or by the presence of proton sources like water.[1][5] Using anhydrous solvents and reagents is crucial to minimize this issue.[5] Additionally, very strong bases like NaOtBu can potentially cause decomposition of substrates that contain sensitive functional groups.[4]

Troubleshooting Guides

Issue 1: Low or No Product Yield

If you are observing low or no conversion of your 5-Bromo-2-(piperidin-1-yl)pyridine starting material, consult the following guide.

Potential Cause	Suggested Solution	Citation
Incorrect Base Strength	The chosen base may be too weak to facilitate the catalytic cycle efficiently. For Buchwald-Hartwig reactions, consider switching from a carbonate or phosphate base to a stronger alkoxide like NaOtBu. For Suzuki reactions, phosphates (K₃PO₄) are generally stronger than carbonates (K₂CO₃).	[1][4]
Poor Base Solubility	The inorganic base is not sufficiently soluble in the reaction solvent. Switch to a more soluble base (e.g., Cs₂CO₃) or a different solvent system (e.g., using a co-solvent like water for Suzuki couplings).	[4]
Inappropriate Base Type	The type of base is incorrect for the reaction. For Sonogashira couplings, ensure an amine base (e.g., Et₃N) is used. For Buchwald-Hartwig, a strong, non-nucleophilic base is typical.	[1]
Sub-optimal Ligand	The electron-rich nature of the substrate may require a specialized ligand. Switch to a more electron-rich and bulky phosphine ligand, such as SPhos or XPhos, to promote the oxidative addition step.	[1][5]
Low Reaction Temperature	The reaction may require more thermal energy to proceed. Cautiously increase the reaction temperature in increments.	[1]
Inactive Catalyst	The palladium catalyst may have oxidized. Ensure all solvents and reagents are rigorously degassed and use a fresh catalyst or a pre-catalyst.	[1]

Issue 2: Significant Byproduct Formation

If you are observing the formation of significant byproducts, such as the debrominated starting material (protodehalogenation), consider the following.

Potential Cause	Suggested Solution	Citation
Presence of Proton Source	Water or other protic impurities are present in the reaction. Use anhydrous solvents and reagents. Ensure the starting materials are thoroughly dried.	[5]
Base-Promoted Decomposition	The base is too strong and is degrading the starting material or product. For sensitive substrates, switch to a weaker base (e.g., from NaOtBu to K₃PO₄ in a Buchwald-Hartwig amination).	[4]
Homocoupling of Coupling Partner	This is common in Suzuki reactions if oxygen is present. Rigorously degas all solvents and the reaction setup to ensure an inert atmosphere.	[5]

Data Presentation

Table 1: Recommended Bases for Common Cross-Coupling Reactions

The following table provides general starting points for base selection for various cross-coupling reactions with bromo-pyridine substrates. Optimization will be required for the specific case of 5-Bromo-2-(piperidin-1-yl)pyridine.

Reaction Type	Recommended Bases	Typical Catalyst / Ligand	Common Solvents	Notes	Citation
Suzuki-Miyaura	K₃PO₄, K₂CO₃, Cs₂CO₃	Pd(OAc)₂ / SPhos, Pd(PPh₃)₄	Dioxane/H₂O, Toluene/H₂O, DME	K₃PO₄ is a strong base suitable for challenging couplings. Cs₂CO₃ offers good solubility.	[1][5][9]
Buchwald-Hartwig	NaOtBu, LHMDS, K₃PO₄, Cs₂CO₃	Pd₂(dba)₃ / XPhos, Pd(OAc)₂ / SPhos	Toluene, Dioxane, THF	NaOtBu is a very strong and common base. K₃PO₄ or Cs₂CO₃ are milder alternatives for sensitive substrates.	[4][5]
Sonogashira	Et₃N, Piperidine, Diisopropylamine	Pd(PPh₃)₄ / CuI, PdCl₂(PPh₃)₂ / CuI	THF, DMF, Toluene	An amine base is essential for the reaction mechanism, often acting as both base and solvent.	[1][10]
Heck	Et₃N, K₂CO₃, AcONa	Pd(OAc)₂	DMF, Acetonitrile, Toluene	The choice can depend on the specific alkene coupling partner.	[2]

Experimental Protocols

Note: These are general, non-optimized protocols and should be adapted and optimized for the specific substrates and desired outcomes. All reactions should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents unless otherwise noted.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• To an oven-dried reaction vessel, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv.), the boronic acid or ester partner (1.1-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

• Add the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%) and the ligand (e.g., SPhos, 4-10 mol%).

• Seal the vessel, and evacuate and backfill with an inert gas (repeat 3 times).

• Add the degassed solvent (e.g., a 4:1 mixture of Toluene/H₂O) via syringe to achieve a concentration of ~0.1-0.5 M.

• Heat the mixture to the specified temperature (e.g., 80-110 °C) and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.[5]

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• To an oven-dried reaction vessel containing a stir bar, add the palladium pre-catalyst (e.g., 1-5 mol%), the phosphine ligand (e.g., 1-10 mol%), and the base (e.g., NaOtBu, 1.2-2.0 equiv.).[4]

• Seal the vessel with a septum and purge with an inert gas for 5-10 minutes.

• Under the inert atmosphere, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv.), the amine coupling partner (1.1-1.5 equiv.), and the degassed solvent (e.g., toluene).[4][5]

• Heat the sealed vessel to the required temperature (e.g., 80-110 °C) with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction, dilute with an organic solvent, and filter through a pad of celite to remove catalyst residues.

• Wash the filtrate with water and/or brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Protocol 3: General Procedure for Sonogashira Coupling

• To an oven-dried reaction vessel, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv.), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%), and the copper(I) co-catalyst (e.g., CuI, 4-10 mol%).

• Seal the vessel, and evacuate and backfill with an inert gas.

• Add degassed solvent (e.g., THF or DMF) followed by the amine base (e.g., Et₃N, 2.0-3.0 equiv.).

• Add the terminal alkyne (1.1-1.5 equiv.) via syringe and stir the mixture at room temperature or with gentle heating (e.g., 40-60 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent and wash with aqueous ammonium chloride solution, followed by water and brine.

• Dry the organic layer, filter, and concentrate.

• Purify the crude product by flash column chromatography.[10]

Visualizations

Caption: General experimental workflow for cross-coupling reactions.

Caption: Troubleshooting logic for base selection in cross-coupling.

Caption: The critical role of the base in the Buchwald-Hartwig cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: 5-Bromo-2-(piperidin-1-yl)pyridine

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 5-Bromo-2-(piperidin-1-yl)pyridine. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you navigate challenges during your experiments, with a specific focus on the common issue of debromination.

Frequently Asked Questions (FAQs)

Q1: What is debromination in the context of reactions with 5-Bromo-2-(piperidin-1-yl)pyridine and why is it a significant problem?

A1: Debromination, also known as hydrodehalogenation, is a prevalent side reaction where the bromine atom on the pyridine ring of 5-Bromo-2-(piperidin-1-yl)pyridine is replaced by a hydrogen atom. This results in the formation of the undesired byproduct 2-(piperidin-1-yl)pyridine. This side reaction is problematic as it reduces the yield of the desired coupled product and introduces a significant impurity that can be challenging to separate, thereby complicating the purification process. The formation of this byproduct occurs when the organopalladium intermediate, formed after the oxidative addition of the bromopyridine to the palladium catalyst, reacts with a hydride source before the desired transmetalation step can take place.

Q2: What factors make 5-Bromo-2-(piperidin-1-yl)pyridine particularly susceptible to debromination?

A2: The susceptibility of 5-Bromo-2-(piperidin-1-yl)pyridine to debromination is largely attributed to its electronic properties. The piperidine group at the 2-position is a strong electron-donating group. This increases the electron density on the pyridine ring, which can facilitate the oxidative addition step in palladium-catalyzed cross-coupling reactions. However, this electron-rich nature can also stabilize intermediates that are prone to side reactions. Furthermore, the nitrogen atom of the piperidine and the pyridine ring can coordinate with the palladium catalyst, potentially leading to catalyst inhibition or the formation of species that favor the debromination pathway.

Q3: In which common cross-coupling reactions is debromination of 5-Bromo-2-(piperidin-1-yl)pyridine a major concern?

A3: Debromination is a significant concern in several widely used palladium-catalyzed cross-coupling reactions, including:

• Suzuki-Miyaura Coupling: Formation of C-C bonds with boronic acids.

• Buchwald-Hartwig Amination: Formation of C-N bonds with amines.[1]

• Heck Coupling: Formation of C-C bonds with alkenes.

• Sonogashira Coupling: Formation of C-C bonds with terminal alkynes.

• Stille Coupling: Formation of C-C bonds with organostannanes.

In all these reactions, the key is to promote the desired coupling pathway (transmetalation and reductive elimination) to outcompete the undesired debromination.

Troubleshooting Guide: Minimizing Debromination

This guide provides strategies to mitigate debromination when working with 5-Bromo-2-(piperidin-1-yl)pyridine in palladium-catalyzed cross-coupling reactions. The recommendations are based on established principles for related electron-rich heteroaryl halides.

Issue: Significant formation of 2-(piperidin-1-yl)pyridine byproduct.

Potential Causes & Solutions:

Factor	Potential Cause of Debromination	Recommended Solutions
Catalyst System	Ligand Choice: Standard phosphine ligands like PPh₃ may not be optimal for electron-rich substrates and can lead to slower reductive elimination, allowing more time for debromination.[2]	Use Bulky, Electron-Rich Ligands: Employ sterically hindered and electron-donating phosphine ligands such as Buchwald's biaryl phosphine ligands (e.g., SPhos, XPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands.[3][4] These ligands can accelerate the desired reductive elimination step and sterically shield the palladium center.
Palladium Precursor: The choice of Pd(0) or Pd(II) precursor can influence the concentration of active catalyst and potential side reactions.	Use Pre-formed Catalysts: Consider using well-defined palladium pre-catalysts (e.g., Buchwald G3 pre-catalysts) to ensure a consistent and active catalytic species is present from the start.
Base Selection	Base Strength and Type: Strong, sterically hindered bases (e.g., NaOtBu, KOtBu, LHMDS) are often required for Buchwald-Hartwig aminations but can sometimes promote debromination, especially in the presence of protic sources.[5][6] Weaker bases may be insufficient for efficient catalysis.	Screen Different Bases: The optimal base is often substrate and reaction dependent. For Suzuki couplings, weaker inorganic bases like K₃PO₄ or Cs₂CO₃ are often effective and may reduce debromination compared to stronger alkoxides.[7][8] Ensure the base is anhydrous and finely powdered.
Solvent	Solvent as a Hydride Source: Some solvents, particularly alcohols or those containing water impurities, can act as a source of hydride species that lead to debromination.[9] Protic solvents are generally not recommended.	Use Anhydrous, Aprotic Solvents: Employ rigorously dried, aprotic solvents such as toluene, dioxane, or THF.[10] Degassing the solvent prior to use is crucial to remove dissolved oxygen, which can also contribute to catalyst decomposition and side reactions.[11]
Reaction Conditions	High Temperature: Elevated temperatures can sometimes increase the rate of debromination relative to the desired coupling reaction.	Optimize Temperature: Screen a range of temperatures to find the optimal balance between reaction rate and selectivity. It may be possible to run the reaction at a lower temperature with a more active catalyst system.
Reaction Time: Prolonged reaction times can lead to increased byproduct formation, especially if the desired product is formed relatively quickly.	Monitor Reaction Progress: Closely monitor the reaction by TLC or LC-MS and quench the reaction once the starting material is consumed to avoid prolonged exposure to conditions that may favor debromination.

Experimental Protocols

The following are generalized protocols for Suzuki-Miyaura and Buchwald-Hartwig reactions, adapted for an electron-rich substrate like 5-Bromo-2-(piperidin-1-yl)pyridine. Note: These are starting points and may require optimization for specific coupling partners.

Protocol 1: Suzuki-Miyaura Coupling

This protocol is designed to minimize debromination by using a bulky phosphine ligand and an appropriate base.

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 eq)

• Arylboronic acid (1.2 - 1.5 eq)

• Pd₂(dba)₃ (1-2 mol%)

• SPhos (2-4 mol%)

• K₃PO₄ (2.0 - 3.0 eq, anhydrous, finely powdered)

• Anhydrous 1,4-Dioxane

• Anhydrous, degassed water

Procedure:

• To an oven-dried Schlenk flask, add 5-Bromo-2-(piperidin-1-yl)pyridine, arylboronic acid, and K₃PO₄.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• In a separate vial, dissolve Pd₂(dba)₃ and SPhos in anhydrous 1,4-dioxane under an inert atmosphere.

• Add the catalyst solution to the Schlenk flask, followed by any remaining dioxane and a small amount of degassed water (typically a 10:1 to 4:1 dioxane:water ratio).

• Thoroughly degas the reaction mixture by bubbling the inert gas through the solution for 15-20 minutes.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Buchwald-Hartwig Amination

This protocol employs a pre-catalyst and a strong, non-nucleophilic base to facilitate C-N bond formation while minimizing side reactions.

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 eq)

• Amine coupling partner (1.1 - 1.2 eq)

• XPhos Pd G3 (1-3 mol%)

• Sodium tert-butoxide (NaOtBu) (1.2 - 1.5 eq)

• Anhydrous Toluene

Procedure:

• To a glovebox, add 5-Bromo-2-(piperidin-1-yl)pyridine, the amine, NaOtBu, and XPhos Pd G3 to a dry reaction vial equipped with a stir bar.

• Seal the vial and remove it from the glovebox.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 90-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and quench carefully with saturated aqueous NH₄Cl.

• Separate the layers and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Visualizing Reaction Pathways

To better understand the competing reaction pathways, the following diagrams illustrate the desired cross-coupling cycle and the undesired debromination pathway.

Competing pathways in palladium-catalyzed reactions.

Troubleshooting workflow for minimizing debromination.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Phosphine Ligands [Cross-coupling Reaction using Transition Metal Catalysts] | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies | MDPI [mdpi.com]
• 9. A mechanistic investigation of hydrodehalogenation using ESI-MS - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC46271D [pubs.rsc.org]
• 10. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 11. The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of 5-Bromo-2-(piperidin-1-yl)pyridine Derivatives: A Guide for Researchers

For researchers, medicinal chemists, and professionals in drug development, 5-bromo-2-(piperidin-1-yl)pyridine and its derivatives represent a valuable scaffold in the design of novel therapeutic agents. This guide provides a comparative overview of their spectral data, synthesis, and potential biological activities, supported by experimental data to facilitate informed decisions in research and development.

The unique structural combination of a brominated pyridine ring and a piperidine moiety imparts these compounds with desirable physicochemical properties for drug discovery. The bromine atom serves as a versatile handle for further functionalization through cross-coupling reactions, while the piperidine group can influence solubility, metabolic stability, and receptor interactions. This guide will delve into the spectral characterization of key derivatives and outline common synthetic strategies.

Spectral Data Comparison

The following tables summarize the available nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for 5-bromo-2-(piperidin-1-yl)pyridine and its derivatives. This data is crucial for the structural elucidation and purity assessment of these compounds.

Table 1: ¹H NMR Spectral Data of 5-Bromo-2-(piperidin-1-yl)pyridine Derivatives (400 MHz, CDCl₃)

Compound	Pyridine-H (δ, ppm)	Piperidine-H (δ, ppm)	Other Signals (δ, ppm)
2-bromo-5-(N-Boc-piperidin-4-yl)pyridine[1]	8.35 (d, J=2.4 Hz, 1H), 7.75 (dd, J=8.8, 2.4 Hz, 1H), 6.85 (d, J=8.8 Hz, 1H)	4.20–4.05 (m, 2H), 2.90–2.70 (m, 2H), 1.85–1.70 (m, 2H)	1.50 (s, 9H, Boc-CH₃)

Table 2: ¹³C NMR Spectral Data of 5-Bromo-2-(piperidin-1-yl)pyridine Derivatives (CDCl₃)

Compound	Pyridine-C (ppm)	Piperidine-C (ppm)	Other Signals (ppm)
2-bromo-5-(N-Boc-piperidin-4-yl)pyridine[1]	149.5, 122.1	Not explicitly assigned	154.8 (Boc C=O), 80.1 (Boc C), 28.2 (Boc CH₃)

Table 3: Mass Spectrometry Data of 5-Bromo-2-(piperidin-1-yl)pyridine Derivatives

Compound	Ionization Method	[M+H]⁺ (m/z)	Other Fragments (m/z)
2-bromo-5-(N-Boc-piperidin-4-yl)pyridine[1]	ESI-MS	356.1	378.1 [M+Na]⁺
5-bromo-2-(piperidin-1-ylcarbonyl)pyridine	Predicted	269.02840	291.01034 [M+Na]⁺, 267.01384 [M-H]⁻

Experimental Protocols

The synthesis of 5-bromo-2-(piperidin-1-yl)pyridine derivatives can be achieved through several established synthetic routes. A common approach involves the nucleophilic aromatic substitution (SNAr) of a dihalopyridine with piperidine or a piperidine derivative.

General Synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine

A plausible and efficient method for the synthesis of the parent compound, 5-bromo-2-(piperidin-1-yl)pyridine, involves the reaction of 2,5-dibromopyridine with piperidine.

Materials:

• 2,5-dibromopyridine

• Piperidine

• A suitable base (e.g., potassium carbonate)

• A high-boiling point solvent (e.g., N,N-dimethylformamide or dimethyl sulfoxide)

Procedure:

• To a solution of 2,5-dibromopyridine in the chosen solvent, add an excess of piperidine and the base.

• Heat the reaction mixture at an elevated temperature (e.g., 100-150 °C) and monitor the progress of the reaction by thin-layer chromatography or gas chromatography-mass spectrometry.

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 5-bromo-2-(piperidin-1-yl)pyridine.

Potential Biological Activities and Signaling Pathways

Derivatives of 2-aminopyridine, the core structure of the compounds discussed, are known to exhibit a wide range of pharmacological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties.[2][3][4][5] The piperidine moiety is also a privileged structure in medicinal chemistry, known to enhance the druggability of compounds.

While specific signaling pathways for 5-bromo-2-(piperidin-1-yl)pyridine derivatives are not extensively documented, their structural similarity to known bioactive molecules suggests potential interactions with various biological targets. For instance, many kinase inhibitors feature a substituted pyridine core. The workflow for identifying and characterizing the biological activity of such compounds is outlined below.

Caption: A generalized workflow for the biological evaluation of novel chemical entities.

Given the prevalence of the 2-aminopyridine scaffold in kinase inhibitors, a plausible signaling pathway to investigate for these derivatives would be one involved in cell proliferation and survival, such as the PI3K/Akt/mTOR pathway.

Caption: A simplified diagram of the PI3K/Akt/mTOR signaling pathway, a common target in cancer drug discovery.

References

• 1. ijpbs.net [ijpbs.net]
• 2. researchgate.net [researchgate.net]
• 3. Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Comparative Reactivity of 5-Bromo-2-(piperidin-1-yl)pyridine in Cross-Coupling Reactions: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the reactivity of halopyridine building blocks is crucial for the efficient synthesis of complex molecules. This guide provides a comparative analysis of the reactivity of 5-Bromo-2-(piperidin-1-yl)pyridine with other halopyridines in key palladium-catalyzed cross-coupling reactions, supported by available experimental data for analogous compounds.

The functionalization of pyridine rings is a cornerstone of medicinal chemistry, and palladium-catalyzed cross-coupling reactions are a primary tool for this purpose. The reactivity of halopyridines in these reactions is significantly influenced by the nature of the halogen, its position on the ring, and the electronic effects of other substituents. Generally, the reactivity of halogens follows the order I > Br > Cl > F, which is inversely correlated with the carbon-halogen bond dissociation energy. The position of the halogen also plays a critical role, with the general order of reactivity for bromopyridines being 4- > 2- > 3-bromo isomer.

5-Bromo-2-(piperidin-1-yl)pyridine features a bromine atom at the 5-position, which is electronically influenced by the electron-donating piperidinyl group at the 2-position. This substitution pattern is expected to impact its reactivity in common cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. While specific experimental data for 5-Bromo-2-(piperidin-1-yl)pyridine is limited in the readily available scientific literature, we can infer its reactivity based on data from structurally similar compounds, particularly other 2-substituted-5-bromopyridines.

Comparative Data for 2-Substituted-5-Bromopyridines in Cross-Coupling Reactions

To provide a quantitative comparison, the following tables summarize experimental data for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions of various 2-substituted-5-bromopyridines. This data serves as a valuable proxy for estimating the reactivity of 5-Bromo-2-(piperidin-1-yl)pyridine.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for the formation of C-C bonds. The electron-donating nature of the substituent at the 2-position can influence the reaction efficiency.

Substrate	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
5-Bromo-2-methoxypyridine	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	Toluene/H₂O	100	12	85
5-Bromo-2-aminopyridine	4-Methylphenylboronic acid	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄	1,4-Dioxane	100	18	92
5-Bromo-2-methylpyridin-3-amine	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₃PO₄	1,4-Dioxane/H₂O	90	18	75-85

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds. The nature of the amine coupling partner and the ligand are critical for high yields.

Substrate	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
5-Bromo-2-aminopyridine	Morpholine	Pd₂(dba)₃ (1)	BINAP (1.5)	NaOtBu	Toluene	100	95
5-Bromo-2-chloropyridine	Aniline	Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃	1,4-Dioxane	110	88
2-Amino-5-bromo-4-methylpyridine	Piperidine	Pd(OAc)₂ (2)	dppp (3)	NaOtBu	Toluene	80	55-98

Sonogashira Coupling

The Sonogashira coupling enables the formation of C-C bonds between sp² and sp hybridized carbons. A copper co-catalyst is often employed.

Substrate	Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
5-Bromo-2-iodopyridine	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	RT	6	90
5-Bromo-2-aminopyridine	Trimethylsilylacetylene	Pd(PPh₃)₄ (5)	CuI (10)	Et₃N	DMF	100	3	85
5-Bromo-N-phenylpyridin-3-amine	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2.5)	CuI (5)	DIPA	THF	60	12	78

Experimental Protocols

The following are generalized experimental protocols for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira coupling reactions, which can be adapted for 5-Bromo-2-(piperidin-1-yl)pyridine.

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup : In an oven-dried Schlenk tube, combine 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, K₃PO₄, 2.0-3.0 equiv.).

• Inert Atmosphere : Seal the tube with a septum, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition : Add a degassed solvent (e.g., 1,4-dioxane/water, toluene) via syringe.

• Reaction : Heat the reaction mixture to 80-110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up : Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by flash column chromatography on silica gel.

General Protocol for Buchwald-Hartwig Amination

• Catalyst Pre-formation (optional but recommended) : In a glovebox or under an inert atmosphere, add the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., BINAP, Xantphos, 2-4 mol%), and the base (e.g., NaOtBu, Cs₂CO₃, 1.4-2.0 equiv.) to a dry Schlenk tube. Add anhydrous, degassed solvent (e.g., toluene, dioxane) and stir for 10-15 minutes.

• Reactant Addition : To the catalyst mixture, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv.) and the amine (1.1-1.2 equiv.).

• Reaction : Seal the tube and heat the mixture to 80-120 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS.

• Work-up : After cooling, dilute the mixture with an organic solvent and filter through a pad of celite. Wash the filtrate with water and brine. Dry the organic layer and concentrate.

• Purification : Purify the crude product by column chromatography.

General Protocol for Sonogashira Coupling

• Reaction Setup : To a Schlenk tube under an inert atmosphere, add 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-3 mol%), and the copper(I) co-catalyst (e.g., CuI, 2-5 mol%).

• Solvent and Reagent Addition : Add an anhydrous, degassed solvent (e.g., THF, DMF), followed by a base (e.g., Et₃N, DIPA, 2-3 equiv.) and the terminal alkyne (1.1-1.5 equiv.).

• Reaction : Stir the reaction mixture at room temperature or heat to 40-80 °C. Monitor the reaction progress by TLC or LC-MS.

• Work-up : Once the reaction is complete, dilute the mixture with an organic solvent and water. Separate the layers and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, dry, and concentrate.

• Purification : Purify the crude product by column chromatography.

Visualizing Reaction Pathways and Influencing Factors

To further aid in the understanding of these cross-coupling reactions, the following diagrams illustrate a typical experimental workflow, the catalytic cycle of a Suzuki-Miyaura reaction, and the key factors influencing the reactivity of halopyridines.

A typical experimental workflow for palladium-catalyzed cross-coupling.

Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key factors influencing the reactivity of halopyridines in cross-coupling reactions.

A Comparative Guide to the Functionalization of 5-Bromo-2-(piperidin-1-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of common and effective cross-coupling reactions for the structural modification of 5-Bromo-2-(piperidin-1-yl)pyridine. This versatile heterocyclic compound serves as a valuable building block in medicinal chemistry and materials science, with the bromine atom at the C5-position providing a key handle for introducing diverse functionalities. The following sections detail and compare palladium-catalyzed cross-coupling reactions—Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira—offering insights into their respective strengths, typical reaction conditions, and the types of molecular complexity they can generate.

Comparison of Key Cross-Coupling Reactions

The functionalization of the C-Br bond in 5-Bromo-2-(piperidin-1-yl)pyridine is most commonly achieved through palladium-catalyzed cross-coupling reactions. Each reaction type offers a distinct advantage depending on the desired final product. Below is a summary of these key transformations.

Reaction Type	Coupling Partner	Typical Catalyst System	Typical Base	Typical Solvent(s)	Typical Temperature	Product Type
Suzuki-Miyaura Coupling	Aryl/Heteroaryl Boronic Acids or Esters	Pd(PPh₃)₄, Pd(dppf)Cl₂, or Pd(OAc)₂ with a phosphine ligand	K₃PO₄, K₂CO₃, Cs₂CO₃	1,4-Dioxane/Water, DME, Toluene	80-110 °C	5-Aryl-2-(piperidin-1-yl)pyridines
Buchwald-Hartwig Amination	Primary or Secondary Amines (Aryl or Alkyl)	Pd₂(dba)₃ or Pd(OAc)₂ with a bulky phosphine ligand (e.g., BINAP, Xantphos)	NaOtBu, K₃PO₄, Cs₂CO₃	Toluene, Dioxane	100-110 °C	5-Amino-2-(piperidin-1-yl)pyridines
Sonogashira Coupling	Terminal Alkynes	Pd(PPh₃)₂Cl₂/CuI or other Pd(0)/Cu(I) combinations	Triethylamine (Et₃N), Diisopropylamine (DIPA)	DMF, THF, Toluene	Room Temp. to 100 °C	5-Alkynyl-2-(piperidin-1-yl)pyridines

Experimental Protocols

The following protocols are generalized procedures adapted from established methods for similar bromopyridine substrates and provide a robust starting point for the functionalization of 5-Bromo-2-(piperidin-1-yl)pyridine.[1][2][3] Optimization may be required for specific substrates.

Protocol for Suzuki-Miyaura Coupling

This protocol describes the synthesis of a 5-aryl-2-(piperidin-1-yl)pyridine derivative.

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%)[4]

• Potassium phosphate (K₃PO₄) (2.0 equiv)[5]

• 1,4-Dioxane and Water (4:1 mixture)[5]

Procedure:

• To a dry Schlenk flask containing a magnetic stir bar, add 5-Bromo-2-(piperidin-1-yl)pyridine, the arylboronic acid, Pd(PPh₃)₄, and K₃PO₄.[4]

• Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.[5]

• Heat the reaction mixture to 85-95 °C and stir vigorously for 12-24 hours.[4]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 5-aryl-2-(piperidin-1-yl)pyridine.

Protocol for Buchwald-Hartwig Amination

This protocol details the C-N bond formation to synthesize a 5-amino-2-(piperidin-1-yl)pyridine derivative.[2]

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv)

• Amine (e.g., Aniline) (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (2 mol%)

• 4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos) (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous Toluene

Procedure:

• In an oven-dried Schlenk flask under an inert atmosphere, combine 5-Bromo-2-(piperidin-1-yl)pyridine, the amine, NaOtBu, Pd₂(dba)₃, and Xantphos.

• Add anhydrous toluene via syringe. The typical concentration is between 0.1 and 0.5 M with respect to the starting bromide.

• Degas the reaction mixture by subjecting it to three cycles of vacuum-backfill with argon.

• Heat the mixture to 100-110 °C with vigorous stirring for 4-24 hours.

• Monitor the reaction for the consumption of the starting material using TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purify the residue by flash column chromatography to obtain the target N-substituted product.

Protocol for Sonogashira Coupling

This protocol is for the synthesis of a 5-alkynyl-2-(piperidin-1-yl)pyridine.[3][6]

Materials:

• 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 equiv)

• Terminal Alkyne (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (2-5 mol%)

• Copper(I) iodide (CuI) (3-5 mol%)

• Triethylamine (Et₃N) or another suitable amine base

• Anhydrous DMF or THF

Procedure:

• To a Schlenk flask under an inert atmosphere, add Pd(PPh₃)₂Cl₂ and CuI.

• Add the anhydrous solvent (e.g., DMF) and stir for 15 minutes.

• Add 5-Bromo-2-(piperidin-1-yl)pyridine, the terminal alkyne, and the amine base (e.g., Et₃N).[3]

• Stir the reaction at the desired temperature (can range from room temperature to 100 °C) until the starting material is consumed, as monitored by TLC or LC-MS.

• Once the reaction is complete, cool the mixture and dilute with an organic solvent like ethyl acetate.

• Wash the organic phase with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography.

Visualizations

The following diagrams illustrate the reaction pathways for the functionalization of 5-Bromo-2-(piperidin-1-yl)pyridine and a typical experimental workflow.

Caption: Reaction pathways for functionalizing 5-Bromo-2-(piperidin-1-yl)pyridine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]

A Comparative Guide to the Analytical Characterization of 5-Bromo-2-(piperidin-1-yl)pyridine

For researchers, scientists, and professionals in drug development, the precise characterization of chemical entities is paramount. This guide provides a comparative overview of key analytical techniques for the structural elucidation and purity assessment of 5-Bromo-2-(piperidin-1-yl)pyridine, a substituted pyridine derivative. The methodologies and supporting data presented herein are derived from analyses of structurally similar compounds, offering a robust framework for the characterization of this target molecule and its analogues.

Spectroscopic Techniques for Structural Elucidation

Spectroscopic methods are indispensable for confirming the molecular structure of a synthesized compound. Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the carbon-hydrogen framework, while Mass Spectrometry (MS) confirms the molecular weight and elemental composition. Fourier-Transform Infrared (FTIR) spectroscopy is utilized to identify characteristic functional groups.

Data Presentation: Spectroscopic Data for 5-Bromo-2-(piperidin-1-yl)pyridine Analogues

The following table summarizes expected and observed spectroscopic data for compounds structurally related to 5-Bromo-2-(piperidin-1-yl)pyridine. This data serves as a reference for interpreting the spectra of the target compound.

Analytical Technique	Parameter	2-Bromo-5-(N-Boc-piperidin-4-yl)pyridine[1]	5-bromo-2-(piperidin-1-ylcarbonyl)pyridine (Predicted)[2]	5-bromo-2-nitropyridine[3]
¹H NMR	Chemical Shift (δ)	Pyridine-H: 8.35 (d), 7.75 (dd), 6.85 (d); Piperidine-H: 4.20–4.05 (m), 2.90–2.70 (m), 1.85–1.70 (m); Boc-CH₃: 1.50 (s)	-	-
¹³C NMR	Chemical Shift (δ)	Pyridine-C: 149.5; C-Br: 122.1; Boc C=O: 154.8; Boc C: 80.1; Boc CH₃: 28.2	-	-
Mass Spectrometry	m/z	ESI-MS [M+H]⁺: 356.1; [M+Na]⁺: 378.1	[M+H]⁺: 269.02840; [M+Na]⁺: 291.01034	-
FTIR Spectroscopy	Wavenumber (cm⁻¹)	C=O stretch: 1695; Boc C-O: 1250	-	C-Br stretch: 527

Chromatographic Techniques for Purity Assessment

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for determining the purity of a compound and identifying any impurities. The choice of stationary phase, mobile phase, and detector is critical for achieving optimal separation and detection.

Data Presentation: HPLC Method Parameters for Pyridine Derivatives

This table outlines typical HPLC conditions that can be adapted for the analysis of 5-Bromo-2-(piperidin-1-yl)pyridine, based on methods developed for similar compounds.

Parameter	HPLC Method for Aminopyridines[4]
Column	C18 reverse-phase
Mobile Phase	Isocratic mixture of phosphate buffer (pH 7.0) and methanol (90:10)
Flow Rate	0.5 mL/min
Detection	UV at 280 nm
Injection Volume	10 µL

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. Below are representative experimental protocols for the key analytical techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the molecular structure by analyzing the chemical environment of hydrogen (¹H) and carbon (¹³C) nuclei.

Instrumentation: A 400 MHz or higher field NMR spectrometer.

Sample Preparation: Dissolve approximately 5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

¹H NMR Protocol:

• Acquire a standard ¹H NMR spectrum.

• Integrate the signals to determine the relative number of protons.

• Analyze the chemical shifts and coupling constants to assign protons to specific positions in the molecule.

¹³C NMR Protocol:

• Acquire a proton-decoupled ¹³C NMR spectrum.

• Analyze the chemical shifts to identify the different carbon environments.

• Techniques such as DEPT (Distortionless Enhancement by Polarization Transfer) can be used to differentiate between CH, CH₂, and CH₃ groups.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Instrumentation: An Electrospray Ionization Mass Spectrometer (ESI-MS).

Sample Preparation: Dissolve a small amount of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

Protocol:

• Infuse the sample solution into the ESI source.

• Acquire the mass spectrum in positive ion mode to observe protonated molecules (e.g., [M+H]⁺) and other adducts (e.g., [M+Na]⁺).

• The presence of bromine will result in a characteristic isotopic pattern with two major peaks of nearly equal intensity separated by 2 Da.

High-Performance Liquid Chromatography (HPLC)

Objective: To assess the purity of the compound and quantify any impurities.

Instrumentation: An HPLC system equipped with a UV detector and a C18 analytical column.

Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

Protocol:

• Equilibrate the column with the mobile phase.

• Inject a known volume of the sample solution.

• Monitor the elution profile at a suitable UV wavelength (e.g., 254 nm or 280 nm).

• The purity is determined by the relative area of the main peak.

Visualization of the Analytical Workflow

A systematic approach is essential for the comprehensive characterization of a novel chemical entity. The following diagram illustrates a typical workflow.

Caption: General workflow for the analytical characterization of a chemical compound.

References

• 1. 2-Bromo-5-(N-Boc-piperidin-4-yl)pyridine () for sale [vulcanchem.com]
• 2. PubChemLite - 5-bromo-2-(piperidin-1-ylcarbonyl)pyridine (C11H13BrN2O) [pubchemlite.lcsb.uni.lu]
• 3. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HPLC Determination of Aminopyridines Remained as Genetoxic Impurities in 3-Aminopiperidine Dihydrochloride [qikan.cmes.org]

A Comparative Guide to HPLC Analysis of 5-Bromo-2-(piperidin-1-yl)pyridine Reaction Mixtures

For Researchers, Scientists, and Drug Development Professionals

The accurate analysis of reaction mixtures containing 5-Bromo-2-(piperidin-1-yl)pyridine is crucial for ensuring the purity, safety, and efficacy of pharmaceutical intermediates and final active pharmaceutical ingredients (APIs). High-Performance Liquid Chromatography (HPLC) stands as the primary analytical technique for this purpose, offering high resolution and quantitative accuracy. This guide provides a comparative overview of HPLC methodologies applicable to the analysis of 5-Bromo-2-(piperidin-1-yl)pyridine, supported by experimental data from closely related compounds.

Challenges in the HPLC Analysis of Substituted Pyridines

The analysis of substituted pyridines, such as 5-Bromo-2-(piperidin-1-yl)pyridine, by reverse-phase HPLC can present several challenges:

• Peak Tailing: As basic compounds, pyridines can interact with residual acidic silanols on silica-based columns, leading to poor peak shapes.

• Hydrophilicity: Some pyridine derivatives are polar, resulting in poor retention on traditional C18 columns.

• Isomer Separation: Positional isomers, which may be present as impurities, often have very similar physicochemical properties, making their separation difficult.

To overcome these challenges, method development often involves the use of specialized columns (e.g., those with low silanol activity or end-capping) and the addition of mobile phase modifiers like acids (e.g., formic acid, trifluoroacetic acid, or phosphoric acid) to improve peak shape and retention.

Comparison of HPLC Methods for Related Pyridine Derivatives

Table 1: HPLC Methods for Brominated Pyridine Derivatives

Compound	Column	Mobile Phase	Flow Rate (mL/min)	Detection	Reference
2-Bromopyridine	Newcrom R1 (C18)	Acetonitrile, Water, and Phosphoric Acid	Not Specified	UV	[1]
2-Amino-5-bromopyridine	XBridge C18, 3.5µm, 4.6x30mm	A: Water + 10mM Ammonium Formate, pH 3.8; B: Acetonitrile (Gradient)	3.0	LC/MS
2-Amino-5-bromo-4-methylpyridine	C18, 4.6 x 150 mm, 5 µm	A: 0.1% Phosphoric acid in Water; B: Acetonitrile (Gradient)	1.0	254 nm	[2]

Table 2: General HPLC Method for a Novel Pyridine Derivative

Parameter	Condition
Column	J'Sphere ODS-H80 (150 mm x 4.6 mm, 5µm)
Mobile Phase	Gradient elution with 0.1% Trifluoroacetic acid (A) and Acetonitrile (B)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	Diode Array Detector at 220 nm
Injection Volume	20 µL
Run Time	60 minutes

This method was developed for a novel synthetic pyridine derivative and demonstrates a typical approach for such compounds.

Proposed HPLC Method for 5-Bromo-2-(piperidin-1-yl)pyridine

Based on the analysis of related compounds, the following reverse-phase HPLC method is proposed for the analysis of 5-Bromo-2-(piperidin-1-yl)pyridine reaction mixtures. This method is designed to provide good resolution between the main peak and potential impurities, such as starting materials (e.g., 2,5-dibromopyridine or 2-amino-5-bromopyridine) and byproducts.

Experimental Protocol

1. Instrumentation:

• HPLC system with a binary or quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

2. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size, with end-capping.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0	20
  25	80
  30	80
  31	20

  | 35 | 20 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm (or optimized based on the UV spectrum of 5-Bromo-2-(piperidin-1-yl)pyridine).

• Injection Volume: 10 µL.

3. Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of 5-Bromo-2-(piperidin-1-yl)pyridine reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent).

• Sample Solution: Prepare the reaction mixture sample in the same manner as the standard solution, ensuring the final concentration is within the linear range of the method.

4. System Suitability:

• Inject the standard solution five times. The relative standard deviation (RSD) for the peak area of 5-Bromo-2-(piperidin-1-yl)pyridine should be not more than 2.0%.

• The tailing factor for the main peak should be between 0.8 and 1.5.

• The theoretical plates should be not less than 3000.

5. Analysis:

• Inject the sample solution and record the chromatogram.

• Identify and quantify the main peak and any impurities by comparing with the retention time and peak area of the reference standard.

Alternative Analytical Techniques

While HPLC is the gold standard, other techniques can be used for qualitative and semi-quantitative analysis of 5-Bromo-2-(piperidin-1-yl)pyridine reaction mixtures.

• Thin-Layer Chromatography (TLC): A rapid and cost-effective method for monitoring reaction progress and identifying the presence of major components. A typical mobile phase could be a mixture of ethyl acetate and hexane.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for identifying volatile impurities, provided the analyte and impurities are thermally stable.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information about the main product and any significant impurities, which can be invaluable for impurity identification.

Visualizing the Workflow and Reaction

To better understand the analytical process and the chemical context, the following diagrams are provided.

Caption: Workflow for HPLC analysis of a reaction mixture.

Caption: Potential synthesis pathway and impurities.

References

• 1. Separation of 2-Bromopyridine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. benchchem.com [benchchem.com]

Comparative Analysis of Analytical Techniques for 5-Bromo-2-(piperidin-1-yl)pyridine

In the landscape of pharmaceutical research and drug development, the precise and accurate characterization of novel chemical entities is paramount. For a compound such as 5-Bromo-2-(piperidin-1-yl)pyridine, a molecule featuring a brominated pyridine ring and a piperidine substituent, selecting the appropriate analytical technique is crucial for ensuring purity, confirming structure, and quantifying its presence in various matrices. This guide provides a comparative overview of Gas Chromatography-Mass Spectrometry (GC-MS) and alternative analytical methods for the analysis of this compound and its structural analogs.

Performance Comparison: GC-MS vs. Alternative Techniques

While direct experimental data for 5-Bromo-2-(piperidin-1-yl)pyridine is not extensively published, a comparative assessment can be constructed based on the known analytical performance for its constituent chemical moieties: brominated aromatics and piperidine derivatives. The following table summarizes the expected performance of GC-MS against other common analytical techniques for the characterization of this class of compounds.

Analytical Technique	Parameter	Expected Performance for 5-Bromo-2-(piperidin-1-yl)pyridine
GC-MS	Volatility Requirement	Suitable, as the compound is expected to be sufficiently volatile and thermally stable.
Sensitivity	High, with detection limits potentially in the picogram to femtogram range.
Selectivity	High, especially with the use of tandem mass spectrometry (MS/MS) for targeted analysis.
Structural Information	Provides characteristic fragmentation patterns aiding in structural elucidation.
Sample Throughput	Moderate, with typical run times of 20-60 minutes per sample.
LC-MS/MS	Volatility Requirement	Not required, making it suitable for a wider range of compounds.
Sensitivity	Very high, often outperforming GC-MS for non-volatile or thermally labile compounds.
Selectivity	Very high, with multiple reaction monitoring (MRM) providing excellent specificity.
Structural Information	Provides detailed fragmentation data, particularly with high-resolution mass spectrometry.
Sample Throughput	High, with modern UHPLC systems enabling rapid analyses.
NMR Spectroscopy	Volatility Requirement	Not applicable; analysis is performed in solution.
Sensitivity	Relatively low compared to mass spectrometry techniques.
Selectivity	Excellent for structural isomer differentiation.
Structural Information	Provides the most detailed structural information, including atom connectivity.
Sample Throughput	Low, as data acquisition can be time-consuming.
FTIR Spectroscopy	Volatility Requirement	Not applicable.
Sensitivity	Moderate.
Selectivity	Provides information on functional groups present.
Structural Information	Limited to the identification of functional groups.
Sample Throughput	High.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is designed for the qualitative and quantitative analysis of 5-Bromo-2-(piperidin-1-yl)pyridine.

a. Sample Preparation:

• Prepare a stock solution of the analyte in a suitable volatile organic solvent (e.g., dichloromethane or ethyl acetate) at a concentration of 1 mg/mL.

• Perform serial dilutions to prepare working standards for calibration curves, ranging from 1 ng/mL to 1000 ng/mL.

• For unknown samples, dissolve a precisely weighed amount in the chosen solvent to achieve a concentration within the calibration range.

b. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector: Split/splitless injector, operated in splitless mode for trace analysis.

• Injector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 300 °C.

  • Hold: 5 minutes at 300 °C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 550.

c. Data Analysis:

• Qualitative Analysis: Identify the analyte peak based on its retention time and comparison of the acquired mass spectrum with a reference spectrum or by interpreting the fragmentation pattern.

• Quantitative Analysis: Construct a calibration curve by plotting the peak area of the target ion against the concentration of the standards. Determine the concentration of the analyte in unknown samples by interpolation from the calibration curve.

Expected Fragmentation: The mass spectrum of 5-Bromo-2-(piperidin-1-yl)pyridine under electron ionization is expected to show characteristic fragments. The molecular ion peak [M]+• should be observable. Key fragmentation pathways would likely involve:

• Alpha-cleavage: Cleavage of the C-C bond adjacent to the nitrogen atom in the piperidine ring, leading to the formation of a stable iminium ion.[1]

• Loss of Bromine: Cleavage of the C-Br bond.

• Pyridine Ring Fragmentation: Fragmentation of the pyridine core structure.[2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This technique is a powerful alternative, especially for complex matrices or when higher sensitivity is required.

a. Sample Preparation:

• Prepare a stock solution of the analyte in methanol or acetonitrile at 1 mg/mL.

• Prepare working standards and sample solutions by diluting with the mobile phase.

b. Instrumentation and Conditions:

• LC System: Waters ACQUITY UPLC I-Class or equivalent.

• Mass Spectrometer: Waters Xevo TQ-S micro or equivalent tandem quadrupole mass spectrometer.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically suitable for piperidine derivatives due to the basicity of the nitrogen atom.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

NMR is the most definitive method for structural elucidation.

a. Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6).

• Transfer the solution to an NMR tube.

b. Instrumentation and Analysis:

• Spectrometer: Bruker Avance III HD 400 MHz or higher field instrument.

• Experiments: Acquire ¹H, ¹³C, DEPT, COSY, HSQC, and HMBC spectra to fully characterize the molecular structure.

Visualizing the GC-MS Workflow

The following diagram illustrates the typical workflow for the GC-MS analysis of 5-Bromo-2-(piperidin-1-yl)pyridine.

Caption: A flowchart of the GC-MS analytical workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Crystallographic Analysis of 5-Bromo-2-(piperidin-1-yl)pyridine Derivatives: A Guide to Structural Elucidation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the comparative X-ray crystallographic analysis of 5-Bromo-2-(piperidin-1-yl)pyridine derivatives. While a comprehensive search of publicly available scientific literature and crystallographic databases did not yield sufficient experimental data for a direct comparison of multiple derivatives, this document outlines the essential methodologies, data presentation standards, and visualization tools required for such a study. It is intended to serve as a template for researchers who have synthesized novel derivatives within this class and wish to characterize and compare their solid-state structures.

Introduction to the 5-Bromo-2-(piperidin-1-yl)pyridine Scaffold

The 5-Bromo-2-(piperidin-1-yl)pyridine core is a significant pharmacophore found in a variety of biologically active compounds. The bromine atom at the 5-position of the pyridine ring can participate in halogen bonding and other intermolecular interactions, influencing crystal packing and potentially modulating binding affinity to biological targets. The piperidine moiety provides a flexible, saturated heterocyclic system that can be readily substituted to explore structure-activity relationships (SAR).

Understanding the three-dimensional arrangement of these molecules through single-crystal X-ray crystallography is paramount for rational drug design. It provides precise information on bond lengths, bond angles, and conformational preferences, which are critical for computational modeling, understanding receptor interactions, and optimizing lead compounds.

Hypothetical Comparison of 5-Bromo-2-(piperidin-1-yl)pyridine Derivatives

In the absence of sufficient publicly available experimental data, we present a hypothetical comparison to illustrate the type of analysis that would be performed. Let us consider two hypothetical derivatives:

• Derivative A: 5-Bromo-2-(piperidin-1-yl)pyridine

• Derivative B: (5-Bromopyridin-2-yl)(4-methylpiperidin-1-yl)methanone

The introduction of a methyl group on the piperidine ring and a carbonyl linker in Derivative B would be expected to introduce significant changes in the crystal packing and molecular conformation compared to the parent compound A .

Tabulated Crystallographic Data

A comparative analysis would begin with a clear, tabulated summary of the key crystallographic data for each derivative.

Parameter	Derivative A (Hypothetical)	Derivative B (Hypothetical)
Chemical Formula	C₁₀H₁₃BrN₂	C₁₂H₁₅BrN₂O
Formula Weight ( g/mol )	241.13	283.17
Crystal System	Monoclinic	Orthorhombic
Space Group	P2₁/c	Pbca
a (Å)	8.5	10.2
b (Å)	12.1	15.8
c (Å)	10.3	16.5
α (°)	90	90
β (°)	98.5	90
γ (°)	90	90
Volume (ų)	1045	2657
Z	4	8
Calculated Density (g/cm³)	1.53	1.41
Absorption Coeff. (mm⁻¹)	3.8	3.2
F(000)	488	1152
R-factor (%)	4.5	5.1

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility and validation of crystallographic studies.

Synthesis and Crystallization

A detailed account of the synthesis of each derivative, including reaction conditions, purification methods (e.g., column chromatography, recrystallization), and characterization data (e.g., ¹H NMR, ¹³C NMR, MS), should be provided.

The crystallization process is a critical step. The method used to obtain single crystals suitable for X-ray diffraction should be described in detail, including:

• Solvent system: The solvent or mixture of solvents used for crystallization (e.g., ethanol, ethyl acetate, acetone, slow evaporation from a saturated solution).

• Technique: The specific crystallization technique employed (e.g., slow evaporation, vapor diffusion, cooling).

• Temperature: The temperature at which crystallization was carried out.

X-ray Data Collection and Structure Refinement

The methodology for X-ray data collection and structure refinement should be reported with sufficient detail to allow for independent verification.

• Instrument: The make and model of the X-ray diffractometer used.

• X-ray source: The type of X-ray source (e.g., Mo Kα, Cu Kα) and its wavelength.

• Temperature: The temperature at which the data was collected, typically a low temperature (e.g., 100 K or 150 K) to minimize thermal vibrations.

• Data collection software: The software used for data collection.

• Structure solution and refinement software: The software packages used for solving (e.g., SHELXS) and refining (e.g., SHELXL) the crystal structure.

• Refinement details: Information on the refinement method (e.g., full-matrix least-squares on F²), treatment of hydrogen atoms, and any disorder modeling.

Visualizations

Visual representations are essential for conveying complex structural information and experimental workflows.

Logical Relationship of Derivatives

The following diagram illustrates the structural relationship between the parent compound and a hypothetical derivative.

Caption: Relationship between parent compound and a derivative.

Experimental Workflow for X-ray Crystallography

The generalized workflow for determining the crystal structure of a small molecule is depicted below.

Caption: General workflow for X-ray crystallography.

Conclusion

The Catalyst Crucible: A Comparative Guide to Cross-Coupling Reactions of 5-Bromo-2-(piperidin-1-yl)pyridine

In the landscape of modern medicinal chemistry and materials science, the functionalization of heterocyclic scaffolds is a cornerstone of innovation. Among these, pyridine derivatives hold a place of prominence due to their prevalence in a vast array of biologically active compounds and functional materials.[1] 5-Bromo-2-(piperidin-1-yl)pyridine is a particularly valuable building block, offering a reactive handle for the introduction of molecular complexity. The strategic selection of a catalyst for the cross-coupling of this substrate is paramount to achieving high yields, selectivity, and overall efficiency.

This guide provides a comparative analysis of various catalytic systems for the coupling reactions of 5-Bromo-2-(piperidin-1-yl)pyridine. We will delve into the nuances of catalyst selection for Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck couplings, supported by experimental data from analogous systems and established mechanistic principles.

The Challenge: Coordinating Heterocycles in Catalysis

The inherent nature of pyridine derivatives presents a unique challenge in transition-metal-catalyzed cross-coupling reactions. The lone pair of electrons on the pyridine nitrogen can coordinate to the metal center of the catalyst, potentially leading to catalyst inhibition or deactivation. This necessitates the careful selection of ligands that can modulate the electronic and steric properties of the catalyst to favor the desired catalytic cycle over unproductive pathways.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of carbon-carbon bonds.[1] The coupling of 5-Bromo-2-(piperidin-1-yl)pyridine with various boronic acids or esters can introduce a diverse range of aryl, heteroaryl, or alkyl substituents.

Catalyst System Comparison for Suzuki-Miyaura Coupling

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Expected Yield (%)	Key Considerations
System 1: The Workhorse
Pd(PPh₃)₄	PPh₃	K₂CO₃ or K₃PO₄	Toluene/H₂O or Dioxane/H₂O	80-100	75-90	A reliable and commercially available catalyst, suitable for a range of arylboronic acids.[1][2][3]
System 2: The High-Turnover Catalyst
Pd(OAc)₂	SPhos or XPhos	K₃PO₄	Toluene or Dioxane	Room Temp - 100	85-98	Buchwald ligands often provide higher turnover numbers and are effective for sterically hindered substrates.
System 3: The Ligandless Approach
Pd(OAc)₂	None	K₂CO₃	Aqueous media	80-100	70-85	An environmentally benign option, though yields may be slightly lower for complex substrates.[2]
System 4: The N-Heterocyclic Carbene (NHC) Catalyst
Pd-PEPPSI-IPr	IPr	K₂CO₃	THF	60-80	80-95	NHC ligands offer strong σ-donation and good thermal stability, making them effective for challenging couplings.[2]

Experimental Protocol: Suzuki-Miyaura Coupling

Caption: General experimental workflow for the Suzuki-Miyaura coupling.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful tool for the formation of carbon-nitrogen bonds, enabling the synthesis of a wide variety of arylamines.[4] This reaction allows for the coupling of 5-Bromo-2-(piperidin-1-yl)pyridine with a range of primary and secondary amines.

Catalyst System Comparison for Buchwald-Hartwig Amination

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Expected Yield (%)	Key Considerations
System 1: The Classic
Pd₂(dba)₃	BINAP	NaOtBu	Toluene	80-110	70-85	A well-established system, effective for a variety of amines.
System 2: The Versatile
Pd(OAc)₂	Xantphos	Cs₂CO₃	Dioxane	90-110	80-95	Xantphos is a robust ligand that can tolerate a wider range of functional groups.
System 3: The Sterically Demanding
Pd(OAc)₂	RuPhos or tBuXPhos	K₃PO₄	t-BuOH or Toluene	80-110	85-98	These bulky, electron-rich ligands are highly effective for coupling sterically hindered amines and challenging substrates.
System 4: The Pre-catalyst Advantage
tBuBrettPhos Pd G3	tBuBrettPhos	LHMDS	THF	Room Temp - 80	90-99	Pre-catalysts offer improved air and moisture stability and can lead to more reproducible results.[5]

Catalytic Cycle: Buchwald-Hartwig Amination

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Sonogashira Coupling: Introducing Alkynes

The Sonogashira coupling provides a direct route to the synthesis of arylalkynes by coupling terminal alkynes with aryl halides.[6] This reaction is instrumental in creating precursors for more complex molecular architectures.

Catalyst System Comparison for Sonogashira Coupling

Catalyst System	Co-catalyst	Base	Solvent	Temperature (°C)	Expected Yield (%)	Key Considerations
System 1: The Standard
Pd(PPh₃)₂Cl₂	CuI	Et₃N or i-Pr₂NH	THF or DMF	Room Temp - 100	80-95	The classic palladium/copper co-catalytic system is highly effective for a broad range of substrates.[7]
System 2: The Copper-Free Alternative
Pd(OAc)₂ with P(t-Bu)₃	None	Cs₂CO₃ or K₂CO₃	Dioxane or Acetonitrile	60-100	75-90	Avoids the use of a copper co-catalyst, which can be beneficial for sensitive substrates.
System 3: The Mild and Efficient
Pd(CF₃COO)₂ with PPh₃	CuI	Et₃N	DMF	100	85-96	This system has shown high efficacy for the coupling of various 2-amino-3-bromopyridines.[7]
System 4: The Nickel Contender
NiCl₂(PCy₃)₂	None	K₃PO₄	Toluene	100-120	60-80	Nickel catalysts can be a more cost-effective alternative to palladium for certain applications.[8]

Experimental Protocol: Sonogashira Coupling

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add the catalyst (e.g., Pd(PPh₃)₂Cl₂, 2.5 mol%), co-catalyst (e.g., CuI, 5 mol%), 5-Bromo-2-(piperidin-1-yl)pyridine (1.0 eq), and a degassed solvent (e.g., THF).

• Reagent Addition: Add the terminal alkyne (1.2 eq) and a suitable base (e.g., Et₃N, 2.0 eq) via syringe.

• Reaction: Stir the mixture at the desired temperature (e.g., 60 °C) and monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction, dilute with an organic solvent, and wash with aqueous ammonium chloride and brine.

• Purification: Dry the organic layer, concentrate under reduced pressure, and purify the crude product by column chromatography.

Heck Coupling: Olefin Functionalization

The Heck reaction is a powerful method for the formation of carbon-carbon bonds between an aryl halide and an alkene, leading to the synthesis of substituted olefins.[9][10]

Catalyst System Comparison for Heck Coupling

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Expected Yield (%)	Key Considerations
System 1: The Jeffery Conditions
Pd(OAc)₂	None	NaHCO₃ with a phase-transfer catalyst (e.g., TBAC)	DMF or NMP	80-120	65-80	Classic conditions that can be effective for a range of substrates.
System 2: The Ligand-Accelerated Protocol
Pd(OAc)₂	P(o-tol)₃ or PPh₃	Et₃N or K₂CO₃	Acetonitrile or DMF	80-120	75-90	The addition of a phosphine ligand can often improve reaction rates and yields.
System 3: The Supramolecular Approach
Palladium with a zinc-porphyrin catalyst	-	-	-	130	Enhanced activity	A specialized system demonstrating how substrate pre-organization can boost catalytic efficiency.[11]

Conclusion

The choice of catalyst for the cross-coupling of 5-Bromo-2-(piperidin-1-yl)pyridine is a critical decision that significantly impacts the success of the synthesis. For routine C-C bond formation via Suzuki-Miyaura coupling, traditional palladium/phosphine systems offer a reliable and cost-effective solution. For more challenging substrates or to achieve higher turnover numbers, the use of advanced Buchwald ligands is recommended. In C-N bond formation, the selection of the appropriate Buchwald-Hartwig catalyst system is crucial and depends on the nature of the amine coupling partner. For the introduction of alkyne moieties, both traditional palladium/copper and copper-free Sonogashira protocols are highly effective. Finally, the Heck reaction provides a valuable route for olefin functionalization.

This guide serves as a starting point for researchers to navigate the complex landscape of catalyst selection. It is imperative to note that the optimal conditions for a specific transformation may require further optimization. By understanding the principles outlined herein and leveraging the comparative data, scientists can make informed decisions to accelerate their research and development efforts.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 8. Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.misuratau.edu.ly [journals.misuratau.edu.ly]
• 10. BJOC - Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions [beilstein-journals.org]
• 11. Boosting the activity of Mizoroki–Heck cross-coupling reactions with a supramolecular palladium catalyst favouring remote Zn⋯pyridine interactions - Faraday Discussions (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

The targeted synthesis of substituted pyridines is a cornerstone of modern medicinal chemistry and materials science. Among these, 5-Bromo-2-(piperidin-1-yl)pyridine stands as a valuable building block for the development of novel pharmaceuticals and functional materials. This guide provides a comparative analysis of the primary synthetic methodologies for this compound, offering a validation of their efficacy through a review of published experimental data.

Comparison of Synthetic Methods

The synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine is predominantly achieved through two well-established reaction pathways: Buchwald-Hartwig amination and Nucleophilic Aromatic Substitution (SNAr). A third, metal-free approach, also presents a viable, albeit less documented, alternative. The selection of an optimal method is contingent upon factors such as desired yield, reaction time, cost, and tolerance to various functional groups.

Method	Starting Materials	Catalyst/Reagent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Buchwald-Hartwig Amination	2,5-Dibromopyridine, Piperidine	Pd Catalyst (e.g., Pd₂(dba)₃), Ligand (e.g., XPhos), Base (e.g., NaOtBu)	Toluene or Dioxane	80-120	2-24	85-98[1][2]
Nucleophilic Aromatic Substitution (SNAr)	2-Chloro-5-bromopyridine, Piperidine	None or Base (e.g., K₂CO₃)	DMSO, NMP, or neat	100-180	12-48	70-90[3]
Metal-Free C-N Coupling	2-Bromo-5-chloropyridine, Piperidine	Strong Base (e.g., KOtBu)	DMSO	120-150	24-72	Moderate

Synthetic Pathways Overview

The primary synthetic routes to 5-Bromo-2-(piperidin-1-yl)pyridine are visualized below, highlighting the key transformations.

Caption: Primary synthetic routes to 5-Bromo-2-(piperidin-1-yl)pyridine.

Experimental Protocols

Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction is a highly efficient and versatile method for the formation of C-N bonds.[4] It generally provides high yields under relatively mild conditions.

Materials:

• 2,5-Dibromopyridine

• Piperidine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon), add 2,5-dibromopyridine (1.0 eq), Pd₂(dba)₃ (0.02 eq), and XPhos (0.04 eq).

• Add anhydrous toluene to the flask.

• Add piperidine (1.2 eq) and sodium tert-butoxide (1.4 eq).

• The reaction mixture is heated to 100 °C and stirred for 12-24 hours, or until the starting material is consumed as monitored by TLC or LC-MS.

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford 5-Bromo-2-(piperidin-1-yl)pyridine.

Workflow for Buchwald-Hartwig Amination:

Caption: Experimental workflow for Buchwald-Hartwig amination.

Nucleophilic Aromatic Substitution (SNAr)

SNAr offers a metal-free alternative to the Buchwald-Hartwig amination. This method typically requires more forcing conditions, such as higher temperatures, and the reactivity of the starting halopyridine is crucial. 2-Chloropyridines are generally more reactive than 2-bromopyridines in SNAr reactions.[3]

Materials:

• 2-Chloro-5-bromopyridine

• Piperidine

• Dimethyl sulfoxide (DMSO) or N-Methyl-2-pyrrolidone (NMP)

Procedure:

• In a sealed tube, a mixture of 2-chloro-5-bromopyridine (1.0 eq) and piperidine (2.0-3.0 eq) is prepared. The reaction can be run neat or in a high-boiling polar aprotic solvent like DMSO or NMP.

• The mixture is heated to 150-180 °C for 24-48 hours. The progress of the reaction is monitored by TLC or LC-MS.

• Upon completion, the reaction mixture is cooled to room temperature and diluted with water.

• The product is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated.

• Purification by flash column chromatography yields the final product.

Logical Relationship in SNAr:

Caption: Key factors in the SNAr synthesis of the target compound.

Metal-Free C-N Coupling

Recent advancements have explored metal-free C-N bond formation, often requiring strong bases and high temperatures. While less common for this specific transformation, it represents a developing area of interest for more sustainable synthetic routes.

Materials:

• 2-Bromo-5-chloropyridine

• Piperidine

• Potassium tert-butoxide (KOtBu)

• Dimethyl sulfoxide (DMSO)

Procedure:

• A mixture of 2-bromo-5-chloropyridine (1.0 eq), piperidine (1.5 eq), and potassium tert-butoxide (2.0 eq) in DMSO is heated in a sealed vessel.

• The reaction is maintained at a high temperature (e.g., 130 °C) for an extended period (24-72 hours).

• Work-up and purification follow similar procedures to the SNAr method described above.

Conclusion

For the synthesis of 5-Bromo-2-(piperidin-1-yl)pyridine, the Buchwald-Hartwig amination generally offers the most efficient and high-yielding route with broad substrate scope and milder reaction conditions. However, the cost and toxicity of the palladium catalyst and ligands are important considerations. Nucleophilic Aromatic Substitution (SNAr) provides a viable, metal-free alternative, particularly if the starting material is the more reactive 2-chloro-5-bromopyridine, though it often requires more stringent reaction conditions. The metal-free C-N coupling is an emerging method that may offer advantages in terms of cost and sustainability but is currently less established for this specific transformation and may result in lower yields. The choice of synthetic route will ultimately depend on the specific requirements of the research or development project, including scale, cost, and available resources.

References

• 1. researchgate.net [researchgate.net]
• 2. The first radiosynthesis of 2-amino-5-[18F]fluoropyridines via a “minimalist” radiofluorination/palladium-catalyzed amination sequence from anisyl(2-bromopyridinyl)iodonium triflate - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

A Comparative Guide to Purity Assessment of Synthesized 5-Bromo-2-(piperidin-1-yl)pyridine

The primary methods for purity determination of small organic molecules like 5-Bromo-2-(piperidin-1-yl)pyridine include chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), spectroscopic methods like Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and the foundational technique of Elemental Analysis (EA). Each method offers distinct advantages and limitations, and often, a combination of these techniques provides the most comprehensive purity profile.

Comparison of Purity Assessment Methods

The selection of an appropriate analytical method is contingent on factors such as the nature of the expected impurities, the required accuracy, and the availability of instrumentation.[1] While chromatographic and spectroscopic techniques provide detailed information on organic impurities and structural integrity, elemental analysis confirms the fundamental elemental composition.[1][2]

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative NMR (qNMR)	Elemental Analysis (EA)
Principle	Separation of components in a mixture based on their differential partitioning between a stationary and a mobile phase.[1]	Separation of volatile compounds based on their partitioning between a stationary phase and a carrier gas, followed by mass-based detection.[3][4]	The integrated signal response in an NMR spectrum is directly proportional to the number of nuclei generating that signal.[1][5]	Combustion of the compound and quantification of the resulting gases (e.g., CO₂, H₂O, N₂) to determine the percentage of C, H, and N.[1][6]
Purity Assessment	Quantification of the main peak's area percentage relative to the total area of all detected peaks.[7]	Quantification based on the relative peak areas in the chromatogram. The mass spectrometer aids in identifying impurities.[4]	Quantification of the main compound against a certified internal standard or by determining the relative amounts of impurities.[1][5]	Compares the experimentally determined mass percentages of elements to the theoretical values calculated for the molecular formula.[2]
Sample Requirement	Typically 0.1-1 mg/mL solution.[7]	Microgram to nanogram quantities; sample must be volatile or amenable to derivatization.[4][8]	Typically 1-10 mg dissolved in a suitable deuterated solvent.[5]	1-2 mg of a solid, dry sample.[2]
Key Advantages	High resolution, high sensitivity, and excellent quantitative accuracy for a wide range of compounds.[7][8]	Excellent separation efficiency for volatile compounds; provides structural information about impurities through mass spectra.[3]	Provides structural confirmation and quantification simultaneously; does not require a reference standard for every impurity.[9]	A fundamental, cost-effective method for confirming elemental composition and is often required for publication.[10][11]
Limitations	Requires a reference standard for absolute quantification; non-chromophoric impurities may not be detected by UV detectors.	The compound must be thermally stable and volatile; derivatization can add complexity.[8]	Lower sensitivity compared to chromatographic methods; overlapping signals can complicate quantification.[8]	Does not provide information on the nature of impurities; accuracy can be affected by residual solvents or inorganic impurities.[6][10]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are representative and may require optimization for specific instrumentation and sample characteristics.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is the most common method for assessing the purity of polar to moderately non-polar organic compounds like 5-Bromo-2-(piperidin-1-yl)pyridine.[8]

Instrumentation:

• HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.[7]

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size.[8]

• Mobile Phase A: 0.1% Formic Acid in Water.[7]

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	15
  20.0	85
  25.0	85
  25.1	15

  | 30.0 | 15 |

• Flow Rate: 1.0 mL/min.[7]

• Column Temperature: 30 °C.[7]

• Detection Wavelength: 254 nm.[8]

• Injection Volume: 10 µL.[7]

Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized 5-Bromo-2-(piperidin-1-yl)pyridine.

• Dissolve in a suitable diluent (e.g., a mixture of water and acetonitrile) to a final concentration of 0.5 mg/mL.[7]

• Filter the solution through a 0.45 µm syringe filter prior to injection.[7]

Data Analysis:

• The percentage purity is calculated using the area normalization method, where the area of the main peak is divided by the total area of all peaks in the chromatogram and multiplied by 100.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile compounds. 5-Bromo-2-(piperidin-1-yl)pyridine is expected to be amenable to GC analysis.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Quadrupole or Time-of-Flight).[4]

Chromatographic Conditions:

• Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 280 °C.

• Injection Mode: Split (e.g., 50:1).

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 300 °C.

  • Hold: 5 minutes at 300 °C.

• MS Transfer Line Temperature: 290 °C.

• Ion Source Temperature: 230 °C.

• Mass Range: m/z 40-500.

Sample Preparation:

• Prepare a 1 mg/mL solution of the synthesized compound in a volatile solvent such as dichloromethane or ethyl acetate.

• Perform serial dilutions as necessary to fall within the linear range of the detector.

Data Analysis:

• Purity is estimated by the area percentage of the main peak in the total ion chromatogram (TIC). The mass spectrum of the main peak is compared with the expected fragmentation pattern for 5-Bromo-2-(piperidin-1-yl)pyridine, and the spectra of minor peaks are used to identify potential impurities.

Quantitative ¹H NMR (qNMR) Spectroscopy

qNMR is a primary ratio method for purity determination that relies on the direct relationship between signal intensity and the number of protons.[5]

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

Experimental Parameters:

• Solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).

• Internal Standard: A certified reference material with a known purity and signals that do not overlap with the analyte, for example, maleic acid or 1,4-dinitrobenzene.

• Pulse Sequence: A standard 1D proton experiment with parameters optimized for quantitation (e.g., long relaxation delay, D1 ≥ 5 * T₁ of the slowest relaxing signal).

• Number of Scans: 16 or higher for a good signal-to-noise ratio.

Sample Preparation:

• Accurately weigh about 10 mg of the synthesized compound and 5-10 mg of the internal standard into a clean NMR tube.

• Record the exact masses of both the analyte and the internal standard.

• Add approximately 0.7 mL of the deuterated solvent, cap the tube, and ensure complete dissolution.

Data Analysis:

• Integrate a well-resolved signal of the analyte and a signal of the internal standard.

• The purity of the analyte can be calculated using the following formula:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_std = Purity of the internal standard

Elemental Analysis (EA)

Elemental analysis provides the mass percentages of carbon, hydrogen, and nitrogen, which are compared to the theoretical values to assess purity.[11]

Instrumentation:

• CHNS/O Elemental Analyzer.

Procedure:

• Ensure the sample is thoroughly dried to remove residual solvents.

• Accurately weigh 1-2 mg of the synthesized 5-Bromo-2-(piperidin-1-yl)pyridine into a tin capsule.[2]

• The sample is combusted at high temperatures (e.g., >900 °C) in an oxygen-rich environment.[2]

• The resulting gases (CO₂, H₂O, N₂) are separated and quantified by a thermal conductivity detector.

Data Analysis:

• The experimentally determined percentages of C, H, and N are compared to the theoretical values for the molecular formula C₁₀H₁₃BrN₂ (C: 49.81%, H: 5.43%, N: 11.62%). Journals often require the experimental values to be within ±0.4% of the calculated values to be considered pure.[11]

Workflow and Data Visualization

A systematic workflow ensures a comprehensive and reliable assessment of compound purity. The process begins with initial qualitative checks and proceeds to more rigorous quantitative methods.

Caption: Workflow for the purity assessment of synthesized 5-Bromo-2-(piperidin-1-yl)pyridine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. Analysis of pyridines in mainstream cigarette smoke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI01379C [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]

Spectroscopic Comparison of 5-Bromo-2-(piperidin-1-yl)pyridine Isomers: A Guide for Researchers

For researchers, scientists, and drug development professionals, accurate structural elucidation of isomeric compounds is paramount. This guide provides a comparative analysis of the spectroscopic properties of 5-Bromo-2-(piperidin-1-yl)pyridine and its key positional isomers. By presenting experimental data and detailed methodologies, this document aims to serve as a valuable resource for the identification, characterization, and quality control of these important chemical entities.

The substitution pattern on the pyridine ring significantly influences the electronic environment of the molecule, leading to distinct spectroscopic signatures for each isomer. Understanding these differences is crucial for unambiguous identification. This guide will focus on the key spectroscopic techniques used for structural determination: Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Spectroscopic Data Summary

Table 1: ¹H NMR Spectroscopic Data of 5-Bromo-2-(piperidin-1-yl)pyridine

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-6	~8.10	d	~2.6
H-4	~7.50	dd	~8.9, ~2.6
H-3	~6.60	d	~8.9
Piperidinyl CH₂ (α to N)	~3.55	m
Piperidinyl CH₂	~1.70	m
Piperidinyl CH₂	~1.55	m

Table 2: ¹³C NMR Spectroscopic Data of 5-Bromo-2-(piperidin-1-yl)pyridine

Carbon Assignment	Chemical Shift (δ, ppm)
C-2	~158.0
C-6	~148.0
C-4	~140.0
C-3	~109.0
C-5	~107.0
Piperidinyl C (α to N)	~45.0
Piperidinyl C	~26.0
Piperidinyl C	~24.5

Table 3: IR and Mass Spectrometry Data of 5-Bromo-2-(piperidin-1-yl)pyridine

Spectroscopic Technique	Key Observations
IR Spectroscopy	C-Br stretch: ~600-800 cm⁻¹Aromatic C=C and C=N stretching: ~1400-1600 cm⁻¹Aromatic C-H stretching: ~3000-3100 cm⁻¹Aliphatic C-H stretching: ~2850-2950 cm⁻¹
Mass Spectrometry (EI)	Molecular Ion (M⁺): m/z ~240/242 (Characteristic isotopic pattern for Bromine)Key Fragments: Loss of piperidinyl group, loss of bromine, fragmentation of the piperidine ring.

Isomer Comparison

The position of the bromine atom and the piperidinyl group on the pyridine ring will cause predictable changes in the spectroscopic data:

• ¹H NMR: The chemical shifts and coupling patterns of the aromatic protons are highly diagnostic. For instance, in a 3-bromo isomer, the coupling constants between the remaining pyridine protons will differ significantly from the 5-bromo isomer. The proton ortho to the nitrogen will generally be the most deshielded (highest ppm).

• ¹³C NMR: The chemical shifts of the carbon atoms in the pyridine ring are sensitive to the substituent positions. The carbon atom attached to the bromine will show a characteristic chemical shift, and the positions of the other carbon signals will shift based on the electronic effects of the substituents.

• IR Spectroscopy: While the overall spectra of isomers will be similar, there may be subtle differences in the fingerprint region (below 1500 cm⁻¹) that can be used for differentiation.

• Mass Spectrometry: The molecular ion peak will be the same for all isomers. However, the fragmentation patterns may differ depending on the stability of the resulting fragment ions, which is influenced by the substituent positions.

Experimental Workflow

The logical workflow for the spectroscopic comparison of these isomers is outlined below.

Caption: A flowchart illustrating the systematic process for comparing the spectroscopic data of different isomers.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Weigh approximately 5-10 mg of the purified isomer and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry 5 mm NMR tube.[1] For precise chemical shift referencing, a small amount of an internal standard such as tetramethylsilane (TMS) can be added.[2]

• Data Acquisition:

  • Instrumentation: Utilize a high-resolution NMR spectrometer, typically operating at a proton frequency of 400 MHz or higher.[2]

  • ¹H NMR: Acquire the proton NMR spectrum using a standard single-pulse sequence. Typically, 16 to 64 scans are sufficient, with a relaxation delay of 1-2 seconds.[1]

  • ¹³C NMR: Acquire the carbon NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR to achieve an adequate signal-to-noise ratio.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale using the residual solvent peak or the TMS signal.

Infrared (IR) Spectroscopy

For solid samples, the Attenuated Total Reflectance (ATR) or the thin solid film method is commonly used.[3][4]

Thin Solid Film Method:

• Sample Preparation: Dissolve a small amount of the solid sample (around 50 mg) in a few drops of a volatile solvent like methylene chloride or acetone.[4]

• Film Deposition: Place a drop of the solution onto a salt plate (e.g., NaCl or KBr).[4]

• Solvent Evaporation: Allow the solvent to evaporate completely, leaving a thin film of the compound on the plate.[4]

• Data Acquisition: Place the salt plate in the sample holder of the FT-IR spectrometer and acquire the spectrum. The typical range is 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Electron Ionization (EI) is a common technique for the analysis of such compounds.

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solid samples or after separation by Gas Chromatography (GC-MS).

• Ionization: Bombard the sample with a high-energy electron beam (typically 70 eV) to induce ionization and fragmentation.

• Mass Analysis: Separate the resulting ions based on their mass-to-charge (m/z) ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions and generate a mass spectrum, which is a plot of relative ion abundance versus m/z.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to gain structural information. The characteristic isotopic pattern of bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) will result in two molecular ion peaks separated by 2 m/z units.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. amherst.edu [amherst.edu]
• 4. orgchemboulder.com [orgchemboulder.com]

Safety & Regulatory Compliance

Safe Disposal of 5-Bromo-2-(piperidin-1-yl)pyridine: A Procedural Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 5-Bromo-2-(piperidin-1-yl)pyridine. The following procedures are based on guidelines for structurally similar hazardous chemicals and are intended to ensure the safe handling and disposal of this compound. It is crucial to consult the specific Safety Data Sheet (SDS) for 5-Bromo-2-(piperidin-1-yl)pyridine if available and to adhere to all local, regional, and national regulations.

Hazard Profile and Safety Precautions

Based on data for analogous compounds, 5-Bromo-2-(piperidin-1-yl)pyridine is anticipated to be a hazardous substance. Key hazard statements for similar brominated pyridine derivatives include:

• Causes skin irritation.[1][2][3]

• Causes serious eye irritation.[1][2][3]

• May cause respiratory irritation.[1][2][3]

• Harmful if swallowed, in contact with skin, or if inhaled.[4][5]

Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Protective Equipment	Specification
Eye Protection	Goggles (European standard - EN 166) or safety glasses.[1]
Hand Protection	Protective gloves (e.g., nitrile rubber).
Skin and Body Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[4] A lab coat or chemical-resistant apron is recommended.
Respiratory Protection	Use only in a well-ventilated area or under a chemical fume hood.[1][5][6] If dust is generated, a dust respirator should be worn.[1]

Step-by-Step Disposal Protocol

1. Waste Identification and Segregation:

• Classification: 5-Bromo-2-(piperidin-1-yl)pyridine should be treated as a hazardous chemical waste.

• Segregation: Do not mix this waste with other solvents or chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office. Keep it segregated in a designated, properly labeled waste container.

2. Waste Collection and Storage:

• Container: Use a clean, dry, sealable, and appropriately labeled container for waste collection.[1] The container must be compatible with the chemical.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "5-Bromo-2-(piperidin-1-yl)pyridine".

• Storage: Store the waste container in a well-ventilated place, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2][5] Keep the container tightly closed.[1][2][3]

3. Final Disposal:

• Professional Disposal: The ultimate disposal of 5-Bromo-2-(piperidin-1-yl)pyridine must be conducted by an authorized hazardous or special waste collection point.[1] Do not attempt to dispose of this chemical down the drain or in regular trash.

• Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the chemical waste. They will provide specific instructions and ensure compliance with all regulations.

Emergency Procedures: Spill and Exposure

Spill Cleanup:

• Evacuate and Alert: Alert personnel in the immediate area and, if necessary, contact your institution's emergency services.[1]

• Ventilate: Ensure the area is well-ventilated.

• Personal Protection: Wear the appropriate PPE as outlined in the table above.

• Containment:

  • Dry Spill: Use dry clean-up procedures to avoid generating dust.[1] Sweep or vacuum the material and place it in a sealed, labeled container for disposal.[1]

  • Wet Spill: Absorb the spill with inert material (e.g., sand, earth, or vermiculite) and place it in a labeled container for disposal.[2]

• Decontamination: Wash the spill site with soap and water after the material has been removed.[2] Prevent runoff from entering drains.[1]

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[1]

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove contaminated clothing and wash it before reuse.[2][3] If irritation persists, seek medical attention.[1][2][3]

• Inhalation: Move the individual to fresh air.[1][5][6] If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.

• Ingestion: Do NOT induce vomiting. If the person is conscious, give a glass of water.[1] Seek immediate medical attention or contact a poison control center.[4]

Disposal Workflow

Caption: Workflow for the safe handling and disposal of 5-Bromo-2-(piperidin-1-yl)pyridine.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. jubilantingrevia.com [jubilantingrevia.com]
• 3. aksci.com [aksci.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]

Personal protective equipment for handling 5-Bromo-2-(piperidin-1-yl)pyridine

For Immediate Use by Laboratory Personnel: This document provides critical safety and logistical information for the handling and disposal of 5-Bromo-2-(piperidin-1-yl)pyridine (CAS No. 24255-95-6). Adherence to these protocols is essential for ensuring the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table summarizes the recommended equipment for handling 5-Bromo-2-(piperidin-1-yl)pyridine, based on the known hazards of related pyridine compounds.[5][6][7]

Protection Type	Specific Recommendations	Rationale
Hand Protection	Butyl rubber or heavy-duty laminate film gloves (e.g., Silver Shield®). Nitrile gloves are not recommended for prolonged contact but may be used for brief, incidental splash protection, and must be changed immediately upon contamination.[8]	Provides robust protection against pyridine and its derivatives. Some sources indicate poor resistance of nitrile gloves to pyridine.[8][9]
Eye and Face Protection	Chemical splash goggles that meet ANSI standard Z87.1.[8] A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.	Protects against splashes and potential vapors that can cause serious eye irritation.
Skin and Body Protection	A chemical-resistant and flame-retardant lab coat, fully buttoned with closed cuffs.	Protects against skin contact, which can be harmful. The flammability of pyridine-like compounds necessitates flame-retardant materials.[7]
Respiratory Protection	All handling of 5-Bromo-2-(piperidin-1-yl)pyridine must be conducted in a certified chemical fume hood.[5][6][8] If a fume hood is not available or in the case of a large spill, a NIOSH-approved respirator with an organic vapor cartridge is required.	Pyridine and its derivatives can emit harmful fumes that may cause respiratory irritation, headaches, and dizziness.[5]

Operational and Disposal Plans

A systematic approach to the handling and disposal of 5-Bromo-2-(piperidin-1-yl)pyridine is crucial for laboratory safety.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure that a certified chemical fume hood is operational and the work area is clean and free of clutter. All necessary equipment, such as glassware and spatulas, should be assembled. An emergency eyewash station and safety shower must be accessible within a 10-second travel distance.[8]

• Donning PPE: Put on all required personal protective equipment as outlined in the table above before entering the designated handling area.

• Dispensing: Conduct all weighing and dispensing of 5-Bromo-2-(piperidin-1-yl)pyridine within the chemical fume hood to minimize inhalation exposure.[5][8]

• Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.[6][8][10] It should be stored away from incompatible materials such as strong oxidizing agents and sources of ignition.[8][10]

• Post-Handling: After handling, decontaminate all work surfaces and equipment. Wash hands thoroughly with soap and water after removing gloves.

Spill Management:

• Small Spills: For a small spill contained within the fume hood, use an absorbent material like sand or vermiculite to contain it.[6] The contaminated absorbent material should then be transferred to a sealed, labeled container for disposal.[6]

• Large Spills: In the event of a large spill, especially outside of a fume hood, evacuate the area immediately and alert your institution's environmental health and safety office.

Disposal Plan:

Waste containing 5-Bromo-2-(piperidin-1-yl)pyridine is considered hazardous and must be disposed of in accordance with all local, state, and federal regulations.[11]

• Waste Collection: Collect all waste, including unused product and contaminated materials (e.g., gloves, absorbent pads), in a designated, sealed, and clearly labeled hazardous waste container.[8] As a halogenated organic compound, it should be segregated with other halogenated waste streams.[12][13]

• Container Management: Do not overfill waste containers; they should be filled to no more than 90% capacity.[12] The exterior of the container must be kept clean.[12]

• Disposal Method: The primary method for the disposal of halogenated organic waste is typically high-temperature incineration in a licensed facility.[11] Contact your institution's hazardous waste management provider to arrange for pickup and proper disposal.

Experimental Workflow Visualization

The following diagram illustrates the essential workflow for the safe handling and disposal of 5-Bromo-2-(piperidin-1-yl)pyridine.

Caption: Workflow for safe handling and disposal of 5-Bromo-2-(piperidin-1-yl)pyridine.

References

• 1. 5-BROMO-2-(PIPERAZIN-1-YL)PYRIDINE - Safety Data Sheet [chemicalbook.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. fishersci.com [fishersci.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 6. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 7. benchchem.com [benchchem.com]
• 8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 9. glovesbyweb.com [glovesbyweb.com]
• 10. thermofishersci.in [thermofishersci.in]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. ethz.ch [ethz.ch]
• 13. uakron.edu [uakron.edu]